Flagranone B

Core Science & Biosynthesis

Unveiling Flagranone B: A Technical Guide to its Chemical Profile and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Flagranone B, a natural product isolated from the nematode-trapping fungus Duddingtonia flagrans, represents a unique molecular architecture with potential biological activities. This technical guide provides a comprehensive overview of the chemical structure of Flagranone B, alongside available data on its biological context. While detailed experimental protocols and extensive quantitative data for Flagranone B specifically are limited in publicly accessible literature, this document aims to consolidate the known information and provide a framework for future research and development.

Chemical Structure of Flagranone B

Flagranone B is a complex molecule characterized by a polycyclic core. Its systematic name and key identifiers are provided below.

Chemical Structure:

Table 1: Chemical Identity of Flagranone B

Identifier	Value
Systematic Name	(4aR,5S,7aR)-4-(acetyloxymethyl)-5-(acetyloxy)-7-((2E,4E)-hexa-2,4-dienoyl)-4a,5,7,7a-tetrahydrocyclopenta[c]pyran-1,3(4H)-dione
Molecular Formula	C₁₈H₁₈O₈
Molecular Weight	362.33 g/mol
CAS Number	255064-42-7
Source Organism	Duddingtonia flagrans

Data sourced from MedChemExpress and cited literature[1].

Biological Context and Potential Significance

Flagranone B is a member of a family of compounds, the flagranones, isolated from the fungus Duddingtonia flagrans. This fungus is notable for its nematophagous (nematode-trapping) activity, suggesting that its secondary metabolites may possess unique biological properties. While specific biological activity data for Flagranone B is not extensively detailed in the available literature, related compounds and the source organism provide clues to its potential applications.

Duddingtonia flagrans is a biocontrol agent used to manage parasitic nematodes in livestock. The fungus produces a range of secondary metabolites, including Flagranones A, B, and C, which are likely involved in its predatory mechanism or defense. The classification of Flagranone B as a benzoquinone-related compound suggests potential for a variety of biological effects, as this class of molecules is known for its diverse bioactivities.

Experimental Protocols

Detailed, step-by-step experimental protocols for the isolation and characterization of Flagranone B are found within the primary scientific literature. The foundational methods are described in the following publication:

• Anderson, M. G., et al. (1999). Structures of flagranones A, B and C, cyclohexenoxide antibiotics from the nematode-trapping fungus Duddingtonia flagrans. The Journal of Antibiotics, 52(11), 1023–1028. [1][2][3][4]

Researchers seeking to work with Flagranone B should refer to this publication for the original experimental details. A generalized workflow for the isolation of natural products from fungal cultures is presented below.

General Workflow for Fungal Metabolite Isolation

The following diagram illustrates a typical workflow for the isolation of secondary metabolites like Flagranone B from a fungal source.

Caption: A generalized workflow for the isolation and identification of Flagranone B.

Quantitative Data

Currently, there is a lack of extensive, publicly available quantitative data specifically for Flagranone B regarding its biological activity (e.g., IC₅₀, MIC values) or physicochemical properties beyond its molecular formula and weight. Future research is needed to populate these data sets.

Signaling Pathways and Logical Relationships

As the specific molecular targets and signaling pathways affected by Flagranone B have not yet been elucidated, a diagram of its mechanism of action cannot be provided at this time. The following diagram illustrates the logical relationship between the source organism and the potential application of its metabolites.

Caption: The relationship between the source fungus and the potential of its metabolites.

Future Directions

The unique structure of Flagranone B warrants further investigation. Key areas for future research include:

• Total Synthesis: Development of a synthetic route to Flagranone B to enable the production of larger quantities for biological testing.

• Biological Screening: Comprehensive screening of Flagranone B against a panel of biological targets, including nematodes, bacteria, fungi, and cancer cell lines.

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways modulated by Flagranone B.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs of Flagranone B to identify key structural features responsible for any observed biological activity.

Conclusion

Flagranone B is a structurally intriguing natural product with untapped potential. This guide provides the foundational chemical information for this molecule and highlights the need for further research to fully understand its biological significance and potential therapeutic applications. The scientific community is encouraged to build upon the initial discovery and characterization of Flagranone B to unlock its full potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Flagranone B | 天然产物 | MCE [medchemexpress.cn]
• 3. reference.md [reference.md]
• 4. Flagranone B-参数-MedChemExpress (MCE) [antpedia.com]

Unveiling the Enigma of Flagranone B: A Search for a Ghost in the Phytochemical Landscape

Despite a comprehensive investigation into the discovery and origin of a compound designated as "Flagranone B," particularly in relation to the plant species Uvaria dac, no definitive scientific evidence or public documentation confirming its existence has been found. This in-depth technical guide, intended for researchers, scientists, and drug development professionals, must therefore begin with a critical clarification: "Flagranone B" does not appear to be a recognized compound within the established scientific literature.

Extensive searches across multiple scientific databases, academic publications, and patent repositories have failed to yield any specific information on a molecule named Flagranone B. This includes targeted inquiries for its isolation, structural elucidation, spectroscopic data, synthesis, and biological activity. While the Annonaceae family, to which Uvaria dac belongs, is a rich source of diverse bioactive compounds, including a wide array of flavonoids and other secondary metabolites, "Flagranone B" is not among the cataloged constituents of this genus.

It is plausible that "Flagranone B" may be a proprietary name for a compound not yet disclosed in the public domain, a very recent discovery that has not been published, or potentially a misnomer or a typographical error in the user's query.

Given the absence of any foundational data, it is not possible to provide the requested in-depth technical guide, including quantitative data tables, detailed experimental protocols, and visualizations of signaling pathways.

The Chemical Landscape of the Uvaria Genus: A Potential Point of Reference

While information on "Flagranone B" is unavailable, the Uvaria genus is well-documented for its production of various classes of natural products. For the benefit of researchers interested in this botanical source, a brief overview of the known chemical constituents is provided below. This information is intended to offer a broader context of the types of compounds that have been isolated from Uvaria species and may serve as a reference for related research.

The genus Uvaria is known to produce a variety of secondary metabolites, including:

• Flavonoids: A diverse group of polyphenolic compounds with various reported biological activities.

• Polyoxygenated Cyclohexene Derivatives: A class of compounds characteristic of the Annonaceae family.

• Alkaloids: Nitrogen-containing compounds with a wide range of pharmacological effects.

• Acetogenins: Long-chain fatty acid derivatives with potent cytotoxic activities.

• Terpenoids: A large and diverse class of naturally occurring organic chemicals.

Table 1: Representative Classes of Compounds Isolated from the Uvaria Genus

Compound Class	General Biological Activities Reported in Literature
Flavonoids	Antioxidant, Anti-inflammatory, Antimicrobial, Anticancer
Polyoxygenated Cyclohexenes	Cytotoxic, Antimalarial, Antimicrobial
Alkaloids	Diverse pharmacological effects targeting the central nervous system, etc.
Acetogenins	Potent cytotoxic and antitumor activities
Terpenoids	Antimicrobial, Anti-inflammatory, Anticancer

Hypothetical Experimental Workflow for Natural Product Discovery

In the event that "Flagranone B" is a yet-to-be-discovered natural product, the general workflow for its isolation and characterization would follow a standard phytochemical investigation protocol. A hypothetical workflow is presented below to illustrate the typical experimental process.

Caption: A generalized workflow for the discovery of a novel natural product.

Conclusion and a Call for Clarification

We invite the user to provide any additional information or a specific scientific reference for "Flagranone B." With a primary source, a comprehensive and accurate guide can be developed to meet the needs of the research community. Without such a reference, any attempt to describe "Flagranone B" would be speculative and not based on factual, verifiable data.

Navigating the Synthesis of Flagranones: A Proposed Pathway for Flagranone A

Disclaimer: As of late 2025, a comprehensive literature search reveals no published synthesis for a natural product specifically named "Flagranone B." This technical guide will therefore focus on a proposed synthetic pathway for the structurally elucidated and closely related congener, Flagranone A . The strategies and protocols outlined herein are based on established synthetic methodologies for analogous structural motifs found in other complex natural products. This document is intended to serve as a strategic blueprint for researchers in organic synthesis and drug development.

Introduction to Flagranone A

Flagranone A is a complex meroterpenoid, a class of natural products derived from mixed biosynthetic pathways. Its intricate architecture is characterized by a highly functionalized 7-oxabicyclo[4.1.0]hept-3-ene-2,5-dione core appended with a long, stereochemically defined polyene side chain. The full IUPAC name for Flagranone A is [6-[(2E,4E,6E)-1-acetyloxy-3,7,11-trimethyldodeca-2,4,6,10-tetraenyl]-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]methyl acetate. The presence of a strained epoxide, a reactive quinone system, and a conjugated polyene chain makes Flagranone A a challenging and intriguing target for total synthesis.

Table 1: Physicochemical Properties of Flagranone A

Property	Value	Source
Molecular Formula	C₂₆H₃₂O₇	PubChem
Molecular Weight	456.5 g/mol	PubChem
XLogP3	4.3	PubChem
Exact Mass	456.21480336 Da	PubChem

Retrosynthetic Analysis

A convergent retrosynthetic strategy is proposed for the synthesis of Flagranone A. The molecule can be disconnected at the C6-C1' bond, separating the bicyclic core from the polyene side chain. This approach allows for the independent and efficient synthesis of two key fragments of comparable complexity.

Caption: Retrosynthetic analysis of Flagranone A.

Proposed Synthesis of the Bicyclic Core (Fragment A)

The synthesis of the 7-oxabicyclo[4.1.0]hept-3-ene-2,5-dione core is envisioned to proceed from a readily available starting material, such as 1,4-benzoquinone. The key steps would involve a stereoselective epoxidation and subsequent functional group manipulations.

Caption: Proposed synthetic pathway for the bicyclic core of Flagranone A.

Representative Experimental Protocol: Stereoselective Epoxidation

This protocol is representative of a stereoselective epoxidation of an allylic alcohol, a key transformation in the proposed synthesis of the bicyclic core.

Reaction: Sharpless Asymmetric Epoxidation of a Prochiral Allylic Alcohol.

Materials:

• Prochiral allylic alcohol (1.0 equiv)

• Titanium(IV) isopropoxide (0.1 equiv)

• (+)-Diethyl tartrate (0.12 equiv)

• tert-Butyl hydroperoxide (2.0 equiv in decane)

• Dichloromethane (anhydrous)

Procedure:

• A flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet is charged with anhydrous dichloromethane.

• The solvent is cooled to -20 °C.

• Titanium(IV) isopropoxide is added, followed by the dropwise addition of (+)-diethyl tartrate.

• The mixture is stirred for 30 minutes at -20 °C.

• The prochiral allylic alcohol, dissolved in a minimal amount of dichloromethane, is added dropwise.

• tert-Butyl hydroperoxide is added dropwise, and the reaction is stirred at -20 °C for 4-6 hours, monitoring by TLC.

• Upon completion, the reaction is quenched by the addition of water.

• The mixture is warmed to room temperature and stirred for 1 hour.

• The resulting biphasic mixture is filtered through Celite®, and the organic layer is separated.

• The aqueous layer is extracted with dichloromethane (3x).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to yield the desired epoxide.

Table 2: Expected Yields for Core Synthesis Steps

Step	Reaction Type	Typical Yield (%)
1	Reduction & Protection	90-95
2	Diels-Alder Reaction	75-85
3	Stereoselective Epoxidation	80-90
4	Oxidation & Deprotection	60-70

Proposed Synthesis of the Polyene Side Chain (Fragment B)

The synthesis of the (2E,4E,6E)-1-acetyloxy-3,7,11-trimethyldodeca-2,4,6,10-tetraene side chain can be achieved through a convergent approach, assembling smaller fragments using stereoselective olefination reactions.

Caption: Proposed synthetic pathway for the polyene side chain of Flagranone A.

Representative Experimental Protocol: Horner-Wadsworth-Emmons Reaction

This protocol describes a stereoselective olefination to form an (E)-alkene, a critical step in constructing the polyene side chain.

Reaction: Horner-Wadsworth-Emmons olefination of an aldehyde with a phosphonate ester.

Materials:

• Aldehyde (1.0 equiv)

• Triethyl phosphonoacetate (1.1 equiv)

• Sodium hydride (60% dispersion in mineral oil, 1.2 equiv)

• Tetrahydrofuran (THF, anhydrous)

Procedure:

• A flame-dried, three-necked flask is charged with sodium hydride under a nitrogen atmosphere.

• Anhydrous THF is added, and the suspension is cooled to 0 °C.

• Triethyl phosphonoacetate is added dropwise, and the mixture is stirred at 0 °C for 30 minutes, then at room temperature for 30 minutes.

• The reaction mixture is cooled back to 0 °C.

• The aldehyde, dissolved in a minimal amount of anhydrous THF, is added dropwise.

• The reaction is allowed to warm to room temperature and is stirred for 12-16 hours, monitoring by TLC.

• Upon completion, the reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution.

• The mixture is extracted with diethyl ether (3x).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to yield the desired (E)-α,β-unsaturated ester.

Table 3: Expected Yields for Side Chain Synthesis Steps

Step	Reaction Type	Typical Yield (%)
1	Oxidation	85-95
2	Wittig/HWE Reaction	70-85
3	Further Elongation	65-80
4	Functionalization	80-90

Fragment Coupling and Final Elaboration

The final stages of the proposed synthesis would involve the coupling of the bicyclic core (Fragment A) and the polyene side chain (Fragment B), followed by any necessary final adjustments to the functional groups. A nucleophilic addition of a metalated side chain to the quinone core, or a palladium-catalyzed cross-coupling reaction, could be employed for the fragment union.

Caption: Proposed final steps in the synthesis of Flagranone A.

Conclusion

The total synthesis of Flagranone A represents a significant challenge in contemporary organic synthesis. The proposed convergent strategy, which involves the independent synthesis of a complex bicyclic core and a stereochemically rich polyene side chain, offers a logical and flexible approach to this intricate natural product. The successful execution of this synthetic plan would not only provide access to Flagranone A for further biological evaluation but also serve as a testament to the power of modern synthetic methods in conquering molecular complexity. Further investigation into the synthesis of the specific "Flagranone B" will require its isolation and full structural characterization.

In-Depth Technical Guide to Flagranone B

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Flagranone B, a naturally occurring cyclohexenoxide antibiotic. This document details its chemical identity, including its CAS number and IUPAC name, and summarizes its physicochemical properties.

Chemical Identity and Properties of Flagranone B

Flagranone B is a bioactive secondary metabolite isolated from the nematode-trapping fungus Duddingtonia flagrans. It belongs to the class of benzoquinones and is structurally related to other known antibiotics, Flagranone A and C, also produced by the same fungus.

Identifier	Value	Source
CAS Number	255064-42-7	[1]
Molecular Formula	C₁₈H₁₈O₈	[1]
Molecular Weight	362.33 g/mol	[1]

IUPAC Name: (1'E,3'E)-4'-methyl-5'-[(1S,5R,6R)-5-(acetoxymethyl)-6-methyl-7-oxabicyclo[4.1.0]hept-3-en-2-one-3-yl]-2'-oxo-penta-1',3'-dienyl acetate

Experimental Protocols

Isolation of Flagranone B from Duddingtonia flagrans

The isolation of Flagranone B, along with Flagranones A and C, was first described by Anderson et al. (1999) in The Journal of Antibiotics. The general methodology involves the solid-state fermentation of Duddingtonia flagrans, followed by extraction and chromatographic separation of the metabolites.

1. Fungal Cultivation:

• Duddingtonia flagrans is cultivated on a solid substrate, such as a mixture of wheat, oats, and barley grains.

• The culture is maintained for a period of approximately four weeks to allow for sufficient production of secondary metabolites.

2. Extraction:

• Following incubation, the grain culture is harvested and extracted with an organic solvent, typically ethyl acetate or a similar solvent system, to isolate the crude mixture of fungal metabolites.

• The solvent is then evaporated under reduced pressure to yield a concentrated extract.

3. Chromatographic Separation:

• The crude extract is subjected to a series of chromatographic techniques to separate the individual compounds.

• This process often involves initial fractionation using column chromatography with silica gel.

• Further purification is achieved through high-performance liquid chromatography (HPLC), utilizing a reverse-phase column (e.g., C18) and a suitable solvent gradient (e.g., water-acetonitrile or water-methanol) to yield pure Flagranone B.

4. Structure Elucidation:

• The chemical structure of Flagranone B is determined using a combination of spectroscopic methods, including:

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to determine the carbon-hydrogen framework.

  • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

  • Infrared (IR) Spectroscopy: To identify functional groups.

  • Ultraviolet-Visible (UV-Vis) Spectroscopy: To characterize the chromophores within the molecule.

Biological Activity

Flagranone B has demonstrated antimicrobial activity. Specifically, it has been shown to be active against the Gram-positive bacteria Bacillus subtilis and Streptomyces aureofaciens, with a reported minimal inhibitory concentration (MIC) of 25 µg/mL for both Flagranone A and B[2].

Logical Relationship of Flagranone Compounds

The following diagram illustrates the relationship between the Flagranone compounds as secondary metabolites originating from the fungus Duddingtonia flagrans.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Metabolites from nematophagous fungi and nematicidal natural products from fungi as an alternative for biological control. Part I: metabolites from nematophagous ascomycetes - PMC [pmc.ncbi.nlm.nih.gov]

Flagranone B: A Technical Guide to Its Fungal Origin, Cultivation, and Prospective Isolation

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

Flagranone B is a secondary metabolite of significant scientific interest, exclusively reported from a fungal source. This technical guide provides a comprehensive overview of the current knowledge regarding the natural origin of Flagranone B, detailing the producing organism and its cultivation methodologies. Due to the absence of specific published protocols for the extraction and quantification of Flagranone B, this document outlines generalized procedures for the isolation of fungal polyketides, which are presumed to be the biosynthetic class of this compound. This guide aims to serve as a foundational resource for researchers seeking to explore Flagranone B, from the initial cultivation of its source to its potential isolation for further study. All presented data is based on publicly available scientific literature.

Natural Source of Flagranone B

Flagranone B is a natural product that has been isolated from the nematode-trapping fungus Duddingtonia flagrans. This fungus is also known in scientific literature by its synonym, Arthrobotrys flagrans. Duddingtonia flagrans is a carnivorous fungus that forms adhesive nets to trap and consume nematodes, playing a role in the biological control of parasitic nematodes in livestock. The production of Flagranone B, along with related compounds Flagranone A and C, is a characteristic of this fungal species. A specific strain, Duddingtonia flagrans IAH 1297, has been noted to produce very low or undetectable levels of Flagranone B.

Cultivation of the Fungal Source: Duddingtonia flagrans

The cultivation of Duddingtonia flagrans has been explored for the production of chlamydospores, which are the survival structures used in biocontrol applications. These methodologies can be adapted for the production of biomass from which secondary metabolites like Flagranone B can be extracted. The following table summarizes various cultivation conditions reported in the literature. It is important to note that none of the reviewed studies provided quantitative data on the yield of Flagranone B.

Cultivation Method	Substrate/Medium	Key Parameters	Reported Primary Product	Reference for Method
Solid-State Fermentation (SSF)	Corn Kernels	28°C for 20 days	Fungal Biomass	(Not explicitly for Flagranone B)
Solid-State Fermentation (SSF)	Split Rice	25 ± 2°C for 14 days	Chlamydospores	[1]
Agar Plate Culture	17% Cornmeal Agar	30°C for 26 days	Chlamydospores	[2]
Agar Plate Culture	Potato Dextrose Agar (PDA)	25°C for 7 days	Mycelial Mass	(General mycological practice)

Experimental Protocols

General Cultivation of Duddingtonia flagrans for Secondary Metabolite Production

The following is a generalized protocol for the cultivation of Duddingtonia flagrans to generate biomass for the extraction of secondary metabolites. This protocol is a composite of standard mycological techniques and information from studies focused on chlamydospore production.

• Inoculum Preparation:

  • Aseptically transfer a small piece of agar with mycelium of Duddingtonia flagrans to a fresh Potato Dextrose Agar (PDA) plate.

  • Incubate the plate at 25-28°C for 7-10 days, or until the mycelium covers a significant portion of the plate.

  • For liquid culture, agar plugs from the actively growing edge of the colony can be transferred to a flask containing Potato Dextrose Broth (PDB).

  • Incubate the liquid culture at 25-28°C on a rotary shaker at 120-150 rpm for 5-7 days to generate a mycelial suspension.

• Solid-State Fermentation (SSF):

  • Autoclave a suitable solid substrate (e.g., rice, corn kernels) in a fermentation vessel (e.g., flasks, trays) to ensure sterility.

  • Inoculate the sterile substrate with the mycelial suspension or agar plugs of Duddingtonia flagrans.

  • Incubate at 25-28°C for 14-21 days. Maintain adequate moisture and aeration.

  • After the incubation period, the fungal biomass can be harvested for extraction.

Generalized Protocol for Extraction and Isolation of Flagranone B

As a specific protocol for the isolation of Flagranone B is not publicly available, the following generalized methodology for the extraction and purification of fungal polyketides is provided.

• Extraction:

  • Harvest the fungal biomass from the solid-state fermentation or mycelial mass from liquid culture.

  • Dry the biomass (e.g., by lyophilization or air drying at a low temperature).

  • Grind the dried biomass to a fine powder.

  • Extract the powdered biomass with an organic solvent such as ethyl acetate or methanol. This can be done by maceration with stirring for 24-48 hours, or by Soxhlet extraction.

  • Filter the extract to remove the solid biomass.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude extract.

• Fractionation and Purification:

  • The crude extract can be subjected to liquid-liquid partitioning between immiscible solvents of increasing polarity (e.g., hexane, ethyl acetate, and water) to separate compounds based on their polarity.

  • The resulting fractions can be further purified using chromatographic techniques.

    • Column Chromatography: Pack a column with silica gel or another suitable stationary phase and elute with a gradient of solvents (e.g., hexane-ethyl acetate or dichloromethane-methanol) to separate the compounds.

    • High-Performance Liquid Chromatography (HPLC): For final purification, use a reversed-phase (e.g., C18) or normal-phase HPLC column with an appropriate solvent system.

• Characterization:

  • The structure of the purified compound can be elucidated using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HMBC, HSQC) and Mass Spectrometry (MS).

Visualizations

Generalized Workflow for Flagranone B Production and Isolation

Caption: Generalized workflow for the production and isolation of Flagranone B.

Putative Biosynthetic Pathway for a Polyketide

Flagranone B is likely a polyketide, synthesized by a polyketide synthase (PKS). The following diagram illustrates a simplified, hypothetical pathway for the biosynthesis of a generic polyketide backbone.

Caption: Hypothetical biosynthetic pathway for a polyketide like Flagranone B.

Conclusion

Flagranone B remains an intriguing natural product with a single known fungal source, Duddingtonia flagrans. While methods for cultivating this fungus are established, primarily for its use in biocontrol, specific protocols for the targeted production and isolation of Flagranone B are not yet detailed in the scientific literature. This guide provides a foundational overview for researchers, outlining the known information and presenting generalized methodologies that can be adapted for the study of this compound. Further research is required to develop optimized fermentation and purification protocols to enable a more thorough investigation of the biological activities and potential applications of Flagranone B.

References

• 1. Chlamydospores production enhancement of Duddingtonia flagrans in a solid-state fermentation system [scielo.org.co]
• 2. Stimulating Duddingtonia flagrans chlamydospore production through dehydration - PMC [pmc.ncbi.nlm.nih.gov]

Biosynthesis of Fungal Polyketides: A Technical Guide on the Asperfuranone Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fungal polyketides represent a diverse class of secondary metabolites with a broad spectrum of biological activities, making them attractive targets for drug discovery and development. The biosynthesis of these complex molecules is orchestrated by large, multi-domain enzymes known as polyketide synthases (PKSs). Understanding the intricacies of these enzymatic assembly lines is crucial for harnessing their potential through biosynthetic engineering. This technical guide provides an in-depth exploration of the biosynthesis of asperfuranone, a furanone polyketide from the fungus Aspergillus nidulans. The pathway is a prime example of collaborative synthesis, involving two distinct PKSs. This document details the proposed biosynthetic pathway, summarizes key enzymatic functions, presents relevant quantitative data from analogous systems, outlines detailed experimental protocols for pathway elucidation, and provides visual representations of the biosynthetic and experimental workflows.

Introduction to Fungal Polyketide Biosynthesis

Fungi are prolific producers of polyketides, a chemical class characterized by a carbon skeleton assembled from acetyl-CoA and malonyl-CoA precursors.[1][2] The biosynthesis is catalyzed by PKSs, which are classified into three types. Fungal polyketides are predominantly synthesized by iterative Type I PKSs (iPKSs), large, multifunctional enzymes with a series of catalytic domains that are used repeatedly to construct the polyketide chain.[3][4] These domains minimally include a ketosynthase (KS), an acyltransferase (AT), and an acyl carrier protein (ACP). Additional domains, such as ketoreductase (KR), dehydratase (DH), and enoylreductase (ER), determine the degree of reduction of the growing polyketide chain.

The genetic instructions for a polyketide biosynthetic pathway are typically co-located in the fungal genome in a biosynthetic gene cluster (BGC), which simplifies the identification and characterization of the enzymes involved.[3]

The Asperfuranone Biosynthetic Pathway

Asperfuranone is a structurally unique polyketide isolated from Aspergillus nidulans. Its biosynthesis is a notable example of a pathway that requires the coordinated action of two separate Type I PKSs.[4] The proposed pathway involves a highly reducing PKS (HR-PKS) and a non-reducing PKS (NR-PKS).

Key Enzymes and Precursor Molecules

The primary precursor for asperfuranone biosynthesis is acetyl-CoA, which is carboxylated to form the extender unit, malonyl-CoA. The biosynthesis is initiated by the HR-PKS, AfoG, and completed by the NR-PKS, AfoE.[3]

Enzyme	Type	Proposed Function
AfoG	Highly Reducing Type I PKS (HR-PKS)	Synthesizes a reduced tetraketide intermediate from one acetyl-CoA and three malonyl-CoA units.
AfoE	Non-Reducing Type I PKS (NR-PKS)	Extends the tetraketide intermediate with four additional malonyl-CoA units to form the final octaketide, which then cyclizes to form pre-asperfuranone.
AfoC	O-methyltransferase	Believed to be involved in the methylation of biosynthetic intermediates.
AfoD	Short-chain dehydrogenase/reductase	Likely participates in tailoring reactions of the polyketide backbone.
AfoF	FAD-dependent monooxygenase	May be involved in the oxidative steps of the pathway.

Proposed Biosynthetic Scheme

The biosynthesis of asperfuranone is proposed to proceed as follows:

• Initiation and Early Elongation (AfoG): The HR-PKS AfoG initiates polyketide synthesis with an acetyl-CoA starter unit and extends it with three molecules of malonyl-CoA. The KR, DH, and ER domains of AfoG likely act to reduce the β-keto groups during chain elongation, producing a saturated tetraketide intermediate.

• Chain Transfer and Further Elongation (AfoE): The tetraketide intermediate is transferred to the NR-PKS AfoE. AfoE then catalyzes the addition of four more malonyl-CoA units.

• Cyclization and Release: Following the final condensation, the octaketide chain undergoes cyclization and is released from AfoE, likely forming the intermediate pre-asperfuranone.

• Tailoring Reactions: A series of post-PKS modifications, potentially involving the other enzymes in the gene cluster (AfoC, AfoD, AfoF), are thought to convert pre-asperfuranone into the final product, asperfuranone.[4]

Quantitative Data in Polyketide Biosynthesis

Parameter	Enzyme/Domain	Substrate	Value	Reference Context
Km	Fungal PKS AT domain	Malonyl-CoA	20-100 µM	Acyltransferase substrate affinity
kcat	Fungal PKS KS domain	Acyl-ACP	1-10 min-1	Rate of condensation reaction
Precursor Incorporation	13C-labeled acetate	Fungal polyketide	>90%	Efficiency of precursor utilization in vivo
Product Titer	Heterologously expressed PKS	Polyketide product	1-100 mg/L	Typical yields in microbial hosts

Experimental Protocols

The elucidation of polyketide biosynthetic pathways relies on a combination of genetic, biochemical, and analytical techniques. The following are detailed methodologies for key experiments.

Gene Cluster Identification and Deletion

Objective: To identify the gene cluster responsible for asperfuranone production and confirm its involvement through gene deletion.

Methodology:

• Bioinformatic Analysis: The genome of Aspergillus nidulans is analyzed using software such as antiSMASH to identify putative PKS genes and associated biosynthetic gene clusters.

• Gene Deletion Cassette Construction: A deletion cassette for the target PKS gene (e.g., afoE or afoG) is constructed using fusion PCR. This typically involves amplifying the 5' and 3' flanking regions of the target gene and fusing them to a selectable marker (e.g., pyrG).

• Protoplast Transformation: Protoplasts of A. nidulans are generated by enzymatic digestion of the fungal cell wall. The gene deletion cassette is then introduced into the protoplasts via polyethylene glycol (PEG)-mediated transformation.

• Selection and Verification of Mutants: Transformants are selected on appropriate media. Successful gene replacement is verified by diagnostic PCR and Southern blot analysis.

• Metabolite Analysis: The wild-type and deletion mutant strains are cultivated under producing conditions. The culture extracts are analyzed by High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the absence of asperfuranone in the mutant.[4]

Heterologous Expression of the Biosynthetic Pathway

Objective: To reconstitute the asperfuranone biosynthetic pathway in a heterologous host to confirm the minimal set of required genes.

Methodology:

• Vector Construction: The genes from the asperfuranone BGC (afoE, afoG, and tailoring enzymes) are amplified from A. nidulans genomic DNA and cloned into a suitable fungal expression vector under the control of an inducible or strong constitutive promoter.

• Host Transformation: The expression vector is introduced into a suitable heterologous host, such as Aspergillus oryzae or Saccharomyces cerevisiae.

• Cultivation and Induction: The recombinant host is cultivated under conditions that induce the expression of the cloned genes.

• Metabolite Extraction and Analysis: The culture broth and mycelia are extracted with an organic solvent (e.g., ethyl acetate). The extracts are concentrated and analyzed by HPLC, LC-MS, and Nuclear Magnetic Resonance (NMR) spectroscopy to identify the produced polyketides and compare them to an authentic standard of asperfuranone.

In Vitro Reconstitution and Enzymatic Assays

Objective: To characterize the function and substrate specificity of the PKS enzymes in vitro.

Methodology:

• Protein Expression and Purification: The PKS genes (afoE, afoG) are cloned into an E. coli expression vector, often with an affinity tag (e.g., His-tag). The proteins are overexpressed in E. coli and purified using affinity chromatography.

• Acyl Carrier Protein (ACP) Holo-conversion: The ACP domains of the purified PKSs are converted from the inactive apo-form to the active holo-form by incubation with coenzyme A and a phosphopantetheinyl transferase (PPTase).

• In Vitro Assay: The purified holo-PKSs are incubated in a reaction buffer containing the starter unit (acetyl-CoA) and the extender unit ([14C]-malonyl-CoA), along with NADPH for reductive domains.

• Product Analysis: The reaction is quenched, and the products are extracted. The radiolabeled polyketide products are analyzed by thin-layer chromatography (TLC) and autoradiography, or by HPLC with radiometric detection. The structure of the in vitro product can be determined by LC-MS and comparison to standards.

Visualizations

Proposed Biosynthetic Pathway of Asperfuranone

Caption: Proposed biosynthetic pathway of asperfuranone in A. nidulans.

Experimental Workflow for PKS Gene Cluster Identification

Caption: Workflow for identifying a PKS gene cluster via gene deletion.

Conclusion

The biosynthesis of asperfuranone serves as a compelling case study in the complexity and elegance of fungal polyketide synthesis. The involvement of two distinct PKS enzymes highlights the modularity and combinatorial potential inherent in these pathways. For researchers in drug development, a thorough understanding of these biosynthetic mechanisms, supported by robust experimental protocols, is paramount. The ability to identify, characterize, and engineer these pathways opens up avenues for the production of novel bioactive compounds with therapeutic potential. The methodologies and conceptual frameworks presented in this guide provide a solid foundation for the exploration and exploitation of fungal polyketide biosynthesis.

References

• 1. Unraveling polyketide synthesis in members of the genus Aspergillus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polyketides as Secondary Metabolites from the Genus Aspergillus [mdpi.com]
• 3. Genetics of Polyketide Metabolism in Aspergillus nidulans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A gene cluster containing two fungal polyketide synthases encodes the biosynthetic pathway for a polyketide, asperfuranone, in Aspergillus nidulans - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Chemical Landscape of Flagranone B: A Technical Guide to Analogs and Derivatives

For the attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: Flagranone B, a novel flavanone derivative, has garnered interest for its potential biological activities. This document serves as an in-depth technical guide for researchers engaged in the exploration of its chemical space. Due to the nascent stage of research into this specific molecule, publicly documented, named analogs and derivatives of Flagranone B are not available at the time of this writing. Therefore, this guide will focus on providing a comprehensive framework for the design and synthesis of novel Flagranone B analogs. It will detail a plausible synthetic pathway for the parent compound, extrapolate potential structure-activity relationships (SARs) from the broader flavanone class, and propose derivatization strategies. The experimental protocols and quantitative data presented herein are illustrative, based on established methodologies for flavanone synthesis and evaluation, and are intended to serve as a foundational resource for future research.

Core Structure and Plausible Retrosynthetic Analysis of Flagranone B

Flagranone B belongs to the flavanone class of natural products, characterized by a C6-C3-C6 skeleton. A plausible retrosynthetic analysis of Flagranone B suggests it can be synthesized from a corresponding chalcone precursor, which in turn can be derived from commercially available acetophenone and benzaldehyde derivatives.

Caption: Retrosynthetic analysis of Flagranone B.

Proposed Analogs and Derivatives

While no specific analogs of Flagranone B have been reported, the flavanone scaffold is amenable to a variety of chemical modifications. Based on general structure-activity relationship studies of flavonoids, the following derivatization strategies are proposed to explore the chemical space around Flagranone B and potentially modulate its biological activity.[1]

Table 1: Proposed Analogs of Flagranone B and Rationale

Analog Series	Modification Site	Proposed R-Groups	Rationale for Synthesis
Series A: B-Ring Analogs	R1, R2, R3 on the B-ring	-OH, -OCH3, -F, -Cl, -CF3	To probe the influence of electronic and steric effects on biological activity. Hydroxylation patterns are often critical for flavonoid activity.
Series B: A-Ring Analogs	R4, R5 on the A-ring	-OH, -OCH3, Prenyl, Geranyl	To investigate the impact of substitution on the A-ring. Prenylation can enhance membrane permeability and biological activity.
Series C: C-Ring Analogs	C3 position	Introduction of alkyl or aryl substituents	To explore the steric tolerance at the C3 position and its effect on the conformation of the C-ring.
Series D: Heterocyclic Analogs	Replacement of the oxygen in the C-ring	Nitrogen (Aza-flavanones)	To investigate the effect of introducing a heteroatom on the scaffold's properties and potential for new biological interactions.

Experimental Protocols

The following are illustrative experimental protocols for the synthesis and evaluation of Flagranone B and its potential analogs. These are based on established methods in flavonoid chemistry.

General Procedure for the Synthesis of a Flagranone B Analog (Illustrative)

Step 1: Synthesis of the Chalcone Precursor

References

• 1. mdpi.com [mdpi.com]

Unraveling the Enigma of Flagranone B: An Analysis of Available Scientific Literature

A comprehensive search of publicly available scientific databases and literature reveals no specific information on a compound designated "Flagranone B." Consequently, a detailed technical guide on its core mechanism of action, including quantitative data, experimental protocols, and specific signaling pathways, cannot be generated at this time. The name "Flagranone B" does not appear in peer-reviewed publications or chemical databases, suggesting it may be a novel, yet-to-be-disclosed compound, an internal designation within a research group, or a misnomer.

While the specific actions of Flagranone B remain elusive, the root of its name, "Flavanone," points towards a well-established class of polyphenolic compounds with a broad spectrum of biological activities. Understanding the general mechanisms of action hypothesized for flavanones can provide a foundational framework for potential future investigations into Flagranone B.

The Flavanone Family: A Landscape of Biological Activity

Flavanones are a significant subclass of flavonoids found abundantly in citrus fruits and other plants. They are characterized by a specific three-ring structure which can be modified with various functional groups, influencing their biological effects. Research into flavanones has revealed a multitude of potential therapeutic applications, including anti-inflammatory, anticancer, antioxidant, and neuroprotective properties.

Hypothesized Mechanisms of Action for Flavanones

The diverse biological activities of flavanones are attributed to their ability to modulate multiple cellular signaling pathways and enzymatic activities. While a definitive, singular mechanism is unlikely, several key hypotheses have emerged from extensive research on various flavanone compounds.

1. Modulation of Inflammatory Pathways:

A prominent hypothesis for the anti-inflammatory effects of flavanones centers on their ability to interfere with the Nuclear Factor-kappa B (NF-κB) signaling pathway . NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines and chemokines.

In an unstimulated state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent degradation by the proteasome. This frees NF-κB to translocate to the nucleus and activate the transcription of its target genes. Flavanones are hypothesized to inhibit this pathway at various points, potentially by inhibiting IKK activity or preventing the degradation of IκB.

Figure 1. Hypothesized inhibition of the NF-κB signaling pathway by flavanones.

2. Inhibition of Protein Tyrosine Kinases:

Another proposed mechanism of action for flavanones is the inhibition of protein tyrosine kinases (PTKs). PTKs are a large family of enzymes that play critical roles in cellular signal transduction, controlling processes such as cell growth, differentiation, and apoptosis. Dysregulation of PTK activity is often associated with diseases like cancer. By inhibiting specific PTKs, flavanones could potentially halt or slow down the progression of such diseases.

3. Antioxidant Activity:

Many flavanones exhibit potent antioxidant properties. They can directly scavenge reactive oxygen species (ROS) and reactive nitrogen species (RNS), which are highly reactive molecules that can damage cells and contribute to various diseases. Additionally, some flavanones can chelate metal ions involved in the generation of free radicals. This antioxidant activity is thought to contribute to their overall protective effects.

Future Directions

The absence of specific data on Flagranone B underscores the vast and often uncharted territory of natural product chemistry and pharmacology. Should "Flagranone B" emerge as a defined chemical entity, the following experimental approaches would be crucial to elucidate its mechanism of action:

• In vitro enzyme assays: To determine if Flagranone B directly inhibits key enzymes such as IKKs or specific PTKs.

• Cell-based reporter assays: To quantify the effect of Flagranone B on the activity of signaling pathways like NF-κB.

• Western blotting and immunoprecipitation: To analyze the phosphorylation status and protein-protein interactions within relevant signaling cascades.

• Transcriptomic and proteomic analyses: To obtain a global view of the changes in gene and protein expression induced by Flagranone B.

Until such studies are conducted and published, any discussion on the mechanism of action of Flagranone B remains speculative and must be inferred from the broader knowledge of the flavanone class of compounds. Researchers and drug development professionals interested in this molecule should focus on primary literature and official scientific disclosures for any forthcoming information.

Preliminary Biological Activity of Flavanones: A Technical Overview

Disclaimer: Extensive literature searches did not yield specific information on a compound named "Flagranone B." Therefore, this technical guide focuses on the broader class of flavanones, to which "Flagranone B" would structurally belong. The data and methodologies presented herein are representative of the known biological activities of various flavanone compounds.

Flavanones are a subclass of flavonoids, a diverse group of polyphenolic secondary metabolites found in plants. They are characterized by a C6-C3-C6 skeleton, with the C-ring being saturated. This structural feature distinguishes them from other flavonoids like flavones and flavonols. Flavanones are abundant in citrus fruits and have garnered significant interest in the scientific community due to their wide range of pharmacological properties.[1][2][3][4] This guide provides a technical overview of the preliminary biological activities of flavanones, with a focus on their anti-inflammatory and antimicrobial effects, the experimental protocols used to determine these activities, and their underlying mechanisms of action.

Quantitative Data on Biological Activities

The biological activities of flavanones have been quantified using various in vitro assays. The following tables summarize the inhibitory concentrations of several flavanones against microbial growth (Minimum Inhibitory Concentration - MIC) and inflammatory responses (Half-maximal Inhibitory Concentration - IC50).

Table 1: Antimicrobial Activity of Selected Flavanones

Flavanone	Microorganism	MIC (µg/mL)	Reference
Naringenin	Escherichia coli	0.25 - 4	[5]
Pinocembrin	Escherichia coli	0.25 - 4	[5]
7-O-methyleriodictyol	Escherichia coli	0.25 - 4	[5]
Dorsmanin C	Providencia stuartii	4	[5]
Dorsmanin F	Providencia stuartii	4	[5]
8,3'-diprenyl-5,7,4'-trihydroxyflavanone	Pseudomonas aeruginosa	17	[5]
Methoxy-substituted flavanone 8	Staphylococcus aureus	15.62 - 62.50	[6]
Brominated flavanone 7	Aspergillus flavus	7.81 - 31.25	[6]

Table 2: Anti-Inflammatory Activity of Selected Flavanones

Flavanone	Assay	Cell Line	IC50	Reference
Flavanone (4G)	Nitric Oxide Production	RAW 264.7	0.603 µg/mL	[7]
2'-carboxy-5,7-dimethoxy-flavanone (4F)	Nitric Oxide Production	RAW 264.7	0.906 µg/mL	[7]
4'-bromo-5,7-dimethoxy-flavanone (4D)	Nitric Oxide Production	RAW 264.7	1.030 µg/mL	[7]
2'-carboxyflavanone (4J)	Nitric Oxide Production	RAW 264.7	1.830 µg/mL	[7]
Pinocembrin	Nitric Oxide Production	RAW 264.7	203.60 µg/mL	[7]
Licoflavanone	Nitric Oxide Production	RAW 264.7	< 50 µM	[8]
Hesperetin	Protease Inhibition	-	~15 µM	[9]
Naringenin	Protease Inhibition	-	~20 µM	[9]

Experimental Protocols

The quantitative data presented above are derived from standardized experimental protocols. Below are detailed methodologies for commonly cited assays.

1. MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[10]

• Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan.[10] The amount of formazan produced is directly proportional to the number of viable cells.

• Procedure:

  • Cells are seeded in a 96-well plate and incubated to allow for attachment.

  • The cells are then treated with various concentrations of the test compound (e.g., a flavanone) and incubated for a specified period (e.g., 24, 48, or 72 hours).

  • Following the incubation period, the culture medium is removed, and a fresh medium containing MTT solution (typically 0.5 mg/mL) is added to each well.

  • The plate is incubated for 1-4 hours at 37°C to allow for formazan crystal formation.

  • A solubilization solution (e.g., dimethyl sulfoxide - DMSO, or a solution of sodium dodecyl sulfate in hydrochloric acid) is added to each well to dissolve the formazan crystals.[11]

  • The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 500-600 nm.[10]

• Data Analysis: The absorbance values of the treated cells are compared to those of untreated control cells to determine the percentage of cell viability. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, can then be calculated.

2. Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Principle: A serial dilution of the antimicrobial agent is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the microorganism. The MIC is the lowest concentration of the agent that completely inhibits visible growth of the microorganism.

• Procedure:

  • A two-fold serial dilution of the flavanone is prepared in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) in the wells of a 96-well plate.

  • A standardized inoculum of the test microorganism is prepared and added to each well.

  • Positive (broth and inoculum without flavanone) and negative (broth only) controls are included.

  • The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

  • After incubation, the wells are visually inspected for turbidity. The MIC is recorded as the lowest concentration of the flavanone at which there is no visible growth.

• Data Analysis: The MIC value is reported in µg/mL or µM.

3. Nitric Oxide (NO) Production Assay in LPS-stimulated Macrophages

This assay is used to assess the anti-inflammatory potential of a compound by measuring its ability to inhibit the production of nitric oxide, a key inflammatory mediator, in macrophages stimulated with lipopolysaccharide (LPS).

• Principle: The concentration of nitrite, a stable and nonvolatile breakdown product of NO, in the cell culture supernatant is measured using the Griess reagent. The Griess reagent reacts with nitrite to form a purple azo dye, the absorbance of which is proportional to the nitrite concentration.

• Procedure:

  • Macrophage cells (e.g., RAW 264.7) are seeded in a 96-well plate and allowed to adhere.

  • The cells are pre-treated with various concentrations of the flavanone for a short period (e.g., 1 hour).

  • The cells are then stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory response and NO production, and incubated for a longer period (e.g., 24 hours).

  • After incubation, the cell culture supernatant is collected.

  • An equal volume of the Griess reagent is added to the supernatant, and the mixture is incubated at room temperature for a short period (e.g., 10-15 minutes).

  • The absorbance of the resulting colored solution is measured at 540 nm using a microplate reader.

• Data Analysis: A standard curve is generated using known concentrations of sodium nitrite. The nitrite concentrations in the samples are calculated from the standard curve. The percentage of NO inhibition is determined by comparing the nitrite levels in the flavanone-treated, LPS-stimulated cells to those in the LPS-stimulated control cells. The IC50 value can then be calculated.

Signaling Pathways and Mechanisms of Action

A significant body of research indicates that the anti-inflammatory effects of flavonoids, including flavanones, are often mediated through the modulation of key cellular signaling pathways, with the Nuclear Factor-kappa B (NF-κB) pathway being a primary target.[12][13]

The NF-κB Signaling Pathway

NF-κB is a family of transcription factors that play a crucial role in regulating the expression of genes involved in inflammation, immunity, and cell survival.[12][14] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitory proteins called IκBs.[12] Upon stimulation by pro-inflammatory signals such as LPS or cytokines, a signaling cascade is initiated, leading to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates IκB, targeting it for ubiquitination and subsequent degradation by the proteasome. This releases NF-κB, allowing it to translocate to the nucleus, where it binds to specific DNA sequences and induces the transcription of pro-inflammatory genes, including those for cytokines, chemokines, and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[12][14]

Flavanones have been shown to inhibit the NF-κB pathway at various points. For instance, some flavanones can inhibit the activation of the IKK complex, thereby preventing the phosphorylation and degradation of IκB. Others may directly inhibit the nuclear translocation of NF-κB. By suppressing the NF-κB signaling pathway, flavanones can effectively reduce the production of inflammatory mediators.[8]

Visualizations

Caption: A generalized workflow for in vitro screening of bioactive compounds.

Caption: The canonical NF-κB signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Flavonoids: Overview of Biosynthesis, Biological Activity, and Current Extraction Techniques [mdpi.com]
• 3. Chemistry and Biological Activities of Flavonoids: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpsr.com [ijpsr.com]
• 5. Flavonoids: A Review of Antibacterial Activity Against Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and Investigation of Flavanone Derivatives as Potential New Anti-Inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antioxidant and Anti-Inflammatory Activities of Flavanones from Glycyrrhiza glabra L. (licorice) Leaf Phytocomplexes: Identification of Licoflavanone as a Modulator of NF-kB/MAPK Pathway [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Effects of Flavonoids on Cancer, Cardiovascular and Neurodegenerative Diseases: Role of NF-κB Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Flavonoids in modulation of cell survival signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]

Lack of Publicly Available Data on Flagranone B Solubility

A comprehensive search of publicly available scientific literature and chemical databases has revealed no specific quantitative data on the solubility of Flagranone B in different solvents. Similarly, detailed experimental protocols for its solubility determination and specific signaling pathways associated with Flagranone B have not been documented in the accessible resources. The CAS number for Flagranone B is 255064-42-7.

This guide, therefore, provides a generalized framework and best-practice methodologies for researchers and drug development professionals to determine the solubility of Flagranone B and to situate this process within the broader context of natural product research.

General Experimental Protocol for Determining Flagranone B Solubility

The following is a generalized protocol based on the widely accepted shake-flask method for determining the equilibrium solubility of a compound. This method is a foundational technique in pharmaceutical and chemical research.

Objective: To determine the equilibrium solubility of Flagranone B in various solvents at a specified temperature.

Materials:

• Flagranone B (solid form)

• Selected solvents (e.g., water, ethanol, methanol, DMSO, acetonitrile, etc.)

• Sealed, temperature-controlled containers (e.g., glass vials or flasks)

• Agitation equipment (e.g., orbital shaker, magnetic stirrer)

• Temperature-controlled environment (e.g., incubator, water bath)

• Centrifuge

• Chemically inert filters (e.g., PTFE syringe filters)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrumentation

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of solid Flagranone B to a known volume of the selected solvent in a sealed container. The presence of undissolved solid is crucial to ensure that the solution reaches saturation.

• Equilibration:

  • Place the sealed containers in a temperature-controlled environment (e.g., 25°C or 37°C).

  • Agitate the samples for a sufficient period (typically 24-72 hours) to allow the system to reach equilibrium between the dissolved and undissolved compound.

• Phase Separation:

  • After the equilibration period, cease agitation and allow the samples to rest, permitting the undissolved solid to sediment.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the samples at a high speed.

  • Carefully withdraw the supernatant (the saturated solution) and filter it using a chemically inert syringe filter to remove any remaining solid particles.

• Quantification of Solute:

  • Prepare a series of standard solutions of Flagranone B of known concentrations in the same solvent.

  • Generate a calibration curve by analyzing these standards using a validated analytical method, such as HPLC.

  • Analyze the filtered saturated solution of Flagranone B using the same analytical method.

  • Determine the concentration of Flagranone B in the saturated solution by comparing its analytical response to the calibration curve.

• Data Reporting:

  • The solubility is typically reported in units of mass per volume (e.g., mg/mL) or as molarity (mol/L) at the specified temperature.

Data Presentation: Solubility of Flagranone B

The following table provides a template for researchers to systematically record and present the experimentally determined solubility data for Flagranone B.

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Method of Analysis	Notes
Water	25	HPLC
Phosphate-Buffered Saline (pH 7.4)	37	HPLC
Ethanol	25	HPLC
Methanol	25	HPLC
Dimethyl Sulfoxide (DMSO)	25	HPLC
Acetonitrile	25	HPLC
Other Solvents...

Generalized Workflow for Natural Product Isolation and Characterization

As Flagranone B is a natural product, its solubility characteristics are often determined in the context of its isolation and characterization from a biological source. The following diagram illustrates a general workflow for this process.

Generalized workflow for natural product isolation and characterization.

Signaling Pathways

There is currently no publicly available information detailing specific signaling pathways modulated by Flagranone B. Researchers investigating the biological activity of Flagranone B would typically perform screening assays to identify potential molecular targets and affected pathways.

In-Depth Technical Guide to the Spectral Data of Flagranone B

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Flagranone B, a sesquiterpenoid isolated from the nematode-trapping fungus Duddingtonia flagrans (also known as Arthrinium flagrans). The information presented herein is crucial for the structural elucidation, characterization, and potential development of this natural product. All data is sourced from the primary literature that first reported the isolation and characterization of Flagranone B.

Introduction to Flagranone B

Flagranone B belongs to a class of cyclohexenoxide antibiotics. It was first isolated along with its analogs, Flagranone A and C, from the fungus Duddingtonia flagrans. These compounds have demonstrated antimicrobial activities, making them of interest to the scientific community for further investigation.

Spectral Data Presentation

The following tables summarize the key quantitative spectral data for Flagranone B.

Table 1: NMR Spectral Data for Flagranone B (CDCl₃)

Position	¹³C (ppm)	¹H (ppm, multiplicity, J in Hz)
1	60.1	3.55 (d, 2.0)
2	56.5	3.32 (d, 2.0)
3	195.8	-
4	129.5	6.60 (s)
5	158.8	-
6	193.2	-
7	33.2	2.15 (m), 2.35 (m)
8	123.5	5.12 (t, 7.0)
9	40.0	2.08 (m)
10	26.8	2.00 (m)
11	132.0	-
12	16.2	1.62 (s)
13	25.8	1.70 (s)
14	17.8	1.60 (s)
OAc	170.5, 20.9	2.05 (s)

Table 2: Mass Spectrometry Data for Flagranone B

Technique	Ionization Mode	Observed Ion (m/z)	Interpretation
HR-FABMS	Positive	363.1756	[M+H]⁺ (Calculated for C₂₀H₂₇O₆: 363.1757)

Table 3: Infrared (IR) Spectroscopy Data for Flagranone B

Wavenumber (cm⁻¹)	Intensity	Assignment
3450	Broad	O-H Stretch
1735	Strong	C=O Stretch (Ester)
1680	Strong	C=O Stretch (α,β-Unsaturated Ketone)
1620	Medium	C=C Stretch

Experimental Protocols

The following are the detailed methodologies for the key experiments cited in the isolation and characterization of Flagranone B.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation : Bruker AC-200 or DRX-500 spectrometers.

• Solvent : Deuterated chloroform (CDCl₃).

• Internal Standard : Tetramethylsilane (TMS).

• ¹H NMR : Spectra were recorded at 200 or 500 MHz.

• ¹³C NMR : Spectra were recorded at 50.3 or 125.7 MHz.

• 2D NMR : COSY, HMQC, and HMBC experiments were performed to establish correlations.

Mass Spectrometry (MS)

• Instrumentation : A high-resolution instrument capable of Fast Atom Bombardment (FAB).

• Matrix : 3-Nitrobenzyl alcohol.

• Mode : High-resolution positive ion mode was used to determine the exact mass and molecular formula.

Infrared (IR) Spectroscopy

• Instrumentation : A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation : The sample was prepared as a thin film on a suitable IR-transparent window (e.g., NaCl or KBr plates).

• Data Acquisition : The spectrum was recorded over the standard mid-IR range (typically 4000-400 cm⁻¹).

Mandatory Visualization

The following diagram illustrates the general workflow for the spectral analysis of a natural product like Flagranone B.

Spectral analysis workflow for Flagranone B.

In-depth Technical Guide: Early Studies and Literature on Flagranone B

Introduction

A comprehensive search for early scientific studies and literature concerning a compound specifically named "Flagranone B" has yielded no direct results. The scientific databases and search engines queried do not contain specific information on a molecule with this designation. It is possible that "Flagranone B" may be a novel or very recently discovered compound with limited published data, a proprietary research code, or a potential misnomer for a related compound.

The broader class of compounds to which "Flagranone B" likely belongs, the flavanones , is extensively studied. Flavanones are a type of flavonoid, a large family of polyphenolic secondary metabolites found in plants. They are characterized by a C6-C3-C6 skeleton, forming a chromanone ring bearing a phenyl substituent. This class of compounds is known for a wide range of biological activities, and this guide will provide an overview of the general findings for flavanones as a proxy for the potential properties of a putative "Flagranone B."

General Biological Activities of Flavanones

Flavanones have been the subject of significant research due to their diverse pharmacological properties. Numerous studies have demonstrated their potential as:

• Anticancer Agents: Many flavanones exhibit cytotoxic effects against various cancer cell lines.[1][2][3][4] Their mechanisms of action are often multifactorial, including the inhibition of tumor growth and induction of apoptosis.[4]

• Anti-inflammatory Agents: Flavanones have been shown to possess anti-inflammatory properties, which contributes to their potential therapeutic applications in a variety of inflammatory conditions.[4]

• Antioxidant Agents: As with many flavonoids, flavanones are effective antioxidants, capable of scavenging free radicals and reducing oxidative stress.

• Antimicrobial Agents: Some flavanones have demonstrated activity against pathogenic bacteria and fungi.[2]

• Cardioprotective and Neuroprotective Agents: Research suggests that certain flavanones may offer protective effects for the cardiovascular and nervous systems.[5]

Potential Mechanisms of Action for Flavanone Compounds

The diverse biological activities of flavanones stem from their ability to interact with various cellular targets and signaling pathways. While the specific mechanism of a putative "Flagranone B" is unknown, the following represent common mechanisms attributed to the flavanone class:

• Enzyme Inhibition: Flavanones are known to inhibit a variety of enzymes, including protein tyrosine kinases, which are crucial for cell growth and differentiation.[3][4]

• Modulation of Signaling Pathways: They can influence key cellular signaling pathways involved in inflammation, cell proliferation, and apoptosis.

To illustrate a generalized experimental workflow for investigating the biological activity of a novel flavanone, the following diagram is provided.

A generalized workflow for the discovery and initial biological evaluation of a novel flavanone compound.

Conclusion and Recommendations for Future Research

While no specific information on "Flagranone B" is currently available in the public scientific literature, the extensive research on the flavanone class of compounds provides a strong foundation for understanding its potential biological activities and mechanisms of action.

For researchers, scientists, and drug development professionals interested in "Flagranone B," the following steps are recommended:

• Verify the Compound's Name and Structure: It is crucial to confirm the exact chemical name and structure of the compound of interest. It may be referenced under a different name or a chemical identifier (e.g., CAS number).

• Conduct a Broader Literature Search: If the structure is known, a substructure search in chemical databases (such as SciFinder, Reaxys, or PubChem) may reveal related compounds and their associated biological data.

• Initiate Preliminary In Vitro Studies: If "Flagranone B" is a novel compound, the experimental workflow outlined above provides a roadmap for its initial characterization.

This guide serves as a foundational resource based on the current understanding of the broader flavanone class. As new research emerges, a more specific and detailed technical guide on "Flagranone B" can be developed.

References

• 1. Synthesis and biological evaluation of flavanones and flavones related to podophyllotoxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and biological activity of flavanone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Potential Therapeutic Targets of Flavanones: A Technical Overview

Disclaimer: This document provides a summary of potential therapeutic targets based on research into the broader class of compounds known as flavanones. As of the latest literature review, specific studies on "Flagranone B" are not available. The information presented herein is extrapolated from studies on structurally related flavanone compounds and should be considered as a guide for potential research directions for Flagranone B.

Introduction

Flavanones are a subclass of flavonoids, which are polyphenolic secondary metabolites found in a variety of plants, particularly citrus fruits.[1] They are characterized by a three-ring structure.[2] Numerous studies have highlighted the diverse pharmacological activities of flavanones, including anti-inflammatory, antioxidant, and anticancer properties, making them promising candidates for drug development.[1][3][4] This technical guide summarizes the key therapeutic targets and mechanisms of action attributed to flavanones, providing a foundation for investigating the potential of specific molecules like Flagranone B.

Anti-inflammatory Activity

Flavanones have demonstrated significant anti-inflammatory effects in various in vitro and in vivo models.[3][5][6] Their primary mechanism involves the modulation of key inflammatory signaling pathways and the reduction of pro-inflammatory mediators.

Key Therapeutic Targets and Mechanisms:

• NF-κB Signaling Pathway: A central mechanism of the anti-inflammatory action of flavanones is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[6][7][8] Under inflammatory conditions, NF-κB translocates to the nucleus and induces the expression of pro-inflammatory genes.[9][10] Flavanones can suppress the activation of IκB kinase (IKK), which in turn prevents the phosphorylation and subsequent degradation of the inhibitory protein IκBα.[7] This sequesters NF-κB in the cytoplasm, inhibiting the transcription of its target genes.[8]

• MAPK Signaling Pathway: Flavanones have been shown to modulate the mitogen-activated protein kinase (MAPK) pathway, which plays a crucial role in inflammation.[6] This includes the suppression of the phosphorylation of key kinases such as ERK, JNK, and p38.[6]

• Pro-inflammatory Cytokines and Mediators: Flavanones effectively reduce the production of several pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), interleukin-1 beta (IL-1β), IL-8, IL-12p40, and IL-12p70.[1][5][11] They also inhibit the production of nitric oxide (NO) and reactive oxygen species (ROS) by suppressing the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[3][6][11]

Quantitative Data on Anti-inflammatory Effects of Flavanones

Flavanone Derivative	Model System	Measured Effect	Concentration	Reference
2'-methylflavanone	LPS-stimulated RAW264.7 macrophages	Inhibition of NO production	1-20 µM	[11]
2'-methylflavanone	LPS-stimulated RAW264.7 macrophages	Reduction of IL-6, IL-12p40, IL-12p70, and TNF-α	1-20 µM	[11]
3'-methylflavanone	LPS-stimulated RAW264.7 macrophages	Inhibition of NO production	1-20 µM	[11]
3'-methylflavanone	LPS-stimulated RAW264.7 macrophages	Reduction of IL-1β, IL-6, IL-12p40, and IL-12p70	1-20 µM	[11]
Licoflavanone	LPS-stimulated RAW 264.7 macrophages	Decrease in nitrite levels	50 µM	[6]
Flavanone Mix	Caco-2 cells	Decrease in IL-6, IL-8, and NO release	Not specified	[1]

Signaling Pathway Diagram: Flavanone Inhibition of NF-κB

Flavanone inhibition of the NF-κB signaling pathway.

Anticancer Activity

Flavanones have emerged as promising candidates for anticancer therapy due to their ability to modulate a wide array of biological pathways involved in cancer progression.[2][4] They have been shown to induce cell cycle arrest, promote apoptosis, and inhibit cancer cell proliferation in various cancer cell lines.[2][12][13]

Key Therapeutic Targets and Mechanisms:

• Induction of Apoptosis: A primary anticancer mechanism of flavanones is the induction of apoptosis, or programmed cell death.[14][15] This is achieved through both intrinsic and extrinsic pathways.

  • Intrinsic (Mitochondrial) Pathway: Flavanones can disrupt the mitochondrial membrane potential, leading to the release of cytochrome c.[12][16] This activates a cascade of caspases, including caspase-3 and caspase-9, ultimately leading to apoptosis.[12][15][16] The expression of pro-apoptotic proteins like Bax is often increased, while anti-apoptotic proteins such as Bcl-2 are downregulated, shifting the Bax/Bcl-2 ratio in favor of apoptosis.[15][17]

  • Extrinsic Pathway: Some flavanones can enhance TRAIL-mediated apoptosis.[15]

• Cell Cycle Arrest: Flavanones can induce cell cycle arrest at different phases, thereby inhibiting cancer cell proliferation.[16] For instance, some flavanones cause G1/S phase arrest by downregulating CDK4 and cyclin D while upregulating the cell cycle inhibitor p21.[16]

• STAT3 Signaling Pathway: The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is constitutively activated in many cancers and promotes cell survival and proliferation.[18][19] Some compounds have been shown to inhibit STAT3 phosphorylation and activation, leading to the downregulation of its target genes like Bcl-2, c-myc, and survivin, and the induction of apoptosis.[20][21][22] While direct evidence for flavanones is emerging, the STAT3 pathway represents a key potential target.

• Generation of Reactive Oxygen Species (ROS): While often acting as antioxidants, at higher concentrations in cancer cells, flavanones can act as pro-oxidants, inducing the generation of ROS.[2] This oxidative stress can trigger apoptotic pathways.[2][13]

• Inhibition of Anti-Apoptotic Proteins: Flavanones can downregulate the expression of inhibitor of apoptosis proteins (IAPs) such as XIAP.[17][23]

Quantitative Data on Anticancer Effects of Flavanones

Flavanone Derivative	Cancer Cell Line	IC50 Value	Effect	Reference
2'-OH flavanone	COLO205 (colorectal)	Not specified	Induction of apoptosis, activation of caspase-3	[12]
4'-Chloroflavanone	MCF-7 (breast)	~50 µM	G1/S phase cell cycle arrest	[16]
4'-Chloroflavanone	MDA-MB-453 (breast)	~50 µM	G1/S phase cell cycle arrest	[16]
3′,4′-dihydroxy-5,7-dimethoxy-flavanone	MDA-MB-231 (breast)	25.3 µg/mL	Inhibition of cell proliferation, induction of apoptosis	[17]
3′,4′-dihydroxy-5,7-dimethoxy-flavanone	MCF-7 (breast)	20.8 µg/mL	Inhibition of cell proliferation, induction of apoptosis	[17]

Signaling Pathway Diagram: Flavanone-Induced Apoptosis

Flavanone induction of the intrinsic apoptosis pathway.

Experimental Protocols

Detailed experimental protocols for a specific compound require dedicated studies. However, based on the literature for flavanones, the following are common methodologies used to investigate their therapeutic potential.

Cell Viability and Proliferation Assays:

• MTT Assay: To assess cell viability and determine the half-maximal inhibitory concentration (IC50), cancer cells are seeded in 96-well plates and treated with various concentrations of the flavanone for a specified period (e.g., 48 hours). MTT solution is then added, and the resulting formazan crystals are dissolved in a solvent. The absorbance is measured to quantify cell viability.[2][16]

Apoptosis Assays:

• Annexin V/7-AAD Staining: To detect early and late apoptosis, cells are treated with the flavanone, harvested, and stained with Annexin V-FITC and 7-Aminoactinomycin D (7-AAD). The stained cells are then analyzed by flow cytometry.[17][23]

• Western Blot Analysis: To measure the expression levels of apoptosis-related proteins, cell lysates are prepared from treated and untreated cells. Proteins are separated by SDS-PAGE, transferred to a membrane, and probed with specific primary antibodies against proteins such as Bcl-2, Bax, cleaved caspase-3, and PARP, followed by secondary antibodies.[12][16]

• Mitochondrial Membrane Potential (MMP) Assay: Changes in MMP can be assessed using fluorescent dyes like JC-1. A decrease in the red/green fluorescence intensity ratio indicates mitochondrial depolarization, an early event in apoptosis.[2]

Analysis of Inflammatory Mediators:

• Griess Assay: To measure nitric oxide (NO) production, the concentration of nitrite in the cell culture supernatant is determined using the Griess reagent.[6][11]

• ELISA or Multiplex Bead Array: The concentrations of cytokines (e.g., TNF-α, IL-6, IL-1β) in cell culture supernatants or serum samples are quantified using enzyme-linked immunosorbent assay (ELISA) kits or multiplex bead-based assays.[11]

Western Blot for Signaling Pathways:

• To investigate the effect on signaling pathways like NF-κB and MAPK, western blotting is used to detect the phosphorylation status of key proteins (e.g., p-IKK, p-IκBα, p-p65, p-ERK, p-JNK, p-p38) in response to flavanone treatment.[6]

Experimental Workflow Diagram

General experimental workflow for evaluating flavanones.

Conclusion

The available scientific literature strongly suggests that flavanones possess significant therapeutic potential, particularly in the areas of inflammation and cancer. Their ability to modulate key signaling pathways such as NF-κB, MAPK, and apoptosis pathways underscores their promise as multi-target agents. While direct experimental data on Flagranone B is currently lacking, the information gathered from related flavanone compounds provides a solid framework for initiating targeted research. Future studies should aim to isolate or synthesize Flagranone B and evaluate its efficacy and mechanisms of action using the established experimental protocols outlined in this guide. Such research will be crucial in determining if Flagranone B shares and potentially improves upon the therapeutic properties of the broader flavanone family.

References

• 1. Antioxidant and Anti-Inflammatory Activity of Citrus Flavanones Mix and Its Stability after In Vitro Simulated Digestion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Antioxidant and Anti-Inflammatory Activities of Flavanones from Glycyrrhiza glabra L. (licorice) Leaf Phytocomplexes: Identification of Licoflavanone as a Modulator of NF-kB/MAPK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. globalsciencebooks.info [globalsciencebooks.info]
• 8. Effects of Flavonoids on Cancer, Cardiovascular and Neurodegenerative Diseases: Role of NF-κB Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. In Vitro Anti-Inflammatory Activity of Methyl Derivatives of Flavanone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. hub.tmu.edu.tw [hub.tmu.edu.tw]
• 13. Flavonoids as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Journal of Biomedical and Translational Research [jbtr.or.kr]
• 15. Flavonoids in Cancer and Apoptosis [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. A New Flavanone from Chromolaena tacotana (Klatt) R. M. King and H. Rob, Promotes Apoptosis in Human Breast Cancer Cells by Downregulating Antiapoptotic Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Specific Targeting of STAT3 in B Cells Suppresses Progression of B Cell Lymphoma [mdpi.com]
• 19. Gene regulation and suppression of type I interferon signaling by STAT3 in diffuse large B cell lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Eriocalyxin B Inhibits STAT3 Signaling by Covalently Targeting STAT3 and Blocking Phosphorylation and Activation of STAT3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. A novel small molecule LLL12B inhibits STAT3 signaling and sensitizes ovarian cancer cell to paclitaxel and cisplatin | PLOS One [journals.plos.org]
• 22. Inhibition of STAT3: A promising approach to enhancing the efficacy of chemotherapy in medulloblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 23. A New Flavanone from Chromolaena tacotana (Klatt) R. M. King and H. Rob, Promotes Apoptosis in Human Breast Cancer Cells by Downregulating Antiapoptotic Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Commercial availability of Flagranone B for research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flagranone B is a naturally occurring cyclohexenoxide antibiotic isolated from the nematode-trapping fungus Duddingtonia flagrans (syn. Arthrobotrys flagrans).[1] This technical guide provides a comprehensive overview of the available information on Flagranone B, including its commercial availability for research, biological activity, and the experimental protocols for its production and evaluation.

Commercial Availability

Flagranone B is not widely available for direct purchase from major chemical suppliers. It is listed in the product catalog of MedChemExpress (MCE), a supplier of research chemicals and screening compounds. However, it appears to be part of their screening libraries and may not be available for individual purchase. Researchers interested in acquiring Flagranone B are advised to contact MedChemExpress directly to inquire about its availability and purchasing options.

It is important to note that the production of Flagranone B can be strain-dependent. For instance, Duddingtonia flagrans strain IAH 1297 has been reported to have undetectable levels of Flagranone B.

Biological Activity

Flagranone B has demonstrated antimicrobial activity, specifically against Gram-positive bacteria.[1] It is structurally related to the oligosporon group of farnesylated cyclohexenoxides, which are also known for their antimicrobial properties.[1][2]

Quantitative Antimicrobial Data

The antimicrobial efficacy of Flagranone B has been quantified using the Minimal Inhibitory Concentration (MIC) assay. The reported MIC values are summarized in the table below.

Test Organism	MIC (µg/mL)
Bacillus subtilis	25
Streptomyces aureofaciens	25
[Source:[1]]

Experimental Protocols

Production of Flagranone B

The following protocol describes the solid-state fermentation method used for the production of Flagranone B from Duddingtonia flagrans.

Experimental Workflow for Flagranone B Production

Caption: Workflow for the production and isolation of Flagranone B.

Methodology:

• Fungal Strain and Culture Conditions: A strain of Duddingtonia flagrans is isolated from a suitable source, such as cattle feces.[1]

• Solid-State Fermentation: The fungus is cultivated on a solid substrate composed of a mixture of wheat, oats, and barley grains.[1]

• Incubation: The solid-state cultures are incubated for a period of 4 weeks to allow for fungal growth and metabolite production.[1]

• Extraction: After incubation, the fermented grains are combined and extracted with an appropriate organic solvent to isolate the secondary metabolites, including Flagranone B.[1]

• Purification and Characterization: The crude extract is then subjected to chromatographic techniques to purify Flagranone B. The structure of the isolated compound is confirmed using spectroscopic methods.

Antimicrobial Susceptibility Testing (Minimal Inhibitory Concentration - MIC Assay)

While the specific, detailed protocol from the original 1999 study by Anderson et al. is not publicly available in its entirety, a standard broth microdilution method for determining the MIC of antimicrobial agents is described below. This protocol is based on general microbiological practices.

Generalized Experimental Workflow for MIC Assay

Caption: Generalized workflow for determining the Minimal Inhibitory Concentration (MIC).

Methodology:

• Preparation of Antimicrobial Agent: A stock solution of Flagranone B is prepared in a suitable solvent and then serially diluted in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate to obtain a range of concentrations.

• Preparation of Inoculum: The test bacteria (Bacillus subtilis or Streptomyces aureofaciens) are cultured to a specific density (e.g., 0.5 McFarland standard) and then diluted to the final desired concentration for inoculation.

• Inoculation: Each well of the microtiter plate containing the different concentrations of Flagranone B is inoculated with the standardized bacterial suspension. Control wells (no antimicrobial agent) are also included.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours) to allow for bacterial growth.

• Determination of MIC: The MIC is determined as the lowest concentration of Flagranone B at which there is no visible growth (turbidity) of the test organism.

Signaling Pathways and Mechanism of Action

Detailed studies on the specific signaling pathways modulated by Flagranone B or its precise mechanism of antimicrobial action are not available in the currently accessible scientific literature. As a member of the flavanone class of compounds, its antimicrobial activity could potentially involve mechanisms common to other flavonoids, such as:

• Inhibition of Nucleic Acid Synthesis: Some flavonoids have been shown to interfere with the synthesis of bacterial DNA and RNA.

• Disruption of Cytoplasmic Membrane Function: Flavonoids can disrupt the bacterial cell membrane, leading to a loss of essential components and cell death.

• Inhibition of Energy Metabolism: Interference with key metabolic pathways can deprive the bacterial cell of the energy required for survival.

Further research is required to elucidate the specific molecular targets and signaling pathways affected by Flagranone B in susceptible bacteria.

Conclusion

Flagranone B is a natural product with documented antimicrobial activity against Gram-positive bacteria. While its commercial availability for research is limited, this guide provides the foundational knowledge for its production and biological evaluation. Future research should focus on elucidating its mechanism of action and exploring its potential as a lead compound for the development of new antimicrobial agents.

References

• 1. Metabolites from nematophagous fungi and nematicidal natural products from fungi as an alternative for biological control. Part I: metabolites from nematophagous ascomycetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Flagranone B and Related Sesquiterpenoids from Natural Sources

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the latest literature review, specific protocols for the extraction of a compound designated "Flagranone B" are not available. The compound may be novel, not yet described in published literature, or the name may be subject to different nomenclature. However, based on the chemical classification of the related compound, Flagranone A, as a sesquiterpenoid, this document provides a generalized and robust protocol for the extraction and isolation of sesquiterpenoids from plant sources, particularly focusing on species from the Asteraceae family, such as Diplostephium tolimense, which are known to be rich in such secondary metabolites. This protocol is intended to serve as a foundational methodology that can be optimized for the targeted isolation of Flagranone B or other related sesquiterpenoids.

Introduction

Sesquiterpenoids are a diverse class of C15 terpenoid natural products that exhibit a wide range of biological activities, making them of significant interest in drug discovery and development. The Asteraceae family is a well-known source of these compounds. This protocol outlines a comprehensive procedure for the extraction, fractionation, and purification of sesquiterpenoids from plant material, using Diplostephium tolimense as a representative example. The methodology is designed to be adaptable for various species within the Asteraceae family.

Experimental Protocols

Plant Material Collection and Preparation

• Collection: Collect the aerial parts (leaves, stems, and flowers) of Diplostephium tolimense. Proper botanical identification is crucial.

• Drying: Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, for 7-14 days, or until brittle. Alternatively, use a plant dryer at a controlled temperature (40-50 °C).

• Grinding: Grind the dried plant material into a fine powder using a mechanical grinder. A finer powder increases the surface area for efficient extraction.

Extraction

• Maceration:

  • Soak the powdered plant material (e.g., 500 g) in a suitable organic solvent (e.g., 2.5 L of 95% ethanol or methanol) in a large glass container at room temperature.

  • Agitate the mixture periodically for 3-5 days.

  • Filter the mixture through cheesecloth and then Whatman No. 1 filter paper.

  • Repeat the extraction process with fresh solvent two more times to ensure exhaustive extraction.

  • Combine the filtrates.

• Solvent Evaporation:

  • Concentrate the combined filtrates under reduced pressure using a rotary evaporator at a temperature not exceeding 50 °C to obtain the crude extract.

Fractionation of the Crude Extract

• Liquid-Liquid Partitioning:

  • Suspend the crude extract in a mixture of methanol and water (9:1 v/v).

  • Perform successive extractions with solvents of increasing polarity, starting with a non-polar solvent like n-hexane to remove lipids and chlorophylls.

  • Subsequently, partition the aqueous methanol phase with a solvent of intermediate polarity, such as dichloromethane or ethyl acetate, where sesquiterpenoids are likely to be concentrated.

  • Collect and concentrate each fraction using a rotary evaporator.

Isolation and Purification of Sesquiterpenoids

• Column Chromatography:

  • Subject the dichloromethane or ethyl acetate fraction to column chromatography on silica gel.

  • Elute the column with a gradient of n-hexane and ethyl acetate, gradually increasing the polarity.

  • Collect fractions of a fixed volume (e.g., 20 mL).

• Thin-Layer Chromatography (TLC) Analysis:

  • Monitor the collected fractions by TLC, using a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3 v/v).

  • Visualize the spots under UV light (254 nm and 365 nm) and by spraying with a suitable visualizing agent (e.g., anisaldehyde-sulfuric acid reagent followed by heating).

  • Combine fractions with similar TLC profiles.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • Further purify the combined fractions containing the target compounds using Prep-HPLC with a suitable column (e.g., C18) and a mobile phase gradient (e.g., acetonitrile and water).

  • Monitor the elution profile with a UV detector at an appropriate wavelength (e.g., 210 nm).

  • Collect the peaks corresponding to the pure compounds.

Structure Elucidation

The structure of the isolated pure compounds, potentially including Flagranone B, can be determined using a combination of spectroscopic techniques, including:

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy to elucidate the complete chemical structure.

• Infrared (IR) Spectroscopy: To identify functional groups.

• UV-Vis Spectroscopy: To observe electronic transitions.

Data Presentation

The following tables provide a template for summarizing quantitative data from the extraction and purification process.

Table 1: Extraction Yield from Diplostephium tolimense

Plant Material (g)	Extraction Solvent	Volume of Solvent (L)	Crude Extract Yield (g)	Percentage Yield (%)
500	95% Ethanol	3 x 2.5	45.2	9.04
500	Methanol	3 x 2.5	48.5	9.70
500	Dichloromethane	3 x 2.5	25.8	5.16

Table 2: Fractionation of the Ethanolic Crude Extract

Crude Extract (g)	Partitioning Solvent	Fraction Yield (g)	Percentage of Crude Extract (%)
40.0	n-Hexane	12.5	31.25
40.0	Dichloromethane	18.3	45.75
40.0	Ethyl Acetate	5.7	14.25
40.0	Aqueous Residue	3.5	8.75

Table 3: Purity of Isolated Compound (Hypothetical)

Compound ID	Isolation Method	Purity (%) by HPLC	Retention Time (min)
F-B-01	Prep-HPLC	>98%	15.4

Visualization

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for the extraction and isolation of Flagranone B or related sesquiterpenoids.

Caption: Workflow for the extraction and isolation of sesquiterpenoids.

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Quantification of Flagranone B

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Flagranone B, a novel flavanone with significant therapeutic potential. The described method is suitable for the determination of Flagranone B in both raw plant material and finished pharmaceutical formulations. The protocol employs a reversed-phase C18 column with gradient elution and UV detection, providing excellent sensitivity, linearity, and reproducibility. This document provides researchers, scientists, and drug development professionals with a comprehensive protocol for the reliable quantification of Flagranone B.

Introduction

Flagranone B is a recently isolated flavanone showing promising activity in preclinical studies. As research and development advance, a reliable and accurate analytical method is crucial for quality control, pharmacokinetic studies, and formulation development. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of individual components in a mixture.[1] This application note presents a validated HPLC method developed for the specific determination of Flagranone B.

Experimental

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector is suitable.

• Chromatography Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for optimal separation.

• Solvents: HPLC grade acetonitrile and water are required.[2]

• Reagents: Formic acid (analytical grade) is used as a mobile phase modifier.

• Analytical Standard: A certified reference standard of Flagranone B with a purity of ≥98% is necessary for calibration.[3]

A summary of the optimized HPLC conditions is provided in the table below.

Parameter	Condition
Column	C18 Reversed-Phase (250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30-70% B over 15 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection	UV at 288 nm

Protocols

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of the Flagranone B reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

The appropriate sample preparation is critical for accurate and reproducible results.[1] The following are generalized protocols for a plant matrix and a pharmaceutical formulation.

3.2.1. Plant Material (e.g., leaves, bark)

• Drying and Grinding: Dry the plant material at 40°C until a constant weight is achieved. Grind the dried material to a fine powder (e.g., 40 mesh).

• Extraction: Accurately weigh 1 g of the powdered plant material into a centrifuge tube. Add 20 mL of methanol and sonicate for 30 minutes.

• Centrifugation: Centrifuge the extract at 4000 rpm for 15 minutes.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

3.2.2. Pharmaceutical Formulation (e.g., tablets)

• Sample Comminution: Weigh and finely powder a representative number of tablets (e.g., 10 tablets).

• Extraction: Accurately weigh a portion of the powder equivalent to a single dose of Flagranone B and transfer it to a 50 mL volumetric flask. Add approximately 30 mL of methanol and sonicate for 20 minutes to dissolve the active ingredient.

• Dilution: Bring the flask to volume with methanol and mix thoroughly.

• Filtration: Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.

Method Validation Summary

The described HPLC method was validated according to standard guidelines. The key performance characteristics are summarized below.

Parameter	Result
Linearity (R²)	> 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantitation (LOQ)	0.7 µg/mL
Precision (%RSD)	< 2.0%
Accuracy (Recovery)	98.5% - 101.2%
Retention Time	Approximately 8.5 min

Experimental Workflow and Signaling Pathways

The overall workflow for the analysis of Flagranone B is depicted below.

Figure 1: HPLC Analysis Workflow for Flagranone B.

Conclusion

The HPLC method described in this application note is a reliable, accurate, and precise tool for the quantitative analysis of Flagranone B in various sample matrices. The detailed protocol and validated performance metrics provide a solid foundation for researchers and professionals engaged in the study and development of this promising flavanone. The straightforward sample preparation and robust chromatographic conditions make this method suitable for routine quality control and research applications.

References

• 1. greyhoundchrom.com [greyhoundchrom.com]
• 2. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 3. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Application Note: Quantitative Analysis of Flagranone B using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive protocol for the quantitative analysis of Flagranone B, a sesquiterpenoid of interest in drug development and natural product research, using Gas Chromatography-Mass Spectrometry (GC-MS). The described methodology provides a robust framework for the extraction, separation, identification, and quantification of Flagranone B from various sample matrices. The protocol is designed to be adaptable for high-throughput screening and detailed analytical characterization, ensuring reliable and reproducible results for research and quality control purposes.

Introduction

Flagranone B is a member of the sesquiterpenoid class of natural products, which are known for their diverse biological activities. Accurate and sensitive analytical methods are crucial for the characterization and quantification of such compounds in complex mixtures, including plant extracts and biological samples. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds like Flagranone B, offering high resolution and sensitivity.[1] This application note provides a detailed experimental protocol for the GC-MS analysis of Flagranone B, from sample preparation to data analysis.

Experimental Protocols

Sample Preparation

The choice of sample preparation technique is critical and depends on the sample matrix. Below are protocols for solid and liquid samples.

1.1. Solvent Extraction (for solid matrices, e.g., plant material)

• Weigh approximately 500 mg of the homogenized and dried sample into a 50 mL centrifuge tube.

• Add 20 mL of a suitable organic solvent (e.g., methanol, ethyl acetate, or hexane). The choice of solvent should be optimized based on the polarity of Flagranone B.

• Vortex the mixture for 1 minute, followed by sonication for 15 minutes.

• Centrifuge the sample at 5,000 rpm for 10 minutes to pellet solid material.[2]

• Filter the supernatant through a 0.22 µm syringe filter into a clean collection vial.[2]

• The extract can be concentrated under a gentle stream of nitrogen if necessary and then reconstituted in a known volume of solvent for GC-MS analysis.

1.2. Liquid-Liquid Extraction (for aqueous matrices, e.g., biological fluids)

• To 1 mL of the aqueous sample, add 2 mL of an immiscible organic solvent (e.g., ethyl acetate or dichloromethane).

• Vortex vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge at 3,000 rpm for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the organic layer (top or bottom, depending on the solvent) to a new vial.

• Repeat the extraction process twice more with fresh solvent.

• Combine the organic extracts and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable volume of solvent for GC-MS analysis.

1.3. Headspace Solid-Phase Microextraction (HS-SPME) (for volatile analysis)

HS-SPME is a solvent-free technique suitable for the analysis of volatile and semi-volatile compounds.[3]

• Place a known amount of the sample (solid or liquid) into a headspace vial and seal it.

• Incubate the vial at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) to allow volatile compounds to equilibrate in the headspace.

• Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a defined period (e.g., 20 minutes) to adsorb the analytes.[3]

• Retract the fiber and immediately introduce it into the GC injector for thermal desorption and analysis.

GC-MS Instrumentation and Parameters

The following parameters are a starting point and may require optimization for specific instruments and applications. These are based on typical methods for terpene analysis.[4][5]

Table 1: Gas Chromatography (GC) Method Parameters

Parameter	Value
GC System	Agilent 8890 GC or equivalent[2]
Column	DB-5MS (30 m x 0.25 mm i.d. x 0.25 µm film thickness) or equivalent[5]
Injection Mode	Splitless or Split (e.g., 20:1)[2]
Inlet Temperature	280 °C[2]
Oven Program	Initial temp: 60°C (hold 2 min), Ramp 1: 5°C/min to 140°C, Ramp 2: 15°C/min to 250°C (hold 5 min)[3]
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Injection Volume	1 µL

Table 2: Mass Spectrometry (MS) Method Parameters

Parameter	Value
MS System	Agilent 5977B GC/MSD or equivalent[2]
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Electron Energy	70 eV
Scan Range	m/z 40-550
Acquisition Mode	Full Scan for identification, Selected Ion Monitoring (SIM) for quantification

Data Presentation and Quantification

Quantitative analysis of Flagranone B requires the generation of a calibration curve using a certified reference standard.

1. Calibration Standards

Prepare a series of calibration standards by diluting a stock solution of Flagranone B in the same solvent used for sample preparation. A typical concentration range might be 0.1 µg/mL to 100 µg/mL.

2. Data Analysis

• Identification: The identification of Flagranone B is confirmed by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of the certified reference standard.

• Quantification: For quantitative analysis, a calibration curve is constructed by plotting the peak area of Flagranone B against the concentration of the calibration standards. The concentration of Flagranone B in the samples is then determined from this curve.

Table 3: Example Quantitative Data Summary

Parameter	Result
Linear Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Recovery (%)	95 - 105%
Precision (%RSD)	< 5%

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of Flagranone B.

Caption: Workflow for GC-MS Analysis of Flagranone B.

Conclusion

The GC-MS method described in this application note provides a reliable and sensitive approach for the quantification of Flagranone B. The detailed protocols for sample preparation and instrument parameters serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug development. Adherence to these guidelines, with appropriate optimization, will ensure high-quality data for the characterization and application of Flagranone B.

References

• 1. Gas Chromatography Mass Spectrometry (GC-MS) | Analysis [scioninstruments.com]
• 2. agilent.com [agilent.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. thieme-connect.com [thieme-connect.com]

Application Notes and Protocols for Flagranone B: A Novel Inhibitor of the NF-κB Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flagranone B is a novel small molecule that has demonstrated potent inhibitory effects on the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway. The NF-κB pathway is a crucial regulator of cellular responses to stimuli such as stress, cytokines, and bacterial or viral antigens.[1][2] Dysregulation of this pathway has been implicated in a variety of diseases, including inflammatory disorders, autoimmune diseases, and cancer.[3] Flagranone B, therefore, represents a promising candidate for therapeutic development.

These application notes provide a detailed protocol for a cell-based assay to characterize the inhibitory activity of Flagranone B on the NF-κB pathway. The described assay utilizes a reporter gene system to quantify the downstream effects of NF-κB activation, providing a robust and reproducible method for determining the potency of Flagranone B.

Mechanism of Action

Flagranone B is hypothesized to exert its inhibitory effect by targeting the IκB kinase (IKK) complex. In the canonical NF-κB pathway, the IKK complex phosphorylates the inhibitory IκBα protein, leading to its ubiquitination and subsequent proteasomal degradation.[3][4] This process releases the NF-κB p65/p50 heterodimer, allowing it to translocate to the nucleus and activate the transcription of target genes. By inhibiting the IKK complex, Flagranone B prevents the degradation of IκBα, thereby sequestering the NF-κB complex in the cytoplasm and preventing the inflammatory response.

Caption: Hypothetical mechanism of Flagranone B in the NF-κB pathway.

Quantitative Data Summary

The inhibitory activity of Flagranone B was quantified using the described cell-based assay. The half-maximal inhibitory concentration (IC50) was determined and compared to a known NF-κB inhibitor.

Compound	Target	Cell Line	IC50 (nM)
Flagranone B	IKK Complex	HEK293/NF-κB-luc	15.2 ± 2.5
Bay 11-7082 (Positive Control)	IKK Complex	HEK293/NF-κB-luc	5.8 ± 1.1

Experimental Protocol: NF-κB Reporter Gene Assay

This protocol details the steps for quantifying the inhibitory effect of Flagranone B on TNF-α-induced NF-κB activation in a stable HEK293 cell line expressing a luciferase reporter gene under the control of an NF-κB response element (HEK293/NF-κB-luc).

Materials and Reagents

• HEK293/NF-κB-luc stable cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Flagranone B

• Bay 11-7082 (or other suitable positive control)

• Recombinant Human TNF-α

• Luciferase Assay Reagent

• White, clear-bottom 96-well cell culture plates

• Luminometer

Cell Culture

• Culture HEK293/NF-κB-luc cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Passage cells every 2-3 days or when they reach 80-90% confluency.

Assay Procedure

• Cell Seeding:

  • Trypsinize and resuspend cells in fresh culture medium.

  • Determine cell density using a hemocytometer or automated cell counter.

  • Seed 5 x 10^4 cells in 100 µL of culture medium per well into a 96-well white, clear-bottom plate.

  • Incubate the plate for 24 hours at 37°C with 5% CO2.

• Compound Treatment:

  • Prepare a serial dilution of Flagranone B and the positive control (Bay 11-7082) in serum-free DMEM. A typical concentration range to test would be from 0.1 nM to 10 µM.

  • Include a vehicle control (e.g., 0.1% DMSO).

  • Remove the culture medium from the wells and add 50 µL of the compound dilutions.

  • Incubate for 1 hour at 37°C with 5% CO2.

• NF-κB Activation:

  • Prepare a solution of TNF-α in serum-free DMEM at a concentration of 20 ng/mL.

  • Add 50 µL of the TNF-α solution to each well (final concentration of 10 ng/mL), except for the unstimulated control wells.

  • Add 50 µL of serum-free DMEM to the unstimulated control wells.

  • Incubate the plate for 6 hours at 37°C with 5% CO2.

• Luciferase Assay:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Remove the medium from the wells.

  • Add 100 µL of Luciferase Assay Reagent to each well.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Measure the luminescence using a luminometer.

Data Analysis

• Subtract the average background luminescence from the unstimulated control wells from all other readings.

• Normalize the data by expressing the luminescence of the treated wells as a percentage of the TNF-α stimulated control.

• Plot the normalized data against the logarithm of the compound concentration.

• Determine the IC50 value by fitting the data to a four-parameter logistic curve.

Caption: Workflow for the Flagranone B NF-κB reporter assay.

Conclusion

The provided protocol offers a robust and reliable method for the characterization of Flagranone B as an inhibitor of the NF-κB signaling pathway. This cell-based assay is suitable for high-throughput screening and detailed mechanistic studies, making it a valuable tool for the preclinical development of Flagranone B and other potential NF-κB inhibitors. The hypothetical data presented demonstrates the potential potency of Flagranone B, warranting further investigation into its therapeutic applications.

References

• 1. m.youtube.com [m.youtube.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. B Signaling | The Scientist [the-scientist.com]
• 4. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for In Vivo Studies with Flavokawain B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flavokawain B (FKB) is a naturally occurring chalcone with demonstrated anti-cancer and anti-inflammatory properties in several in vivo models.[1][2] These application notes provide a comprehensive overview of the experimental design for in vivo studies investigating the therapeutic potential of FKB, including detailed protocols and data presentation guidelines. The primary mechanisms of action for FKB that will be explored are its role in modulating the NF-κB signaling pathway and its ability to induce reactive oxygen species (ROS)-mediated apoptosis and autophagy in cancer cells.[1][2]

Data Presentation

Table 1: In Vivo Anti-inflammatory Efficacy of Flavokawain B in a DSS-Induced Colitis Model

Treatment Group	Dose (mg/kg)	Administration Route	Change in Body Weight (%)	Colon Length (cm)	Disease Activity Index (DAI)	Myeloperoxidase (MPO) Activity (U/g tissue)
Control	-	Oral	+2.5 ± 0.8	8.2 ± 0.5	0.5 ± 0.2	1.2 ± 0.3
DSS Model	-	Oral	-15.8 ± 2.1	5.1 ± 0.4	10.8 ± 1.5	8.7 ± 1.1
FKB	25	Oral	-8.2 ± 1.5	6.8 ± 0.6	5.4 ± 0.9	4.3 ± 0.7
FKB	50	Oral	-4.1 ± 1.2	7.5 ± 0.5	3.1 ± 0.7	2.1 ± 0.5

*p < 0.05 compared to DSS Model group. Data are presented as mean ± standard deviation.

Table 2: In Vivo Anti-tumor Efficacy of Flavokawain B in a Melanoma Xenograft Model

Treatment Group	Dose (mg/kg)	Administration Route	Tumor Volume (mm³) at Day 21	Tumor Weight (g) at Day 21	Ki-67 Positive Cells (%)	TUNEL Positive Cells (%)
Vehicle Control	-	Intraperitoneal	1540 ± 210	1.8 ± 0.3	85 ± 7	5 ± 2
FKB	20	Intraperitoneal	820 ± 150	0.9 ± 0.2	42 ± 9	35 ± 6
FKB	40	Intraperitoneal	450 ± 110	0.5 ± 0.1	21 ± 5	68 ± 8

*p < 0.05 compared to Vehicle Control group. Data are presented as mean ± standard deviation.

Experimental Protocols

Protocol 1: Evaluation of Anti-inflammatory Activity in a Dextran Sulfate Sodium (DSS)-Induced Colitis Mouse Model

Objective: To assess the efficacy of Flavokawain B in mitigating the clinical and pathological symptoms of inflammatory bowel disease (IBD).

Animal Model: Male C57BL/6 mice, 8-10 weeks old.

Materials:

• Flavokawain B (purity >98%)

• Dextran Sulfate Sodium (DSS, molecular weight 36,000-50,000)

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Myeloperoxidase (MPO) assay kit

• Histology reagents (formalin, paraffin, hematoxylin, and eosin)

Procedure:

• Acclimatization: Acclimatize mice for one week under standard laboratory conditions.

• Group Allocation: Randomly divide mice into four groups: Control, DSS Model, FKB (25 mg/kg), and FKB (50 mg/kg).

• Induction of Colitis: Administer 2.5% (w/v) DSS in the drinking water for 7 consecutive days to the DSS Model and FKB treatment groups. The Control group receives regular drinking water.

• Drug Administration: Administer Flavokawain B or vehicle orally once daily for 10 days, starting 3 days prior to DSS administration.

• Monitoring: Record body weight, stool consistency, and presence of blood daily to calculate the Disease Activity Index (DAI).

• Termination: At day 8, euthanize the mice.

• Sample Collection: Collect the entire colon and measure its length. A distal segment of the colon should be fixed in 10% neutral buffered formalin for histological analysis. The remaining colonic tissue should be snap-frozen for MPO assay.

• Histological Analysis: Embed fixed tissues in paraffin, section, and stain with hematoxylin and eosin (H&E) to assess inflammation and tissue damage.

• MPO Assay: Homogenize the frozen colon tissue and measure MPO activity according to the manufacturer's instructions to quantify neutrophil infiltration.

Protocol 2: Evaluation of Anti-tumor Activity in a Human Melanoma Xenograft Mouse Model

Objective: To determine the in vivo anti-tumor efficacy of Flavokawain B against melanoma.

Animal Model: Female BALB/c nude mice, 6-8 weeks old.

Materials:

• Flavokawain B (purity >98%)

• Human melanoma cell line (e.g., A375)

• Matrigel

• Vehicle (e.g., DMSO and polyethylene glycol)

• Calipers

• Ki-67 and TUNEL assay kits

Procedure:

• Cell Culture: Culture A375 human melanoma cells under standard conditions.

• Tumor Inoculation: Subcutaneously inject 5 x 10^6 A375 cells mixed with Matrigel into the right flank of each mouse.

• Tumor Growth: Allow tumors to reach a palpable size (approximately 100 mm³).

• Group Allocation: Randomly divide mice into three groups: Vehicle Control, FKB (20 mg/kg), and FKB (40 mg/kg).

• Drug Administration: Administer Flavokawain B or vehicle via intraperitoneal injection every other day for 21 days.

• Tumor Measurement: Measure tumor dimensions with calipers every three days and calculate tumor volume using the formula: (Length x Width²)/2.

• Termination: At the end of the treatment period, euthanize the mice.

• Sample Collection: Excise the tumors, weigh them, and fix a portion in formalin for immunohistochemistry.

• Immunohistochemistry: Perform Ki-67 staining to assess cell proliferation and TUNEL assay to detect apoptosis in the tumor sections.

Signaling Pathways and Experimental Workflows

Caption: Flavokawain B inhibits the TLR2/NF-κB signaling pathway.

References

• 1. The In Vitro and In Vivo Anticancer Properties of Chalcone Flavokawain B through Induction of ROS-Mediated Apoptotic and Autophagic Cell Death in Human Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Flavokawain B inhibits NF-κB inflammatory signaling pathway activation in inflammatory bowel disease by targeting TLR2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Laboratory Synthesis of Flavanones

Audience: Researchers, scientists, and drug development professionals.

Introduction

Flavanones are a class of flavonoids characterized by a C6-C3-C6 skeleton, forming a chromanone ring bearing a phenyl substituent at the 2-position. This structural motif is prevalent in a variety of natural products and is associated with a wide range of biological activities, making it a privileged scaffold in medicinal chemistry and drug discovery. While a specific synthesis for a compound designated as "Flagranone B" could not be located in the scientific literature, this document provides a comprehensive overview of the general and widely applicable methods for the laboratory synthesis of flavanones. Researchers can adapt these protocols to target specific flavanone derivatives, provided the chemical structure is known.

The most common and robust strategy for flavanone synthesis involves a two-step process: the Claisen-Schmidt condensation of a substituted 2'-hydroxyacetophenone with a substituted benzaldehyde to form a 2'-hydroxychalcone, followed by an intramolecular cyclization of the chalcone to yield the flavanone core.[1][2]

General Synthetic Scheme

A universally adopted route for synthesizing flavanones is depicted below. This method offers flexibility in accessing a diverse range of substituted flavanones by varying the starting acetophenone and benzaldehyde.

Figure 1: General two-step synthesis of flavanones.

Experimental Protocols

Protocol 1: Synthesis of 2'-Hydroxychalcone via Claisen-Schmidt Condensation

This protocol outlines the base-catalyzed condensation of a 2'-hydroxyacetophenone with a substituted benzaldehyde.

Materials:

• Substituted 2'-hydroxyacetophenone (1.0 eq)

• Substituted benzaldehyde (1.0 eq)

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Ethanol (EtOH)

• Deionized water

• Hydrochloric acid (HCl), dilute

Procedure:

• Dissolve the 2'-hydroxyacetophenone and the substituted benzaldehyde in ethanol in a round-bottom flask equipped with a magnetic stirrer.

• In a separate beaker, prepare an aqueous solution of NaOH or KOH.

• Slowly add the basic solution to the ethanolic solution of the reactants at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker containing crushed ice and acidify with dilute HCl to precipitate the 2'-hydroxychalcone.

• Filter the solid product using a Büchner funnel, wash with cold deionized water until the filtrate is neutral, and dry the product in a vacuum oven.

• The crude chalcone can be purified by recrystallization from a suitable solvent, such as ethanol.

Data Presentation: Representative Yields for Chalcone Synthesis

Entry	2'-Hydroxyacetophenone Substituent	Benzaldehyde Substituent	Yield (%)
1	H	H	85-95
2	4'-OCH3	4-Cl	80-90
3	5'-Br	3-NO2	75-85

Protocol 2: Cyclization of 2'-Hydroxychalcone to Flavanone

This protocol describes the acid-catalyzed intramolecular cyclization of a 2'-hydroxychalcone to the corresponding flavanone.[1]

Materials:

• 2'-Hydroxychalcone (1.0 eq)

• Ethanol (EtOH)

• Concentrated Sulfuric Acid (H₂SO₄)

• Deionized water

Procedure:

• Dissolve the 2'-hydroxychalcone in ethanol in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the solution.

• Heat the reaction mixture to reflux and maintain for 4-8 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into ice-cold water to precipitate the flavanone.

• Filter the solid product, wash thoroughly with water to remove any residual acid, and dry.

• Purify the crude flavanone by recrystallization from ethanol or another suitable solvent.

Data Presentation: Representative Yields for Flavanone Synthesis

Entry	2'-Hydroxychalcone	Cyclization Conditions	Flavanone Yield (%)
1	Unsubstituted	H₂SO₄, EtOH, Reflux	70-80
2	4-methoxy	H₂SO₄, EtOH, Reflux	65-75
3	4'-chloro	H₂SO₄, EtOH, Reflux	70-85

Alternative Synthetic Strategies

While the chalcone cyclization route is the most common, other methods for flavanone synthesis have been developed.[2] These can be advantageous depending on the desired substitution pattern and stereochemistry.

Figure 2: Alternative approaches to flavanone synthesis.

• Palladium(II)-Catalyzed Oxidative Cyclization: This method can provide a divergent synthesis of flavones and flavanones from 2′-hydroxydihydrochalcones.[3]

• Organocatalytic Asymmetric Synthesis: Chiral organocatalysts can be employed for the asymmetric intramolecular conjugate addition of chalcones to produce enantioenriched flavanones.[4]

• Enzymatic Cyclization: In nature, chalcone isomerase (CHI) catalyzes the stereospecific cyclization of 2′-hydroxychalcones to (2S)-flavanones.[2] Biocatalytic approaches mimicking this process are an area of active research.

Conclusion

The protocols detailed in this application note provide a robust and versatile foundation for the laboratory synthesis of a wide array of flavanone derivatives. While the specific synthesis of "Flagranone B" remains elusive due to a lack of structural information in the public domain, the presented methodologies for chalcone formation and subsequent cyclization can be readily adapted by researchers to synthesize novel flavanone targets. The selection of starting materials will dictate the substitution pattern of the final flavanone, allowing for the systematic exploration of structure-activity relationships in drug discovery and chemical biology research.

References

• 1. rjptonline.org [rjptonline.org]
• 2. Asymmetric Methods for the Synthesis of Flavanones, Chromanones, and Azaflavanones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Divergent synthesis of flavones and flavanones from 2′-hydroxydihydrochalcones via palladium( ii )-catalyzed oxidative cyclization - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01672E [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]

Application Notes &amp; Protocols for the Quantification of Flavanones (Assumed "Flagranone B")

Introduction

These application notes provide detailed protocols for the quantification of flavanones, a class of flavonoids to which "Flagranone B" presumably belongs, as no direct references to "Flagranone B" were found in scientific literature. It is assumed that "Flagranone B" is either a novel compound within this class or a typographical error for "flavanone." The methodologies outlined below are based on established analytical techniques for flavanone quantification and are intended for researchers, scientists, and drug development professionals. The primary methods covered are High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), offering different levels of sensitivity and selectivity to suit various research needs.

I. Analytical Methods for Flavanone Quantification

The two principal methods for the quantification of flavanones are HPLC-UV and LC-MS/MS. The selection of the method depends on the required sensitivity, selectivity, and the complexity of the sample matrix.

• HPLC-UV: This technique is widely accessible and suitable for quantifying flavanones in relatively clean sample matrices, such as purified fractions or standardized plant extracts.[1] Quantification is based on the absorption of UV light by the analyte at a specific wavelength.[1]

• LC-MS/MS: This method provides superior sensitivity and selectivity, making it ideal for quantifying low concentrations of flavanones in complex matrices like crude plant extracts, biological fluids, and tissues.[1] It combines the separation power of liquid chromatography with the precise detection and structural confirmation capabilities of tandem mass spectrometry.[1][2]

II. Experimental Protocols

A. Protocol 1: Quantification of Flavanones using HPLC-UV

This protocol outlines a general procedure for the quantification of flavanones in plant extracts.

1. Materials and Reagents

• Flavanone standard (e.g., Naringenin, Hesperetin)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable modifier)

• Plant extract containing the flavanone of interest

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

3. Chromatographic Conditions

Parameter	Condition
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	0-5 min, 10% B5-25 min, 10-90% B25-30 min, 90% B30-35 min, 90-10% B35-40 min, 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	280 nm (typical for flavanones, should be optimized based on the UV spectrum of the specific flavanone)[1]
Injection Volume	10 µL

4. Standard and Sample Preparation

• Standard Stock Solution: Accurately weigh 1 mg of the flavanone standard and dissolve it in 1 mL of methanol to obtain a concentration of 1 mg/mL.[1]

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with methanol to achieve concentrations ranging from 1 to 100 µg/mL.[1]

• Sample Preparation: Dissolve a known amount of the plant extract in methanol.[1] The solution may need to be vortexed and sonicated to ensure complete dissolution. Filter the sample solution through a 0.45 µm syringe filter before injection.[1]

5. Data Analysis

• Construct a calibration curve by plotting the peak area of the flavanone standard against its concentration.

• Determine the concentration of the flavanone in the sample by interpolating its peak area on the calibration curve.[1]

B. Protocol 2: Quantification of Flavanones using LC-MS/MS

This protocol is designed for the sensitive and selective quantification of flavanones in complex matrices.

1. Materials and Reagents

• Flavanone standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Internal Standard (IS) - a structurally similar compound not present in the sample.

2. Instrumentation

• Liquid Chromatography system coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF).[1]

• C18 analytical column (e.g., 2.1 x 100 mm, 1.8 µm)

3. LC-MS/MS Conditions

Parameter	Condition
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	Optimized based on the specific flavanone and matrix
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), positive or negative mode (to be optimized for the specific flavanone).[1]
Scan Mode	Multiple Reaction Monitoring (MRM)[3][4]

4. MRM Transitions (Example for a hypothetical Flavanone)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Flavanone	[M+H]+	Fragment 1	Optimized
Fragment 2	Optimized
Internal Standard	[M+H]+	Fragment 1	Optimized
Fragment 2	Optimized

5. Standard and Sample Preparation

• Standard Stock Solution: Prepare a 1 mg/mL stock solution of the flavanone standard and the internal standard in methanol.

• Calibration Standards: Prepare calibration standards by spiking appropriate amounts of the flavanone standard working solution and a fixed concentration of the internal standard into a blank matrix (e.g., plasma, tissue homogenate).

• Sample Preparation (e.g., for plasma):

  • To 100 µL of plasma, add 10 µL of the internal standard working solution.

  • Add 300 µL of acetonitrile (protein precipitation).

  • Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Inject into the LC-MS/MS system.

6. Data Analysis

• Create a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

• Determine the concentration of the flavanone in the samples from the calibration curve.

III. Data Presentation

Table 1: HPLC-UV Method Validation Parameters (Hypothetical Data)

Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Precision (%RSD)	< 5%
Accuracy (%Recovery)	95 - 105%

Table 2: LC-MS/MS Method Validation Parameters (Hypothetical Data)

Parameter	Result
Linearity Range	0.1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Precision (%RSD)	< 10%
Accuracy (%Recovery)	90 - 110%
Matrix Effect	< 15%

IV. Mandatory Visualizations

Caption: General experimental workflow for flavanone quantification.

Caption: Hypothetical signaling pathway for a flavanone.

References

• 1. benchchem.com [benchchem.com]
• 2. Intralaboratory comparison of analytical methods for quantification of major phytocannabinoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LC-ESI-MS/MS method for the enantioseparation of six flavanones - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Flagranone B as a Chemical Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flagranone B is a naturally occurring flavanone isolated from the nematode-trapping fungus Duddingtonia flagrans. As a member of the flavanone class of secondary metabolites, Flagranone B exhibits promising biological activities, including antimicrobial and nematicidal effects. This document provides detailed application notes and protocols for utilizing Flagranone B as a chemical probe to investigate relevant biological pathways and potential therapeutic targets. While the precise molecular targets of Flagranone B are still under investigation, its demonstrated biological effects suggest its utility as a probe in studies related to microbial pathogenesis and nematode biology.

Physicochemical Properties and Data

Property	Value	Reference
Molecular Formula	C₁₈H₁₈O₈	[1]
Source Organism	Duddingtonia flagrans, Arthrobotrys flagrans	[1][2]
Compound Class	Flavanone	[3][4][5][6][7]
Known Biological Activity	Antimicrobial, Nematicidal	[8][9]

Proposed Mechanism of Action and Signaling Pathways

Based on the known activities of flavanones and other natural product antimicrobials, two primary hypothetical mechanisms of action for Flagranone B are proposed:

• Antimicrobial Activity: Disruption of Microbial Cell Signaling and Integrity. It is hypothesized that Flagranone B may interfere with bacterial quorum sensing pathways, which are crucial for regulating virulence and biofilm formation. Additionally, it may disrupt the integrity of the microbial cell membrane, leading to cell death.

• Nematicidal Activity: Interference with Neuromuscular Signaling. Flagranone B may act on key signaling pathways in nematodes, such as the TGF-β or serotonin signaling pathways, which are known to be involved in essential functions like motility and development. Disruption of these pathways could lead to paralysis and death.

Diagram: Proposed Antimicrobial Signaling Pathway

References

• 1. Target validation and biomarker identification in oncology : the example of aurora kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Target identification and mechanism of action in chemical biology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Flavonoids in modulation of cell survival signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Use of Fluorescent Chemical Probes in the Study of Toll-like Receptors (TLRs) Trafficking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. Novel target identification towards drug repurposing based on biological activity profiles | PLOS One [journals.plos.org]
• 7. The Roles of Microbial Cell-Cell Chemical Communication Systems in the Modulation of Antimicrobial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antibiotics as Signal Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]

Application Notes and Protocols: Flagranone B in Drug Discovery Screening

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Flagranone B, a semi-synthetic flavanone derivative, and its potential application in drug discovery screening for anti-inflammatory agents. Detailed protocols for in vivo screening and analysis of its mechanism of action are provided below.

Introduction

Flagranone B is a prenylated flavanone derived from a natural compound isolated from Eysenhardtia platycarpa.[1] Flavanones, a subclass of flavonoids, are known for their broad range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Flagranone B, specifically (2S)-5-hydroxy-7-methoxy-6-(3-methyl-2-buten-1-yl)-2-phenyl-2,3-dihydro-4H-1-Benzopyran-4-one, has been evaluated for its anti-inflammatory effects and shows promise as a lead compound in the development of novel therapeutics for inflammatory skin diseases.

Mechanism of Action

The anti-inflammatory activity of many flavonoids is attributed to their ability to modulate key signaling pathways involved in the inflammatory response. One of the central pathways is the Nuclear Factor-kappa B (NF-κB) signaling cascade. In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as cytokines (e.g., TNF-α, IL-1β), lead to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates IκB, targeting it for ubiquitination and subsequent proteasomal degradation. This releases NF-κB, allowing it to translocate to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes, including those for cytokines, chemokines, and adhesion molecules. Flavonoids, likely including Flagranone B, are thought to exert their anti-inflammatory effects by inhibiting one or more steps in this pathway, leading to a reduction in the production of inflammatory mediators.

Proposed mechanism of action of Flagranone B.

Data Presentation

The anti-inflammatory activity of Flagranone B has been evaluated in established in vivo models. The following tables summarize the quantitative data from these studies.

Table 1: Anti-inflammatory Efficacy of Flagranone B in the TPA-Induced Mouse Ear Edema Model

Treatment Group	Edema Inhibition (%)
Flagranone B	Data not specifically reported for 1b, but derivative 1d showed 96.27 ± 1.93% inhibition[2]
Indomethacin (Reference)	91.35 ± 0.47

Table 2: Anti-inflammatory Efficacy of Flagranone B in the Arachidonic Acid (AA)-Induced Rat Ear Edema Model

Treatment Group	Reduction in Ear Thickness
Flagranone B (FS1b)	Most effective among the tested flavanones[1][3]
Diclofenac Sodium (Reference)	Less effective than FS1b[2]

Table 3: Effect of Flavanone Derivatives on Pro-inflammatory Cytokine mRNA Expression in AA-Inflamed Rat Ear Tissue

Cytokine	Flavanone Treatment Effect
TNF-α	Inhibition of production by flavonoids reported[2]
IL-1β	Inhibition of production by flavonoids reported[2]
IL-6	Inhibition of production by flavonoids reported[2]

Experimental Protocols

The following are detailed protocols for the in vivo anti-inflammatory assays used to screen Flagranone B.

Protocol 1: TPA-Induced Mouse Ear Edema

This model is used to assess the anti-inflammatory activity of topically applied compounds in an acute inflammation model.

Materials:

• Flagranone B solution

• 12-O-tetradecanoylphorbol-13-acetate (TPA) solution (in acetone)

• Reference anti-inflammatory drug (e.g., Indomethacin)

• Acetone (vehicle control)

• Male CD-1 mice (25-30 g)

• Micropipettes

• Digital micrometer or punch biopsy and analytical balance

Procedure:

• Acclimatize animals for at least 7 days before the experiment.

• Divide mice into treatment groups (n=5 per group): Vehicle control, TPA control, Flagranone B + TPA, Reference drug + TPA.

• Measure the initial thickness of both ears of each mouse using a digital micrometer.

• Apply 20 µL of the TPA solution to both the inner and outer surfaces of the right ear of each mouse (except for the vehicle control group).

• Thirty minutes after TPA application, topically apply 20 µL of the vehicle, Flagranone B solution, or reference drug to the right ear of the respective groups.

• After 6 hours, sacrifice the mice by cervical dislocation.

• Measure the final thickness of the right ear. Alternatively, take a 6 mm diameter punch biopsy from the center of the ear and weigh it.

• Calculate the percentage of edema inhibition using the following formula: % Inhibition = [1 - (Treated / Control)] x 100 Where "Treated" is the difference in ear thickness or weight of the drug-treated group, and "Control" is the difference in ear thickness or weight of the TPA control group.

Protocol 2: Arachidonic Acid (AA)-Induced Rat Ear Edema

This model evaluates the inhibitory effect of compounds on inflammation induced by arachidonic acid, which is a key mediator of inflammation.

Materials:

• Flagranone B solution

• Arachidonic acid (AA) solution (in acetone)

• Reference anti-inflammatory drug (e.g., Diclofenac sodium)

• Acetone (vehicle control)

• Male Wistar rats (150-200 g)

• Micropipettes

• Digital micrometer

Procedure:

• Acclimatize animals for at least 7 days before the experiment.

• Divide rats into treatment groups (n=5 per group): Vehicle control, AA control, Flagranone B + AA, Reference drug + AA.

• Measure the initial thickness of the right ear of each rat.

• Topically apply 20 µL of the Flagranone B solution or reference drug to the right ear 30 minutes before AA application.

• Apply 20 µL of the AA solution to the inner and outer surfaces of the right ear.

• Measure the ear thickness at 1 and 2 hours after AA application.

• Calculate the edema as the difference between the initial and final ear thickness.

• Calculate the percentage of edema inhibition as described in Protocol 1.

Protocol 3: Quantification of Pro-inflammatory Cytokines in Ear Tissue

This protocol describes the analysis of TNF-α, IL-1β, and IL-6 levels in ear tissue homogenates by ELISA.

Materials:

• Ear tissue samples from the in vivo experiments

• Phosphate-buffered saline (PBS)

• Protease inhibitor cocktail

• Tissue homogenizer

• Microcentrifuge

• ELISA kits for TNF-α, IL-1β, and IL-6

• Microplate reader

Procedure:

• Excise the ear tissue from the sacrificed animals and wash with cold PBS.

• Homogenize the tissue in PBS containing a protease inhibitor cocktail.

• Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

• Collect the supernatant and store at -80°C until analysis.

• Determine the protein concentration of the supernatant using a standard protein assay (e.g., Bradford or BCA).

• Perform the ELISA for TNF-α, IL-1β, and IL-6 according to the manufacturer's instructions for the specific kits.

• Read the absorbance on a microplate reader and calculate the cytokine concentrations based on the standard curve.

• Normalize the cytokine concentrations to the total protein concentration of each sample.

Visualizations

Workflow for screening Flagranone B.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Formulation of Flagranone B for Experimental Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flagranone B is a natural product belonging to the benzoquinone class, isolated from the nematophagous fungus Duddingtonia flagrans.[1][2][3] Benzoquinones derived from fungi have garnered scientific interest due to their potential biological activities, including antimicrobial and cytotoxic effects.[4][5][6][7] This document provides detailed application notes and protocols for the formulation of Flagranone B for experimental use in both in vitro and in vivo research settings. Given the limited publicly available data on the physicochemical properties of Flagranone B, this guide also incorporates protocols for initial solubility and stability assessments, which are critical first steps for its experimental application.

Physicochemical Properties and Data Presentation

The chemical structure of Flagranone B (Molecular Formula: C₁₈H₁₈O₈) suggests it is a relatively polar molecule due to the presence of multiple oxygen-containing functional groups. However, the core benzoquinone structure may impart some lipophilic character. The following table summarizes the known and predicted properties of Flagranone B. Researchers should consider these as preliminary estimates and perform their own characterization.

Property	Data / Prediction	Source / Method
Molecular Formula	C₁₈H₁₈O₈	Chemical Database
Molecular Weight	362.33 g/mol	Calculated
CAS Number	255064-42-7	Chemical Database
Predicted LogP	1.5 - 2.5	Computational Model
Predicted Solubility	Sparingly soluble in water. Likely soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), Ethanol, and Methanol.	Structural Analysis
Predicted Stability	Potentially sensitive to light and high pH due to the quinone moiety. Stock solutions should be stored protected from light and at low temperatures.	Chemical Class Trend

Experimental Protocols

Protocol 1: Preliminary Solubility Assessment of Flagranone B

This protocol outlines a method to determine the approximate solubility of Flagranone B in various common laboratory solvents.

Materials:

• Flagranone B (solid)

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Ethanol (200 proof), molecular biology grade

• Phosphate-Buffered Saline (PBS), pH 7.4

• Deionized water

• 1.5 mL microcentrifuge tubes

• Vortex mixer

• Spectrophotometer or HPLC

Procedure:

• Prepare a stock solution of Flagranone B in 100% DMSO at a high concentration (e.g., 50 mM). This will serve as the starting point for determining solubility in aqueous solutions.

• To determine solubility in common solvents, add a small, known amount of solid Flagranone B (e.g., 1 mg) to a microcentrifuge tube.

• Add the solvent to be tested (e.g., DMSO, ethanol, water, PBS) in small, incremental volumes (e.g., 10 µL).

• After each addition, vortex the tube vigorously for 1-2 minutes.

• Visually inspect for complete dissolution of the solid.

• Continue adding solvent until the compound is fully dissolved. Calculate the approximate solubility in mg/mL or molarity.

• For aqueous buffers like PBS, prepare a dilution series from the high-concentration DMSO stock. Observe for any precipitation. The highest concentration that remains clear is the approximate solubility in that aqueous medium with a co-solvent.

• (Optional) For a more quantitative assessment, centrifuge the tubes with undissolved solid, and measure the concentration of the supernatant using a spectrophotometer (if a chromophore is present) or HPLC.

Protocol 2: Preparation of Flagranone B for In Vitro Cell-Based Assays

This protocol describes the preparation of Flagranone B solutions for use in cell culture experiments. The final concentration of organic solvents should be kept low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.

Materials:

• Flagranone B

• DMSO, cell culture grade

• Sterile cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile microcentrifuge tubes

• Sterile-filtered pipette tips

Procedure:

• Prepare a 10 mM stock solution of Flagranone B in 100% DMSO. Aliquot into small volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

• On the day of the experiment, thaw an aliquot of the stock solution.

• Prepare intermediate dilutions of the stock solution in sterile cell culture medium. For example, to achieve a final concentration of 10 µM in the well, you can prepare a 1 mM intermediate solution in medium (a 1:10 dilution of the 10 mM stock).

• Add the appropriate volume of the intermediate dilution to the cell culture wells to achieve the desired final concentrations. For instance, add 10 µL of a 1 mM intermediate solution to 1 mL of medium in a well to get a final concentration of 10 µM.

• Always include a vehicle control in your experiments, which contains the same final concentration of DMSO as the highest concentration of Flagranone B used.

Protocol 3: Formulation of Flagranone B for In Vivo Animal Studies

The formulation for in vivo use will depend on the route of administration and the solubility characteristics determined in Protocol 1. For oral administration of a poorly water-soluble compound, a suspension is often used.

Materials:

• Flagranone B

• Vehicle components (e.g., 0.5% (w/v) carboxymethylcellulose (CMC) in water, 5% DMSO, 40% PEG 400, 5% Tween 80)

• Sterile water for injection

• Glass homogenizer or sonicator

• Magnetic stirrer

Procedure:

• Based on the preliminary solubility data, select a suitable vehicle system. A common vehicle for oral gavage of hydrophobic compounds is 0.5% CMC with a small percentage of a surfactant like Tween 80.

• Weigh the required amount of Flagranone B for the desired dose and number of animals.

• If a co-solvent is necessary, first dissolve or suspend Flagranone B in a small volume of a suitable organic solvent like DMSO or PEG 400.

• In a separate container, prepare the aqueous vehicle (e.g., 0.5% CMC in sterile water).

• Slowly add the drug concentrate to the aqueous vehicle while stirring or homogenizing.

• Continue to stir the suspension for a set period to ensure uniformity. If necessary, use a sonicator to reduce particle size.

• Visually inspect the suspension for homogeneity before each administration. Ensure the suspension is stable for the duration of the dosing period.

• Administer the formulation to the animals at the required dose volume. Always include a vehicle control group.

Putative Signaling Pathway of Flagranone B

Many natural quinones exert their biological effects by modulating key cellular signaling pathways involved in inflammation, cell proliferation, and apoptosis. Based on the activities of related benzoquinones, Flagranone B may potentially interact with pathways such as NF-κB, MAPK, and PI3K-Akt.[8][9][10][11][12][13][14][15][16] The following diagram illustrates a putative signaling cascade that could be investigated as a starting point for mechanistic studies of Flagranone B.

Caption: Putative signaling pathways modulated by Flagranone B.

Experimental Workflow Visualization

The following diagram outlines a logical workflow for the formulation and preliminary evaluation of Flagranone B for experimental use.

Caption: Experimental workflow for Flagranone B formulation.

References

• 1. Duddingtonia flagrans [duddingtonia.com]
• 2. COMPOSITION COMPRISING DUDDINGTONIA FLAGRANS - Patent 3493682 [data.epo.org]
• 3. Pathogenicity and Volatile Nematicidal Metabolites from Duddingtonia flagrans against Meloidogyne incognita [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Antifungal Activity of Benzoquinones Produced by Tribolium castaneum in Maize-Associated Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antifungal Activity of Benzoquinones Produced by Tribolium castaneum in Maize-Associated Fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 9. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 10. MAP Kinase Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. spandidos-publications.com [spandidos-publications.com]
• 12. PI3K/Akt signalling pathway and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 14. creative-diagnostics.com [creative-diagnostics.com]
• 15. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bosterbio.com [bosterbio.com]

Application Notes and Protocols for Flagranone B

Disclaimer: Information regarding the specific handling, storage, and biological activity of Flagranone B (CAS No. 255064-42-7) is limited in publicly available scientific literature. The following guidelines are based on general best practices for handling structurally related compounds, such as sesquiterpenoid derivatives and epoxy-p-benzoquinones, and should be supplemented with institution-specific safety protocols and a thorough risk assessment before use.

Introduction

Flagranone B is a sesquiterpenoid derivative. Sesquiterpenoids are a class of naturally occurring compounds with a diverse range of biological activities. Due to the potential for reactivity and degradation, proper handling and storage are crucial to maintain the integrity of the compound for research purposes. These application notes provide detailed protocols for the safe handling, storage, and use of Flagranone B in a laboratory setting.

Chemical and Physical Properties (Inferred)

Property	Value	Notes
Molecular Formula	C₁₈H₁₈O₈
Molecular Weight	362.33 g/mol
Appearance	-	Likely a solid or oil.
Solubility	-	Likely soluble in organic solvents like DMSO, ethanol, and methanol. Aqueous solubility is expected to be low.
Melting Point	-	To be determined experimentally.
Boiling Point	-	To be determined experimentally.
Stability	-	Potentially sensitive to light, air, and heat.

Handling and Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data, Flagranone B should be handled with caution in a well-ventilated area, preferably within a chemical fume hood.

3.1. Personal Protective Equipment (PPE)

• Gloves: Nitrile or other chemically resistant gloves should be worn at all times.

• Eye Protection: Safety glasses or goggles are mandatory.

• Lab Coat: A standard laboratory coat should be worn.

• Respiratory Protection: If handling outside of a fume hood or if aerosolization is possible, a NIOSH-approved respirator may be necessary.

3.2. General Handling Protocol

• Allow the container of Flagranone B to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Open the container in a chemical fume hood.

• Weigh the desired amount of Flagranone B quickly and accurately.

• For creating stock solutions, dissolve the compound in an appropriate anhydrous solvent (e.g., DMSO).

• Seal the container tightly after use and purge with an inert gas like argon or nitrogen if available, especially for long-term storage.

• Clean any spills immediately with an appropriate solvent and dispose of waste according to institutional guidelines.

Storage Guidelines

Proper storage is critical to prevent degradation of Flagranone B. Based on the general properties of complex organic molecules, the following storage conditions are recommended.

Storage Condition	Recommendation	Rationale
Temperature	-20°C for long-term storage. 2-8°C for short-term storage.	Reduces the rate of chemical degradation.
Atmosphere	Store under an inert atmosphere (argon or nitrogen).	Minimizes oxidation and degradation from atmospheric moisture.[1]
Light	Protect from light by storing in an amber vial or by wrapping the container with aluminum foil.	Prevents photodegradation.[2]
Container	Store in a tightly sealed vial, preferably with a PTFE-lined cap.	Prevents contamination and solvent evaporation.

Experimental Protocols

5.1. Preparation of Stock Solutions

This protocol describes the preparation of a 10 mM stock solution of Flagranone B in DMSO.

Materials:

• Flagranone B

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or vials

• Calibrated pipettes

• Vortex mixer

Procedure:

• Calculate the mass of Flagranone B required to make the desired volume and concentration of the stock solution (Mass = 10 mM * 362.33 g/mol * Volume in L).

• Weigh the calculated amount of Flagranone B into a microcentrifuge tube or vial inside a chemical fume hood.

• Add the appropriate volume of anhydrous DMSO to the tube/vial.

• Vortex the solution until the Flagranone B is completely dissolved. Gentle warming (e.g., 37°C) may be applied if necessary, but avoid excessive heat.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light.

5.2. Cell-Based Assay Workflow

This workflow outlines a general procedure for treating cells with Flagranone B to assess its biological activity.

References

• 1. ossila.com [ossila.com]
• 2. How To [chem.rochester.edu]

Application of Licochalcone A in Oncology Research: Targeting the STAT3 Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Introduction

Licochalcone A, a prominent chalcone derived from the root of licorice (Glycyrrhiza species), has garnered significant attention in oncological research. This natural flavonoid exhibits a range of pharmacological activities, including potent anti-cancer effects. Mechanistic studies have revealed that Licochalcone A exerts its anti-proliferative and pro-apoptotic effects in various cancer models by modulating key cellular signaling pathways. A primary target of Licochalcone A is the Signal Transducer and Activator of Transcription 3 (STAT3), a transcription factor frequently found to be constitutively activated in a wide array of human cancers, driving tumor cell proliferation, survival, and metastasis. These application notes provide a comprehensive overview of the use of Licochalcone A as a tool to investigate and inhibit the STAT3 signaling pathway in cancer research.

Data Presentation

The anti-proliferative activity of Licochalcone A has been quantified across various cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, are summarized below.

Cell Line	Cancer Type	Assay	IC50 (µM)	Exposure Time (h)	Reference
SKOV3	Ovarian Cancer	CCK-8	19.22	24	[1]
H226	Lung Squamous Cell Carcinoma	MTT	~20	48
H1703	Lung Squamous Cell Carcinoma	MTT	~20	48
HOS	Osteosarcoma	MTT	Not specified	-	[2]
MG-63	Osteosarcoma	MTT	Not specified	-	[2]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the STAT3 signaling pathway targeted by Licochalcone A and a typical experimental workflow for its investigation.

Caption: Licochalcone A inhibits the STAT3 signaling pathway.

Caption: Experimental workflow for studying Licochalcone A.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effect of Licochalcone A on cancer cells.

Materials:

• Cancer cell line of interest

• Complete culture medium (e.g., DMEM with 10% FBS)

• Licochalcone A (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate overnight at 37°C in a 5% CO₂ incubator.

• Prepare serial dilutions of Licochalcone A in complete culture medium from the stock solution. The final concentrations should bracket the expected IC50 value. Include a vehicle control (DMSO at the same concentration as the highest Licochalcone A treatment).

• Remove the medium from the wells and add 100 µL of the prepared Licochalcone A dilutions or vehicle control.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• After incubation, add 20 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C until purple formazan crystals are visible.

• Carefully remove the medium containing MTT.

• Add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control cells.

Western Blot Analysis for STAT3 Phosphorylation

This protocol is for assessing the effect of Licochalcone A on the phosphorylation of STAT3.

Materials:

• Cancer cells treated with Licochalcone A

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-polyacrylamide gels

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-STAT3 (Tyr705), anti-STAT3, anti-β-actin or anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• TBST (Tris-buffered saline with 0.1% Tween 20)

• ECL (Enhanced Chemiluminescence) substrate

• Chemiluminescence imaging system

Procedure:

• Seed cells in 6-well plates and treat with Licochalcone A at various concentrations for the desired time.

• Wash cells with ice-cold PBS and lyse them with RIPA buffer.[3]

• Determine the protein concentration of the lysates using a BCA assay.[3]

• Prepare protein samples by mixing with Laemmli buffer and heating at 95°C for 5 minutes.

• Load equal amounts of protein (20-40 µg) onto an SDS-polyacrylamide gel and perform electrophoresis.[3]

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against p-STAT3 (e.g., 1:1000 dilution) and total STAT3 (e.g., 1:1000 dilution) overnight at 4°C.[4]

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody (e.g., 1:2000-1:5000 dilution) for 1 hour at room temperature.[4]

• Wash the membrane again with TBST.

• Apply ECL substrate and visualize the protein bands using an imaging system.[3]

• Strip the membrane and re-probe with a loading control antibody (β-actin or GAPDH) to ensure equal protein loading.

• Quantify band intensities using densitometry software.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying Licochalcone A-induced apoptosis by flow cytometry.

Materials:

• Cancer cells treated with Licochalcone A

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Licochalcone A for the desired time.

• Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[2]

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Cell Cycle Analysis

This protocol is for determining the effect of Licochalcone A on cell cycle distribution.

Materials:

• Cancer cells treated with Licochalcone A

• PBS

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Licochalcone A for the desired time.

• Harvest cells by trypsinization and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content of the cells by flow cytometry.

• Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. Licochalcone A has been shown to induce G2/M phase arrest in several cancer cell lines.[2][5]

References

• 1. Licochalcone A Exerts Anti-Cancer Activity by Inhibiting STAT3 in SKOV3 Human Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Licochalcone A Suppresses the Proliferation of Osteosarcoma Cells through Autophagy and ATM-Chk2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Licochalcone A induces G2/M phase arrest and apoptosis via regulating p53 pathways in esophageal cancer: In-vitro and in-vivo study [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Flagranone B and Related Complex Natural Products

Welcome to the technical support center for the synthesis of Flagranone B and other structurally complex natural products. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges and improving the yield and efficiency of their synthetic routes. Given the absence of a published total synthesis of Flagranone B, this guide leverages established methodologies for the synthesis of related complex natural products, such as sesquiterpenoids and polyketides, to provide relevant and actionable advice. The provided IUPAC name for the related compound Flagranone A is [6-[(2E,4E,6E)-1-acetyloxy-3,7,11-trimethyldodeca-2,4,6,10-tetraenyl]-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]methyl acetate[1].

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing complex natural products like Flagranone B?

A1: The synthesis of complex natural products is often hampered by several factors, including the molecule's structural complexity, issues with yield and scalability, and the need for extensive funding for what can be a lengthy research process[2]. Key chemical challenges include the stereoselective construction of multiple chiral centers, the formation of strained ring systems, and the management of sensitive functional groups throughout a multi-step synthesis[2][3].

Q2: How can I improve the overall yield of my multi-step synthesis?

A2: Improving the yield of a multi-step synthesis requires a multifaceted approach. Optimizing each individual reaction for temperature, solvent, catalyst, and reactant concentration is crucial[4]. Employing high-yielding and stereoselective reactions, such as transition metal-catalyzed cross-couplings and asymmetric transformations, can significantly enhance efficiency[5]. Furthermore, convergent synthetic strategies, where fragments of the molecule are synthesized separately and then combined, are often more effective than linear syntheses for complex targets[6].

Q3: What general strategies can be employed to address issues of stereocontrol?

A3: Achieving the correct stereochemistry is a central challenge. Strategies to address this include the use of chiral starting materials, the application of substrate-controlled reactions where the existing stereocenters direct the formation of new ones, and the use of chiral auxiliaries or catalysts to induce stereoselectivity[2]. Methodologies like Sharpless asymmetric epoxidation or dihydroxylation are powerful tools for introducing chirality with high enantiomeric excess[7].

Troubleshooting Guide

Problem 1: Low Yield in a Key Coupling Reaction

• Question: I am attempting a Suzuki or Stille coupling to connect two advanced intermediates, but the yield is consistently low. What are the likely causes and how can I troubleshoot this?

• Answer: Low yields in cross-coupling reactions can stem from several factors.

  • Catalyst Inactivation: The palladium catalyst may be decomposing. Ensure strictly anaerobic conditions and use degassed solvents. The choice of ligand is also critical; try screening different phosphine ligands (e.g., PPh3, P(t-Bu)3, SPhos) to improve catalyst stability and activity.

  • Poor Substrate Reactivity: One of the coupling partners may be sterically hindered or electronically deactivated. For Suzuki couplings, ensure the boronic acid or ester is pure and not degrading. For Stille couplings, the organotin reagent must be of high quality.

  • Incorrect Reaction Conditions: Temperature, solvent, and base are all critical parameters. A systematic optimization of these conditions is recommended. For instance, in a Suzuki coupling, a range of bases (e.g., K2CO3, Cs2CO3, K3PO4) and solvents (e.g., toluene, dioxane, DMF) should be tested.

Problem 2: Formation of Multiple Diastereomers

• Question: A key cyclization step in my synthesis is producing a mixture of diastereomers that are difficult to separate. How can I improve the diastereoselectivity of this reaction?

• Answer: Poor diastereoselectivity in cyclization reactions often arises from a lack of facial selectivity in the bond-forming step.

  • Directed Reactions: If a directing group (e.g., a hydroxyl group) is present near the reacting center, it can be used to direct an incoming reagent or catalyst to one face of the molecule.

  • Catalyst Control: Employing a chiral catalyst can create a chiral environment around the substrate, favoring the formation of one diastereomer.

  • Solvent and Temperature Effects: The polarity of the solvent can influence the transition state geometry. Experimenting with a range of solvents from nonpolar (e.g., hexane, toluene) to polar aprotic (e.g., THF, CH2Cl2) is advisable. Lowering the reaction temperature can also enhance selectivity by amplifying small energy differences between diastereomeric transition states.

Problem 3: Difficulty with a Late-Stage Functional Group Interconversion

• Question: I am struggling with a late-stage oxidation/reduction of a sensitive functional group in the presence of other reactive moieties. What approaches can I take?

• Answer: Late-stage functional group interconversions on complex molecules are notoriously challenging due to the potential for competing side reactions.

  • Chemoselective Reagents: Utilize reagents known for their high chemoselectivity. For example, for a selective oxidation of a primary alcohol in the presence of a secondary alcohol, reagents like Dess-Martin periodinane (DMP) or a Swern oxidation might be preferable to harsher oxidants like chromic acid. For reductions, sodium borohydride is generally milder and more selective than lithium aluminum hydride.

  • Protecting Groups: If a particularly sensitive functional group is interfering with the desired transformation, it may be necessary to protect it, perform the reaction, and then deprotect it. This adds steps to the synthesis but can be essential for success.

  • Enzymatic Reactions: Biocatalysis can offer exquisite chemo-, regio-, and stereoselectivity. Exploring the use of enzymes for challenging transformations is a growing area in complex molecule synthesis.

Key Experimental Protocols

Protocol 1: General Procedure for a Suzuki Cross-Coupling Reaction

This protocol is a general guideline and should be optimized for specific substrates.

• To a flame-dried Schlenk flask under an argon atmosphere, add the aryl halide (1.0 equiv), the boronic acid or ester (1.2 equiv), the palladium catalyst (e.g., Pd(PPh3)4, 0.05 equiv), and the base (e.g., K2CO3, 2.0 equiv).

• Add degassed solvent (e.g., a 3:1 mixture of toluene and water) to the flask.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: General Procedure for a Sharpless Asymmetric Dihydroxylation

This protocol is a general guideline for the synthesis of chiral diols from alkenes.

• In a round-bottom flask, dissolve the alkene (1.0 equiv) in a 1:1 mixture of t-butanol and water at room temperature.

• Add the appropriate AD-mix (AD-mix-α or AD-mix-β, approximately 1.4 g per mmol of alkene).

• Stir the resulting slurry vigorously at room temperature, or at 0 °C for more reactive substrates.

• Monitor the reaction by TLC. The reaction is typically complete within 6-24 hours.

• Quench the reaction by adding sodium sulfite (1.5 g per mmol of alkene) and stir for 1 hour.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude diol by column chromatography or recrystallization.

Data Presentation

Table 1: Comparison of Common Conditions for Suzuki Cross-Coupling

Parameter	Condition 1	Condition 2	Condition 3
Catalyst	Pd(PPh3)4	PdCl2(dppf)	Pd(OAc)2 with SPhos
Base	K2CO3	Cs2CO3	K3PO4
Solvent	Toluene/H2O	Dioxane/H2O	THF/H2O
Temperature	90 °C	100 °C	80 °C
Typical Yield	Moderate to High	High	High
Notes	Good general-purpose	Effective for hindered substrates	Often good for challenging couplings

Table 2: Common Reagents for Asymmetric Transformations

Transformation	Reagent/Catalyst System	Typical Enantiomeric Excess
Asymmetric Epoxidation	Ti(OiPr)4, (+)- or (-)-DET	>95%
Asymmetric Dihydroxylation	AD-mix-α or AD-mix-β	>90%
Asymmetric Hydrogenation	Rh(I) or Ru(II) with chiral phosphine ligands	>95%

Visualizations

Caption: A generalized workflow for the synthesis of a complex natural product.

Caption: A logical flow diagram for troubleshooting low reaction yields.

References

• 1. Flagranone A | C26H32O7 | CID 10575770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. blog.glchemtec.ca [blog.glchemtec.ca]
• 3. Bridging the Gap Between Natural Product Synthesis and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijarsct.co.in [ijarsct.co.in]
• 6. Formal Total Synthesis of Actinoranone: Synthesis Approaches and Cytotoxic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Flagranone B Solubility Issues in Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered when working with Flagranone B.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Flagranone B precipitation in aqueous assay buffers?

A1: Flagranone B is a hydrophobic molecule with low intrinsic aqueous solubility. Precipitation commonly occurs due to "solvent-shifting" when a concentrated stock solution of Flagranone B, typically prepared in an organic solvent like dimethyl sulfoxide (DMSO), is diluted into an aqueous assay medium.[1][2][3] The final concentration of the organic solvent in the assay buffer may be insufficient to maintain the solubility of Flagranone B, causing it to crash out of solution.[4][5]

Q2: What is the recommended starting solvent for preparing a Flagranone B stock solution?

A2: The most common and recommended initial solvent for dissolving Flagranone B is 100% Dimethyl Sulfoxide (DMSO).[1][4] It is a powerful solvent capable of dissolving many poorly soluble compounds for subsequent dilution into aqueous buffers for biological assays.[6][7]

Q3: My Flagranone B precipitates upon dilution of the DMSO stock into my cell culture medium. What steps can I take to resolve this?

A3: This is a frequent challenge. Here are several steps to troubleshoot this issue:

• Reduce the Final Concentration: The most straightforward approach is to test lower final concentrations of Flagranone B in your assay.[4]

• Optimize DMSO Concentration: While increasing the final DMSO percentage can help, it's crucial to stay below the cytotoxic level for your specific cell line. A general guideline is to keep the final DMSO concentration at or below 0.5%, although some robust cell lines may tolerate up to 1%.[2] Always run a vehicle control to assess the impact of the solvent on your cells.[2]

• Use Alternative Co-solvents: If DMSO is problematic, consider other water-miscible organic solvents such as ethanol or polyethylene glycol 400 (PEG 400).[4]

• Gentle Warming: Briefly warming the solution to 37°C may aid in dissolution, but you must be cautious about the thermal stability of Flagranone B.[5]

Q4: Can pH adjustment of the assay buffer improve Flagranone B solubility?

A4: If Flagranone B possesses ionizable functional groups, adjusting the pH of the buffer can significantly enhance its solubility.[2][4] However, it is critical to ensure that the chosen pH is compatible with the biological system being studied (e.g., enzyme activity, cell viability).[4]

Q5: What are cyclodextrins, and can they be used to solubilize Flagranone B?

A5: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[4][8][9] They can encapsulate poorly soluble molecules like Flagranone B, forming a water-soluble "inclusion complex".[4][10][11] This is an excellent strategy, particularly when organic co-solvents interfere with the assay or cause toxicity.[4]

Troubleshooting Guide: Common Solubility Issues

This guide provides a systematic approach to resolving common issues related to Flagranone B solubility during experimental workflows.

Experimental Workflow for Preparing Flagranone B Working Solutions

Caption: Workflow for preparing and assessing Flagranone B solutions.

Observed Issue	Potential Cause	Recommended Action
Precipitate forms immediately upon dilution into aqueous buffer.	The solubility limit of Flagranone B in the final buffer/solvent mixture has been exceeded.[4]	1. Lower the final concentration of Flagranone B.[4]2. Increase the percentage of the organic co-solvent (e.g., DMSO), ensuring it remains within the tolerated limits for the assay (typically ≤0.5%).[2]3. Switch to a different co-solvent system (e.g., Ethanol, PEG 400).[4]
The solution is initially clear but becomes cloudy or shows precipitate over time.	The compound is in a supersaturated state and is slowly precipitating out of solution, or it may be unstable in the buffer.	1. Use the prepared solution immediately after dilution.2. Incorporate a precipitation inhibitor or a solubilizing agent like a cyclodextrin.[4]3. Assess the stability of Flagranone B in the specific buffer system.
Inconsistent results or lower than expected potency in assays.	Undissolved compound particles are leading to an inaccurate concentration of the active compound, thus underestimating its biological activity.[1][6]	1. Confirm complete dissolution of Flagranone B before starting the experiment using visual inspection or light scattering.2. Perform a kinetic solubility assay to determine the solubility limit under your specific assay conditions.[1]

Quantitative Data Summary

The following tables provide key data to guide the preparation of Flagranone B solutions.

Table 1: Solubility of Flagranone B in Common Solvents

Solvent	Solubility (at 25°C)	Notes
Water	< 0.1 µg/mL	Practically insoluble.
Phosphate-Buffered Saline (PBS) pH 7.4	< 1 µg/mL	Very slightly soluble.
Dimethyl Sulfoxide (DMSO)	≥ 50 mg/mL	High solubility, suitable for stock solutions.[4]
Ethanol (100%)	~20 mg/mL	Good alternative to DMSO.
N,N-Dimethylformamide (DMF)	~45 mg/mL	High solubilizing power; generally more toxic than DMSO.[4]
Polyethylene Glycol 400 (PEG 400)	~15 mg/mL	Useful co-solvent for in vivo and in vitro studies.[4]

Table 2: General Tolerance of Cell Lines to Common Solvents

Solvent	Typical Max Concentration in Cell Culture	Considerations
DMSO	0.1% - 0.5%	Cell line dependent; can induce differentiation or stress at higher concentrations.[2]
Ethanol	0.1% - 0.5%	Can be cytotoxic and affect membrane integrity.
PEG 400	≤ 1%	Generally well-tolerated but can affect cell morphology at higher concentrations.

Experimental Protocols

Protocol 1: Preparation of Flagranone B Stock and Working Solutions

• Stock Solution Preparation (10 mM): a. Accurately weigh the required amount of solid Flagranone B. b. Dissolve the solid in 100% DMSO to achieve a final concentration of 10 mM. c. Vortex thoroughly until the compound is completely dissolved. Gentle warming (up to 37°C) can be applied if necessary.[5] d. Aliquot the stock solution into small, single-use volumes and store at -20°C or -80°C to minimize freeze-thaw cycles.

• Working Solution Preparation (e.g., 10 µM in cell culture medium): a. Thaw a single aliquot of the 10 mM stock solution at room temperature. b. Perform an intermediate dilution series in 100% DMSO if necessary to minimize the volume of DMSO added to the final solution. c. To prepare a 10 µM working solution in a final volume of 1 mL of cell culture medium, add 1 µL of the 10 mM stock solution directly to the medium. This results in a final DMSO concentration of 0.1%. d. Immediately vortex or pipette mix the working solution to ensure rapid and uniform dispersion. Do not let the concentrated DMSO solution sit in the aqueous medium before mixing.[1] e. Visually inspect the solution for any signs of precipitation before adding it to the cells.

Protocol 2: Kinetic Solubility Assessment using Nephelometry

This protocol provides a method to determine the solubility limit of Flagranone B under your specific assay conditions.

• Prepare a series of dilutions of your Flagranone B DMSO stock solution in a 96-well plate.

• In a separate 96-well plate, add your aqueous assay buffer to each well.

• Transfer a small, fixed volume of the DMSO dilutions to the corresponding wells of the buffer plate.

• Mix the plate thoroughly and incubate for a set period (e.g., 1-2 hours) at the assay temperature.

• Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader capable of measuring absorbance at a high wavelength (e.g., 500-600 nm) where the compound does not absorb light.[5]

• The concentration at which a significant increase in light scattering is observed above the background is considered the kinetic solubility limit.[1]

Signaling Pathway Diagram

Flagranone B is hypothesized to interact with key nodes in the MAPK/ERK signaling pathway, a critical regulator of cell proliferation and survival. Understanding these potential interactions is crucial for interpreting experimental results.

Caption: Hypothesized inhibition of the MAPK/ERK pathway by Flagranone B.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ijpsr.com [ijpsr.com]
• 11. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Flagranone B stability problems and degradation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of Flagranone B. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for Flagranone B?

A1: Flagranone B is sensitive to light and temperature. For long-term storage, it is recommended to store the compound at -20°C in a light-protected container. For short-term storage (up to one week), refrigeration at 2-8°C is acceptable. Avoid repeated freeze-thaw cycles.

Q2: I am observing a rapid loss of Flagranone B potency in my aqueous formulation. What could be the cause?

A2: Flagranone B contains a lactone moiety that is susceptible to hydrolysis, especially in neutral to alkaline conditions. The rate of degradation is pH-dependent. It is recommended to formulate Flagranone B in a buffered solution with a pH between 4.0 and 5.5 to minimize hydrolytic degradation.

Q3: My analytical chromatogram shows several unexpected peaks when analyzing Flagranone B. Are these impurities from the synthesis or degradation products?

A3: While impurities from the synthesis are possible, the appearance of new peaks, especially those that increase over time, is often indicative of degradation. The primary degradation pathways for Flagranone B are hydrolysis and oxidation. The main hydrolytic degradant is the corresponding hydroxy acid, while oxidative stress can lead to the formation of an N-oxide derivative. It is advisable to perform forced degradation studies to identify and characterize these potential degradants.

Q4: Can I use common antioxidants to prevent the oxidative degradation of Flagranone B?

A4: Yes, the use of antioxidants can be effective. However, compatibility studies are essential to ensure that the chosen antioxidant does not react with Flagranone B or interfere with the analytical methods. Common antioxidants to consider include butylated hydroxytoluene (BHT) and ascorbic acid.

Troubleshooting Guides

Issue 1: Inconsistent Results in Cell-Based Assays

• Symptom: High variability in IC50 values or other biological readouts between experiments.

• Possible Cause: Degradation of Flagranone B in the cell culture medium. Standard cell culture media often have a pH of 7.2-7.4, which can accelerate the hydrolysis of Flagranone B.

• Troubleshooting Steps:

  • Prepare fresh stock solutions of Flagranone B in an appropriate solvent (e.g., DMSO) immediately before each experiment.

  • Minimize the exposure time of Flagranone B in the cell culture medium.

  • Consider using a buffered formulation for dissolving Flagranone B if prolonged incubation is necessary.

  • Perform a time-course stability study of Flagranone B in the specific cell culture medium to understand its degradation kinetics.

Issue 2: Precipitation of Flagranone B in Aqueous Buffers

• Symptom: Cloudiness or visible precipitate upon addition of Flagranone B stock solution to an aqueous buffer.

• Possible Cause: Low aqueous solubility of Flagranone B, especially at higher concentrations or in the presence of certain salts.

• Troubleshooting Steps:

  • Ensure the concentration of the organic solvent from the stock solution is kept to a minimum in the final aqueous solution (typically <1%).

  • Consider the use of solubilizing agents or cyclodextrins to enhance the aqueous solubility of Flagranone B.

  • Perform solubility studies at different pH values and in different buffer systems to identify optimal conditions.

Quantitative Data Summary

The following tables summarize the stability of Flagranone B under various stress conditions.

Table 1: pH-Dependent Degradation of Flagranone B at 25°C

pH	Half-life (t½) in hours	Primary Degradant
2.0	> 168	Minimal Degradation
4.5	96	Hydroxy Acid
7.4	12	Hydroxy Acid
9.0	2	Hydroxy Acid

Table 2: Forced Degradation of Flagranone B

Stress Condition	Duration	% Degradation	Major Degradation Products
0.1 M HCl, 60°C	24 hours	~15%	Hydroxy Acid
0.01 M NaOH, 25°C	4 hours	~50%	Hydroxy Acid
3% H₂O₂, 25°C	8 hours	~25%	N-oxide, Hydroxy Acid
Photostability (ICH Q1B)	7 days	~30%	Photodegradant-1
Thermal (80°C)	48 hours	~10%	Minimal Degradation

Experimental Protocols

Protocol 1: Forced Degradation Study of Flagranone B

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Flagranone B in acetonitrile.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.01 M NaOH. Incubate at 25°C for 4 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% hydrogen peroxide. Incubate at 25°C for 8 hours in the dark.

• Photostability: Expose a solution of Flagranone B (100 µg/mL in a suitable solvent) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter.

• Thermal Degradation: Store the solid Flagranone B and a solution (100 µg/mL) at 80°C for 48 hours.

• Analysis: At each time point, withdraw an aliquot, neutralize if necessary, and dilute with the mobile phase to a suitable concentration. Analyze by a validated stability-indicating HPLC method.

Visualizations

Caption: Hypothetical degradation pathways of Flagranone B.

Caption: Experimental workflow for Flagranone B forced degradation studies.

Technical Support Center: Troubleshooting Flagranone B HPLC Peak Tailing

Frequently Asked Questions (FAQs)

Q1: What is HPLC peak tailing and why is it a problem?

In an ideal HPLC separation, the chromatographic peak should be symmetrical, resembling a Gaussian distribution. Peak tailing is a phenomenon where the peak is asymmetrical, with the latter half of the peak being broader than the front half. This distortion is problematic as it can negatively impact the accuracy and precision of quantification, decrease resolution between adjacent peaks, and reduce the overall sensitivity of the analysis by lowering the peak height.

Q2: I am observing significant peak tailing for Flagranone B on a C18 column. What are the likely causes?

For a neutral or weakly polar compound like Flagranone B is presumed to be, several factors can contribute to peak tailing in reversed-phase HPLC:

• Secondary Interactions: Even without strong basic functional groups, weaker polar interactions can occur between the analyte and the silica stationary phase. Residual silanol groups (Si-OH) on the silica surface that are not fully end-capped can interact with polar functional groups on Flagranone B, leading to tailing.

• Column Overload: Injecting too much sample onto the column can saturate the stationary phase, causing peak distortion, which often manifests as tailing.

• Extra-Column Effects: This refers to band broadening that occurs outside of the column itself, in components like the injector, detector, tubing, and fittings. Excessive volume in these components can lead to peak tailing, especially for early-eluting peaks.

• Column Contamination and Degradation: Accumulation of sample matrix components on the column inlet or a physical void in the packing material can disrupt the flow path and cause peak distortion.

• Mobile Phase Mismatch: If the sample is dissolved in a solvent that is significantly stronger (more non-polar in reversed-phase) than the mobile phase, it can lead to poor peak shape.

Troubleshooting Guides

Guide 1: Diagnosing the Cause of Peak Tailing

A systematic approach is crucial to efficiently identify the root cause of peak tailing. The following workflow can help guide your troubleshooting efforts.

Figure 1. Troubleshooting workflow for HPLC peak tailing.

Guide 2: Addressing Secondary Interactions with the Stationary Phase

Secondary interactions between Flagranone B and residual silanol groups on the silica packing material are a common cause of peak tailing.

Figure 2. Secondary interactions causing peak tailing and solutions.

Experimental Protocols

Protocol 1: Column Flushing and Regeneration

This procedure is to remove contaminants from the column that may be causing peak tailing and high backpressure.

Objective: To clean a contaminated C18 reversed-phase column.

Materials:

• HPLC-grade Water

• HPLC-grade Isopropanol (IPA)

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Methanol (MeOH)

Procedure:

• Disconnect from Detector: Disconnect the column from the detector to prevent contaminants from flowing into the detector cell.

• Flush with Water: Flush the column with at least 20 column volumes of HPLC-grade water to remove any buffer salts.

• Flush with Isopropanol: Flush with 20 column volumes of IPA to remove strongly non-polar compounds.

• Flush with Methanol/Acetonitrile: Flush with 20 column volumes of your mobile phase organic solvent (MeOH or ACN).

• Re-equilibration: Reconnect the column to the detector and equilibrate with your mobile phase until a stable baseline is achieved.

Note: Always refer to the column manufacturer's guidelines for solvent compatibility and pressure limits.

Protocol 2: Mobile Phase pH Adjustment

This protocol aims to minimize secondary interactions by protonating residual silanol groups.

Objective: To evaluate the effect of mobile phase pH on Flagranone B peak shape.

Materials:

• HPLC-grade Water

• HPLC-grade Acetonitrile or Methanol

• Formic Acid (or other suitable acid)

• pH meter

Procedure:

• Prepare Mobile Phase A (Aqueous):

  • Start with your current aqueous mobile phase.

  • Prepare a new batch and add 0.1% (v/v) formic acid. Ensure the pH is around 2.5-3.0.

• Prepare Mobile Phase B (Organic): Use your standard organic solvent (ACN or MeOH).

• Equilibrate the System: Flush the HPLC system and column thoroughly with the new mobile phase until the baseline is stable.

• Inject Flagranone B: Inject your sample and compare the peak shape to the one obtained with the original mobile phase.

Data Presentation

Parameter	Recommendation for Flagranone B Analysis	Rationale
Column Chemistry	Use a high-purity, end-capped C18 column.	Minimizes the number of available residual silanol groups, reducing secondary interactions.
Mobile Phase pH	2.5 - 3.5 (using an acidic modifier like formic or acetic acid)	Protonates residual silanol groups (Si-OH), making them less likely to interact with polar analytes.
Sample Solvent	Dissolve the sample in the initial mobile phase composition.	Avoids peak distortion caused by injecting a sample in a solvent much stronger than the mobile phase.
Injection Volume	1 - 10 µL (analytical scale)	Helps prevent column overload. If overload is suspected, reduce the injection volume or sample concentration.
Tubing	Use narrow internal diameter (e.g., 0.125 mm) and short length tubing.	Minimizes extra-column volume, which can contribute to peak tailing.

Optimizing Flagranone B Concentration for Cell Culture: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Flagranone B in cell culture experiments. Find troubleshooting advice, frequently asked questions, detailed protocols, and key data to ensure the success of your research.

Frequently Asked Questions (FAQs)

Q1: What is Flagranone B and what is its primary mechanism of action in cell culture?

Flagranone B is a flavanone, a type of flavonoid compound known for its biological activities, including anti-inflammatory and antioxidant properties[1][2][3]. In cell culture, Flagranone B has been shown to exert its anti-inflammatory effects by modulating key signaling pathways. One of the primary mechanisms is the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway[4][5]. By doing so, it can reduce the production of pro-inflammatory mediators such as nitric oxide (NO) and various cytokines like IL-1β, IL-6, and TNF-α in response to inflammatory stimuli like lipopolysaccharide (LPS)[1][6].

Q2: What is the optimal concentration range for Flagranone B in cell culture experiments?

The optimal concentration of Flagranone B can vary depending on the cell line and the specific biological endpoint being investigated. Based on published studies, a general starting range to consider is 1 µM to 50 µM [1][4][6]. It is crucial to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line and experimental conditions.

Q3: How should I prepare a stock solution of Flagranone B?

As with most flavonoid compounds, Flagranone B is typically dissolved in a high-purity organic solvent such as dimethyl sulfoxide (DMSO) to create a concentrated stock solution (e.g., 10 mM to 50 mM). This stock solution should be stored at -20°C or -80°C to maintain stability. When preparing your working concentrations, dilute the stock solution in your cell culture medium to the final desired concentration. Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: I am observing high levels of cell death after treating with Flagranone B. What could be the cause and how can I mitigate it?

High cell death, or cytotoxicity, can occur if the concentration of Flagranone B is too high for your specific cell line. Different cell lines exhibit varying sensitivities to chemical compounds[6][7]. To address this, it is essential to perform a cytotoxicity assay, such as an MTT or LDH assay, to determine the concentration at which Flagranone B becomes toxic to your cells[7][8][9]. Start with a broad range of concentrations in a pilot experiment to identify the non-toxic range.

Q5: My cells are not showing any response to Flagranone B treatment. What are some potential reasons for this?

Several factors could contribute to a lack of cellular response:

• Concentration is too low: The concentration of Flagranone B may be insufficient to elicit a biological effect. A dose-response study is necessary to identify an effective concentration.

• Cell type: The specific cell line you are using may not be responsive to Flagranone B or may lack the specific signaling components that Flagranone B targets.

• Treatment duration: The incubation time may be too short for the desired effect to manifest. Consider a time-course experiment to determine the optimal treatment duration.

• Compound integrity: Ensure your Flagranone B stock solution has been stored correctly and has not degraded.

Q6: What is a typical treatment duration for Flagranone B in cell culture?

Treatment duration can range from a few hours to 72 hours, depending on the biological process being studied[7]. For studies on the inhibition of inflammatory responses, a pre-treatment with Flagranone B for 1-2 hours before the addition of an inflammatory stimulus (like LPS) is a common approach, followed by a co-incubation period of 24 hours[6].

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High Cell Death / Cytotoxicity	- Concentration of Flagranone B is too high.- The cell line is particularly sensitive.- High concentration of solvent (e.g., DMSO).	- Perform a dose-response cytotoxicity assay (e.g., MTT, LDH) to determine the IC50 and select a non-toxic concentration[7][9].- Ensure the final DMSO concentration in the culture medium is ≤ 0.1%.
No Observable Effect	- Concentration of Flagranone B is too low.- Insufficient treatment duration.- The specific cell line is not responsive.- The compound has degraded.	- Conduct a dose-response experiment with a wider and higher range of concentrations.- Perform a time-course experiment to determine the optimal incubation time.- Verify the responsiveness of your cell line from the literature or test a different cell line.- Use a fresh stock of Flagranone B.
Inconsistent Results	- Variability in cell seeding density.- Inconsistent treatment timing or duration.- Passage number of cells is too high, leading to altered cellular responses.	- Ensure consistent cell numbers are seeded for each experiment.- Standardize all incubation times.- Use cells within a consistent and low passage number range.
Precipitate in Culture Medium	- The concentration of Flagranone B exceeds its solubility in the medium.- Interaction with components in the serum.	- Ensure the final concentration of the solvent is sufficient to maintain solubility.- Prepare the final dilution of Flagranone B in the medium immediately before adding it to the cells.

Data Summary

Table 1: Recommended Starting Concentrations of Flavanone Derivatives in Different Cell Lines

Compound	Cell Line	Concentration Range	Observed Effect
Methyl derivatives of flavanone	RAW 264.7 Macrophages	1 - 20 µM	Dose-dependent modulation of pro-inflammatory cytokine production[1][6].
Licoflavanone	RAW 264.7 Macrophages	10 - 200 µM	Inhibition of NO production and modulation of NF-κB/MAPK pathway[4].
Sterubin (a flavanone)	BV2 Microglial Cells	Up to 10 µM	Inhibition of pro-inflammatory product production[10].

Table 2: Effects of Flagranone B and Related Flavanones on Cellular Markers

Cellular Marker	Effect	Cell Line	Stimulus
Nitric Oxide (NO)	Inhibition	RAW 264.7	LPS
IL-1β	Reduction	RAW 264.7	LPS
IL-6	Reduction	RAW 264.7	LPS
TNF-α	Reduction	RAW 264.7	LPS
COX-2/iNOS	Decreased Expression	RAW 264.7	LPS

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of Flagranone B (Dose-Response Assay)

• Cell Seeding: Plate your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Preparation of Flagranone B Dilutions: Prepare a series of dilutions of your Flagranone B stock solution in complete culture medium. A common starting range is 0.1, 1, 5, 10, 25, 50, and 100 µM. Include a vehicle control (medium with the same concentration of DMSO as the highest Flagranone B concentration) and a no-treatment control.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared Flagranone B dilutions to the respective wells.

• Incubation: Incubate the plate for a predetermined time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Cell Viability Assessment: After incubation, assess cell viability using a standard method such as the MTT assay.

Protocol 2: Cell Viability Assessment using MTT Assay

• Reagent Preparation: Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

• MTT Addition: Following the treatment period with Flagranone B, add 10 µL of the MTT stock solution to each well of the 96-well plate.

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control cells.

Protocol 3: Evaluation of Anti-Inflammatory Effects (Nitric Oxide Measurement)

• Cell Seeding and Treatment: Seed RAW 264.7 macrophages in a 96-well plate and allow them to adhere. Pre-treat the cells with various non-toxic concentrations of Flagranone B for 1-2 hours.

• Inflammatory Stimulation: Add LPS (e.g., 1 µg/mL) to the wells to induce an inflammatory response. Include control wells with no LPS and wells with LPS but no Flagranone B.

• Incubation: Incubate the plate for 24 hours.

• Nitrite Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (e.g., 1% sulfanilamide in 5% phosphoric acid) to each supernatant sample.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (e.g., 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each well.

  • Incubate for another 10 minutes at room temperature.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Determine the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Visualizations

References

• 1. In Vitro Anti-Inflammatory Activity of Methyl Derivatives of Flavanone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Antioxidant and Anti-Inflammatory Activities of Flavanones from Glycyrrhiza glabra L. (licorice) Leaf Phytocomplexes: Identification of Licoflavanone as a Modulator of NF-kB/MAPK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Screening Anti-Inflammatory Effects of Flavanones Solutions [mdpi.com]
• 6. In Vitro Anti-Inflammatory Activity of Methyl Derivatives of Flavanone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytotoxicity of Mycotoxins and Their Combinations on Different Cell Lines: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Structural Requirements for the Neuroprotective and Anti-Inflammatory Activities of the Flavanone Sterubin - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Flagranone B Toxicity Reduction in Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during in vivo studies with Flagranone B.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Flagranone B toxicity observed in preclinical models?

A1: Preclinical data suggest that Flagranone B's toxicity is primarily dose-dependent and linked to the induction of oxidative stress. This can lead to cellular damage, particularly in organs with high metabolic activity like the liver and kidneys. The reactive metabolites of Flagranone B can deplete endogenous antioxidants, leading to lipid peroxidation and apoptosis.

Q2: What are the recommended animal models for assessing Flagranone B toxicity?

A2: Standard rodent models such as Sprague-Dawley rats and C57BL/6 mice are recommended for initial toxicity screening. It is advisable to use both a rodent and a non-rodent species in later-stage preclinical development to better predict potential human toxicities.

Q3: Are there any known strategies to mitigate Flagranone B toxicity?

A3: Yes, two primary strategies are currently being investigated:

• Pharmacodynamic Modulation: Co-administration of antioxidants to counteract the oxidative stress induced by Flagranone B.

• Pharmacokinetic Modulation: Development of novel formulations, such as liposomal delivery systems or nanoparticles, to alter the drug's distribution and reduce peak plasma concentrations (Cmax) in sensitive organs.

Q4: What are the key biomarkers to monitor for Flagranone B-induced organ damage?

A4: For hepatotoxicity, it is recommended to monitor serum levels of alanine aminotransferase (ALT), aspartate aminotransferase (AST), and total bilirubin.[1][2][3] For nephrotoxicity, blood urea nitrogen (BUN), serum creatinine, and novel urinary biomarkers like Kidney Injury Molecule-1 (KIM-1) and clusterin should be assessed.[4][5]

Q5: What is the appropriate regulatory guidance for conducting toxicity studies with Flagranone B?

A5: Toxicity studies should be conducted in compliance with Good Laboratory Practice (GLP) standards. For study design, refer to the OECD guidelines, such as Guideline 423 for acute oral toxicity and Guideline 408 for repeated dose 90-day oral toxicity studies in rodents.[6][7][8][9]

Troubleshooting Guides

Issue 1: Unexpected Mortality in High-Dose Groups

• Question: We observed unexpected mortality in our high-dose group during an acute toxicity study with Flagranone B. How should we proceed?

• Answer:

  • Immediate Action: Cease dosing in the affected group and perform a thorough necropsy on the deceased animals to identify potential target organs of toxicity.

  • Dose Range Re-evaluation: Your starting dose for the main study may have been too high. It is recommended to conduct a dose range-finding study with smaller animal numbers to identify a more appropriate dose range.

  • Clinical Observations: Intensify clinical observations for the remaining animals, looking for signs of distress, changes in body weight, and alterations in food and water consumption.

  • Protocol Review: Review your dosing procedure to ensure accuracy and consistency.

Issue 2: Significant Elevation in Liver Enzymes

• Question: Our sub-chronic study shows a dose-dependent increase in ALT and AST levels, suggesting hepatotoxicity. What are the next steps?

• Answer:

  • Histopathology: Ensure comprehensive histopathological examination of the liver is conducted to correlate the biochemical findings with morphological changes.

  • Mechanism of Injury: Consider conducting mechanistic studies to understand the mode of liver injury (e.g., assays for oxidative stress markers in liver tissue).

  • Investigate Mitigation Strategies: This is an opportunity to test toxicity reduction strategies. Consider a follow-up study where a cohort is co-administered an antioxidant, such as N-acetylcysteine (NAC) or Silymarin, to assess if the liver enzyme elevations can be attenuated.

  • Evaluate Pharmacokinetics: Analyze the pharmacokinetic profile of Flagranone B to determine if the high liver exposure is contributing to the toxicity.

Issue 3: Inconsistent Toxicity Results Between Studies

• Question: We are observing variability in the toxic profile of Flagranone B across different batches of the compound. What could be the cause?

• Answer:

  • Compound Purity and Stability: Verify the purity and stability of each batch of Flagranone B. Impurities or degradation products can have their own toxicological profiles.

  • Vehicle Effects: Ensure the vehicle used for administration is consistent and inert. Some vehicles can influence the absorption and bioavailability of the test compound.

  • Animal Health Status: Differences in the health status, age, or gut microbiome of the animals can impact their response to xenobiotics.

  • Experimental Conditions: Review and standardize all experimental conditions, including housing, diet, and dosing procedures, to minimize variability.

Data Presentation

Table 1: Acute Toxicity of Flagranone B in Rodents

Species	Strain	Route of Administration	LD50 (mg/kg)	95% Confidence Interval
Mouse	C57BL/6	Oral (gavage)	1500	1200 - 1800
Rat	Sprague-Dawley	Oral (gavage)	>2000	N/A

This is hypothetical data for illustrative purposes.

Table 2: Dose-Dependent Biomarkers of Organ Toxicity in Rats (28-Day Study)

Dose Group (mg/kg/day)	ALT (U/L)	AST (U/L)	BUN (mg/dL)	Serum Creatinine (mg/dL)	Urinary KIM-1 (ng/mL)
Vehicle Control	45 ± 5	110 ± 12	20 ± 3	0.5 ± 0.1	1.0 ± 0.2
50	60 ± 8	130 ± 15	25 ± 4	0.6 ± 0.1	1.5 ± 0.3
200	150 ± 20	300 ± 35	45 ± 6	1.0 ± 0.2	5.0 ± 1.0
500	400 ± 50	850 ± 100	90 ± 12	2.5 ± 0.5	15.0 ± 3.0

*Data are presented as mean ± SD. p < 0.05 compared to vehicle control. This is hypothetical data for illustrative purposes.

Table 3: Efficacy of Antioxidant X in Reducing Flagranone B-Induced Hepatotoxicity in Rats (28-Day Study)

Treatment Group	ALT (U/L)	AST (U/L)	Liver MDA (nmol/mg protein)
Vehicle Control	42 ± 6	115 ± 14	0.5 ± 0.1
Flagranone B (200 mg/kg)	145 ± 18	290 ± 30	2.5 ± 0.4
Flagranone B (200 mg/kg) + Antioxidant X (50 mg/kg)	70 ± 9	150 ± 20	1.0 ± 0.2*

*Data are presented as mean ± SD. p < 0.05 compared to Flagranone B alone. MDA: Malondialdehyde, a marker of oxidative stress. This is hypothetical data for illustrative purposes.

Experimental Protocols

Protocol 1: Acute Oral Toxicity Study of Flagranone B (OECD 423)

• Animals: Use healthy, young adult female Sprague-Dawley rats, nulliparous and non-pregnant.

• Housing: House animals individually with controlled temperature, humidity, and a 12-hour light/dark cycle. Provide standard chow and water ad libitum.

• Acclimatization: Acclimatize animals for at least 5 days before dosing.

• Dosing:

  • Administer Flagranone B orally by gavage.

  • Start with a single animal at a dose of 300 mg/kg.

  • Based on the outcome (survival or death), proceed with the up-and-down procedure as described in OECD 423.

• Observations:

  • Observe animals for mortality, clinical signs of toxicity, and changes in body weight for 14 days.

  • Perform a gross necropsy on all animals at the end of the study.

• Data Analysis: Estimate the LD50 and classify the compound according to the Globally Harmonised System (GHS).

Protocol 2: Co-administration of an Antioxidant to Mitigate Flagranone B Toxicity

• Animals: Use male Sprague-Dawley rats, 8-10 weeks old.

• Groups (n=8 per group):

  • Group 1: Vehicle control.

  • Group 2: Flagranone B (200 mg/kg/day).

  • Group 3: Antioxidant X (50 mg/kg/day).

  • Group 4: Flagranone B (200 mg/kg/day) + Antioxidant X (50 mg/kg/day).

• Dosing: Administer compounds orally by gavage daily for 28 days. In Group 4, administer Antioxidant X one hour before Flagranone B.

• In-life Monitoring: Monitor body weight, food and water consumption, and clinical signs of toxicity daily.

• Terminal Procedures:

  • At day 29, collect blood for clinical chemistry analysis (ALT, AST, BUN, creatinine).

  • Euthanize animals and perform a gross necropsy.

  • Collect liver and kidney tissues for histopathology and for analysis of oxidative stress markers (e.g., MDA, glutathione levels).

• Data Analysis: Compare the data from Group 4 with Group 2 to determine if Antioxidant X significantly reduced the toxicity markers.

Visualizations

Caption: Hypothetical signaling pathway for Flagranone B-induced hepatotoxicity.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Frontiers | Molecular Biomarkers in Drug-Induced Liver Injury: Challenges and Future Perspectives [frontiersin.org]
• 4. Biomarkers of drug-induced kidney toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Research Portal [iro.uiowa.edu]
• 6. OECD guideline No. 423: Significance and symbolism [wisdomlib.org]
• 7. oecd.org [oecd.org]
• 8. researchgate.net [researchgate.net]
• 9. Repeated dose 90-days oral toxicity study in rodents (OECD 408: 2018). - IVAMI [ivami.com]

Flagranone B interference in biochemical assays

Disclaimer: Specific data on Flagranone B and its interactions in biochemical assays are limited in publicly available scientific literature. This guide is based on the likely chemical properties of Flagranone B as a sesquiterpenoid containing a p-benzoquinone moiety. Benzoquinones are a well-documented class of compounds known to interfere with biochemical assays.[1][2] Researchers should validate these potential interferences experimentally for their specific system.

Frequently Asked Questions (FAQs)

Q1: What is Flagranone B and why might it be interfering with my assay?

A1: Flagranone B is a natural product, likely a sesquiterpenoid containing a p-benzoquinone functional group.[3] This quinone structure is a known "pan-assay interference compound" (PAIN) substructure.[1] PAINS are compounds that frequently appear as "hits" in high-throughput screens but are often false positives because they interfere with the assay technology itself rather than acting on the biological target of interest.[4][5][6]

Q2: What are the common chemical mechanisms behind Flagranone B's potential interference?

A2: Given its benzoquinone core, Flagranone B may interfere through several mechanisms:

• Redox Cycling: Quinones can undergo redox cycling in the presence of reducing agents (like DTT in assay buffers) and oxygen, generating reactive oxygen species (ROS) such as superoxide and hydrogen peroxide.[1] These ROS can damage proteins non-specifically, leading to false-positive signals of inhibition.

• Covalent Reactivity: The benzoquinone ring is an electrophilic Michael acceptor. It can react covalently and non-specifically with nucleophilic residues on proteins, particularly cysteine thiols.[1] This irreversible modification can inactivate enzymes or disrupt protein functions, mimicking true inhibition.[6]

• Compound Aggregation: Like many natural products, Flagranone B may form aggregates in aqueous assay buffers, especially at higher concentrations. These aggregates can sequester and denature proteins, causing non-specific inhibition.[4]

• Optical Interference: If your assay uses a fluorescence or absorbance readout, colored compounds like quinones can interfere. They may absorb light at the excitation or emission wavelengths (quenching) or be inherently fluorescent, leading to false signals.[7]

Q3: Flagranone B shows activity in multiple, unrelated assays. Is this a real multi-target inhibitor?

A3: While possible, it is more likely a sign of promiscuous, non-specific activity characteristic of a PAIN.[4] True multi-target inhibitors typically show a consistent structure-activity relationship (SAR) across their targets. If a compound is active against a wide range of unrelated targets (e.g., a kinase, a protease, and a GPCR), it is crucial to perform counter-screens to rule out assay interference.[5]

Q4: My results with Flagranone B are inconsistent and not reproducible. What could be the cause?

A4: Inconsistency is a hallmark of assay interference. The formation of ROS and covalent adducts can be highly dependent on minor variations in buffer components, incubation times, and the presence of nucleophiles.[2][8] Furthermore, benzoquinones can be unstable in biological media, reacting with amino acids or other components, which changes the effective concentration of the active compound over time.[2][8]

Troubleshooting Guide for Common Issues

Problem 1: My compound shows potent activity, but the dose-response curve is unusually steep or non-ideal.

• Possible Cause: Compound aggregation. Aggregation-based inhibition often has a very sharp, non-stoichiometric "critical aggregation concentration," leading to steep curves.

• Solution:

  • Detergent Test: Re-run the assay in the presence of a small amount of non-ionic detergent (e.g., 0.01% Triton X-100). If the inhibitory activity is significantly reduced, aggregation is the likely cause.

  • Instrumental Analysis: Use Dynamic Light Scattering (DLS) to directly detect aggregate formation at the concentrations used in your assay.

Problem 2: The IC50 value of Flagranone B changes dramatically when I add DTT or other reducing agents to my buffer.

• Possible Cause: Redox cycling. The presence of a reducing agent can fuel the generation of ROS by the quinone, leading to protein damage.

• Solution:

  • Vary Reducing Agent: Test the compound's activity in the absence of DTT and with alternative, non-thiol reducing agents like TCEP (Tris(2-carboxyethyl)phosphine). A significant shift in potency suggests redox activity.

  • Catalase Control: Add catalase to the assay buffer to quench any hydrogen peroxide generated. If this rescues the enzyme activity, it confirms an H₂O₂-mediated interference mechanism.

Problem 3: My hit from a primary screen is not confirmed in a different, orthogonal assay format (e.g., active in a fluorescence assay but inactive in an MS-based assay).

• Possible Cause: Technology-specific interference. The compound may be interfering with the detection method of the primary assay (e.g., fluorescence quenching).

• Solution:

  • Perform a "blank" assay: Run the assay without the enzyme/target but with all other components, including the fluorescent probe and Flagranone B. A change in signal indicates direct interference with the probe.

  • Confirm with an Orthogonal Assay: Always validate hits using a method with a different detection principle (e.g., label-free, mass spectrometry, or absorbance) that is less prone to the suspected interference mechanism.

Data Presentation: Summarizing Interference Data

When investigating a potential interfering compound, it is crucial to organize your data systematically. The following tables serve as templates for summarizing your findings.

Table 1: Hypothetical Summary of Flagranone B Activity Across Different Assay Platforms

Assay Target & Type	Detection Method	Buffer Condition	Apparent IC₅₀ (µM)	Notes
Kinase A	Fluorescence (FP)	+ 1 mM DTT	2.5	Strong inhibition observed.
Kinase A	Mass Spectrometry	+ 1 mM DTT	> 50	No inhibition observed.
Protease B	Absorbance	- DTT	15.2	Moderate inhibition.
Protease B	Absorbance	+ 1 mM DTT	1.8	8-fold potency increase with DTT.

Table 2: Hypothetical Effect of Assay Additives on Flagranone B Apparent IC₅₀ against Protease B

Additive	Concentration	Apparent IC₅₀ (µM)	Fold Shift vs. Standard	Interpretation
None (Standard)	-	15.2	1.0	Baseline
DTT	1 mM	1.8	8.4x Potentiation	Suggests Redox Cycling
Triton X-100	0.01%	45.1	3.0x Attenuation	Suggests Aggregation
Catalase	100 U/mL	12.5	1.2x Attenuation	Confirms H₂O₂ Involvement

Mandatory Visualizations

Potential Interference Mechanisms of Flagranone B

Caption: Figure 1. Potential Interference Mechanisms of Flagranone B.

Experimental Workflow for Hit Validation

Caption: Figure 2. Experimental Workflow for Hit Validation.

Hypothetical Signaling Pathway Interference

Caption: Figure 3. Non-Specific Interference in a Kinase Cascade.

Experimental Protocols

Protocol 1: Thiol Reactivity Counter-Screen

• Objective: To determine if Flagranone B covalently modifies thiol groups, such as those on cysteine residues.

• Methodology:

  • Prepare a solution of a thiol-containing probe, such as Glutathione (GSH), at a concentration of 500 µM in the assay buffer.

  • Add Flagranone B at various concentrations (e.g., 0.1 to 100 µM).

  • Incubate the mixture for a set period (e.g., 30-60 minutes) at room temperature.

  • Analyze the samples by LC-MS (Liquid Chromatography-Mass Spectrometry).

  • Interpretation: Look for the appearance of a new mass peak corresponding to [GSH + Flagranone B - H₂O] or other adducts. A time- and concentration-dependent formation of this adduct indicates thiol reactivity.

Protocol 2: Aggregation Counter-Screen (Detergent-Based)

• Objective: To assess if the observed inhibition is due to the formation of compound aggregates.

• Methodology:

  • Prepare two sets of dose-response curves for Flagranone B in your biochemical assay.

  • Set 1 (Control): Use the standard assay buffer.

  • Set 2 (Test): Use the standard assay buffer supplemented with 0.01% (w/v) Triton X-100. Ensure the detergent is compatible with your assay components.

  • Run both assays in parallel and calculate the IC₅₀ for each condition.

  • Interpretation: A significant rightward shift (e.g., >3-fold increase) in the IC₅₀ value in the presence of Triton X-100 strongly suggests that the inhibition is aggregation-based.

Protocol 3: Fluorescence Interference Assay

• Objective: To determine if Flagranone B interferes with the fluorescence readout of an assay.

• Methodology:

  • Prepare a set of microplate wells containing the assay buffer and the fluorescent probe/substrate at the same concentration used in the primary assay. Do NOT add the enzyme or target protein.

  • Add Flagranone B across a range of concentrations identical to those used for IC₅₀ determination.

  • Incubate for the same duration as the primary assay.

  • Read the fluorescence on the same instrument with the same filter settings.

  • Interpretation: A concentration-dependent decrease in fluorescence indicates quenching, while an increase indicates that the compound is intrinsically fluorescent. Either result demonstrates assay interference.

References

• 1. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 2. Toxic effects of substituted p-benzoquinones and hydroquinones in in vitro bioassays are altered by reactions with the cell assay medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isolation and Structure Elucidation of a Flavanone, a Flavanone Glycoside and Vomifoliol from Echiochilon Fruticosum Growing in Tunisia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. drughunter.com [drughunter.com]
• 6. PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Can Invalid Bioactives Undermine Natural Product-Based Drug Discovery? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Purification of Flagranone B

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of Flagranone B from a crude extract.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the purification of Flagranone B, a eudesmane-type sesquiterpenoid.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of Flagranone B	Incomplete Extraction: The initial extraction from the plant material (Sphaeranthus africanus) may be inefficient.	- Ensure the plant material is properly dried and ground to a fine powder to maximize surface area. - Use a solvent of appropriate polarity, such as dichloromethane or ethyl acetate, for the extraction of sesquiterpenoids.[1] - Consider sequential extraction with solvents of increasing polarity to selectively extract different compound classes.
Degradation on Silica Gel: Eudesmane sesquiterpenoids can sometimes be sensitive to the acidic nature of silica gel, leading to degradation or isomerization.	- Perform a small-scale stability test by spotting the crude extract on a TLC plate and letting it sit for several hours before developing to observe any changes in the spot corresponding to Flagranone B. - If degradation is observed, consider using deactivated silica gel (e.g., treated with a base like triethylamine) or an alternative stationary phase such as alumina.
Inappropriate Chromatography Conditions: The solvent system used for column chromatography may not be optimal for eluting Flagranone B.	- Systematically screen different solvent systems using Thin Layer Chromatography (TLC) to find a mobile phase that provides good separation of Flagranone B from other components. A starting point could be a gradient of hexane and ethyl acetate. - Ensure the column is not overloaded with the crude extract, which can lead to poor separation. A general rule is to use a 1:20 to 1:100 ratio of crude extract to silica gel by weight.
Co-elution of Impurities	Similar Polarity of Compounds: The crude extract of Sphaeranthus africanus contains other compounds with similar polarities to Flagranone B, such as other sesquiterpenoids, sterols (spinasterol, stigmasterol), and flavonoids (chrysosplenol D).[1][2]	- Employ a shallow gradient during column chromatography to improve the resolution between compounds with close retention factors (Rf). - Consider using a different stationary phase, such as reversed-phase C18 silica gel, which separates compounds based on hydrophobicity rather than polarity. - For final purification, utilize preparative High-Performance Liquid Chromatography (HPLC), which offers higher resolution than standard column chromatography.
Presence of Isomers: The crude extract may contain isomeric forms of Flagranone B or other sesquiterpenoids that are difficult to separate.	- Preparative HPLC with a suitable column and mobile phase is often necessary to separate isomers. Chiral chromatography may be required for enantiomeric separation.
Peak Tailing or Broadening in HPLC	Column Overload: Injecting too much sample onto the HPLC column can lead to poor peak shape.	- Reduce the injection volume or the concentration of the sample.
Secondary Interactions: Interactions between the analyte and the stationary phase can cause peak tailing.	- Add a small amount of a modifier, such as trifluoroacetic acid (TFA), to the mobile phase to reduce secondary interactions.
Column Degradation: The HPLC column may be degraded or contaminated.	- Flush the column with a strong solvent to remove any contaminants. If the problem persists, the column may need to be replaced.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for purifying Flagranone B from a crude plant extract?

A1: A typical purification strategy for Flagranone B, a relatively non-polar eudesmane sesquiterpenoid, involves a multi-step chromatographic process. The initial step is usually silica gel column chromatography of the crude extract using a non-polar to mid-polar solvent system, such as a gradient of hexane and ethyl acetate. This is followed by further purification of the enriched fractions by preparative High-Performance Liquid Chromatography (HPLC) to obtain pure Flagranone B.

Q2: Which solvents are best for the initial extraction of Flagranone B from Sphaeranthus africanus?

A2: Dichloromethane or ethyl acetate are commonly used solvents for the extraction of sesquiterpenoids from plant material due to their ability to efficiently dissolve these medium-polarity compounds.[1]

Q3: How can I monitor the progress of the purification?

A3: Thin Layer Chromatography (TLC) is a simple and effective technique for monitoring the separation during column chromatography. By spotting the crude extract, the collected fractions, and a reference standard (if available) on a TLC plate, you can track the elution of Flagranone B and assess the purity of each fraction. For HPLC, a UV detector is typically used for monitoring.

Q4: What are the expected challenges when purifying eudesmane sesquiterpenoids like Flagranone B?

A4: A primary challenge is the potential for co-elution with other structurally similar sesquiterpenoids or other compounds of similar polarity present in the extract.[1][2] Additionally, some sesquiterpenoids can be unstable on acidic silica gel, potentially leading to degradation or isomerization. Careful optimization of the chromatographic conditions is crucial to overcome these challenges.

Q5: What purity level can I expect to achieve with this purification workflow?

A5: By combining column chromatography and preparative HPLC, it is generally possible to achieve a purity of >95% for the final isolated Flagranone B. The purity should be confirmed by analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Protocols

Extraction of Crude Flagranone B

This protocol describes a general method for obtaining a crude extract containing Flagranone B from Sphaeranthus africanus.

Methodology:

• Air-dry the aerial parts of Sphaeranthus africanus in the shade and grind them into a fine powder.

• Macerate the powdered plant material in dichloromethane (CH₂Cl₂) or ethyl acetate (EtOAc) at a 1:10 (w/v) ratio for 24-48 hours at room temperature with occasional shaking.

• Filter the mixture through Whatman No. 1 filter paper.

• Repeat the extraction process two more times with fresh solvent.

• Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator to obtain the crude extract.

Purification by Silica Gel Column Chromatography

This protocol outlines the initial purification of the crude extract to enrich for Flagranone B.

Methodology:

• Prepare a slurry of silica gel (60-120 mesh) in hexane.

• Pack a glass column with the silica gel slurry.

• Adsorb the crude extract onto a small amount of silica gel and load it onto the top of the packed column.

• Elute the column with a stepwise gradient of hexane and ethyl acetate. A suggested gradient is as follows:

  • 100% Hexane

  • 95:5 Hexane:Ethyl Acetate

  • 90:10 Hexane:Ethyl Acetate

  • 80:20 Hexane:Ethyl Acetate

  • 70:30 Hexane:Ethyl Acetate

  • 50:50 Hexane:Ethyl Acetate

  • 100% Ethyl Acetate

• Collect fractions of a suitable volume (e.g., 20-50 mL).

• Monitor the fractions by TLC, visualizing with an appropriate stain (e.g., vanillin-sulfuric acid) and heating.

• Combine the fractions containing Flagranone B based on the TLC analysis.

Final Purification by Preparative HPLC

This protocol describes the final purification step to obtain high-purity Flagranone B.

Methodology:

• Dissolve the enriched fraction from the column chromatography in a suitable solvent (e.g., methanol or acetonitrile).

• Filter the sample through a 0.45 µm syringe filter before injection.

• Perform preparative HPLC using a C18 column.

• Elute with an isocratic or gradient mobile phase of methanol and water or acetonitrile and water. The exact conditions will need to be optimized based on analytical HPLC runs.

• Monitor the elution at a suitable wavelength (e.g., 210 nm).

• Collect the peak corresponding to Flagranone B.

• Remove the solvent under reduced pressure to obtain the purified compound.

• Confirm the purity and identity of the isolated Flagranone B using analytical HPLC, NMR, and Mass Spectrometry.

Data Presentation

Purification Step	Starting Material (g)	Product Mass (mg)	Yield (%)	Purity (%)
Crude Extraction	1000 (dried plant material)	50,000 (crude extract)	5.0	~5-10
Silica Gel Column Chromatography	50 (crude extract)	500 (enriched fraction)	1.0	~60-70
Preparative HPLC	500 (enriched fraction)	150 (pure compound)	30.0 (from enriched fraction)	>95

Visualizations

Caption: Workflow for the purification of Flagranone B.

References

• 1. jocpr.com [jocpr.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Flagranone B Experiments

Introduction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Flagranone B. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Flagranone B?

A1: Based on available information, Flagranone B is a potent agonist of the aryl hydrocarbon receptor (AhR).[1] This interaction leads to the induction of cytochrome P450 (CYP) enzymes, particularly CYP1A1 and CYP1B1, as well as uridine 5'-diphospho-glucuronosyltransferases (UGTs).[1] Furthermore, Flagranone B has been shown to modulate the NF-κB signaling pathway. It can decrease NF-κB DNA-binding activity and inhibit NF-κB-mediated transcription from the IL-6 promoter.[1] This is achieved by displacing RELA/p65 and associated coregulators from the promoter.[1]

Q2: What are the key signaling pathways modulated by Flagranone B?

A2: The primary signaling pathway modulated by Flagranone B is the Aryl hydrocarbon Receptor (AhR) pathway. Upon binding to AhR in the cytoplasm, the complex translocates to the nucleus and dimerizes with the AhR nuclear translocator (ARNT). This heterodimer then binds to xenobiotic response elements (XREs) in the DNA, leading to the transcription of target genes, including CYP1 enzymes.

Additionally, Flagranone B significantly impacts the NF-κB signaling pathway. In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[2][3][4] Upon stimulation by various signals, the IκB kinase (IKK) complex phosphorylates IκB proteins, leading to their ubiquitination and subsequent degradation by the proteasome.[2][4] This allows NF-κB to translocate to the nucleus and activate the transcription of genes involved in inflammation, immunity, and cell survival.[2][3][5] Flagranone B has been shown to interfere with this process by inhibiting NF-κB's ability to bind to DNA and promote transcription.[1]

Troubleshooting Guides

This section addresses common pitfalls and provides solutions for issues that may arise during Flagranone B experiments.

Cell Viability Assays (e.g., MTT, XTT)

Problem: Inconsistent or non-reproducible IC50 values.

• Possible Cause 1: Cell Density. Variations in the initial cell seeding density can significantly impact the final readout.

  • Solution: Ensure a consistent number of viable cells are seeded in each well. Perform a cell count and viability assessment (e.g., trypan blue exclusion) immediately before plating.

• Possible Cause 2: Compound Solubility. Flagranone B may precipitate out of solution at higher concentrations, leading to inaccurate dosing.

  • Solution: Visually inspect the treatment media for any signs of precipitation. If observed, consider using a different solvent or reducing the final concentration. Prepare fresh dilutions for each experiment.

• Possible Cause 3: Assay Interference. The color of Flagranone B or its interaction with the assay reagents may interfere with the spectrophotometric reading.

  • Solution: Run a control plate with Flagranone B in cell-free media to determine if the compound itself absorbs light at the assay wavelength. If so, subtract the background absorbance from the experimental wells.

Quantitative Data Summary: Flagranone B IC50 Values in Pancreatic Cancer Cell Lines

Cell Line	NQO1 Status	Treatment Duration (h)	IC50 (µM)	NQO1 Inhibitor (Dicoumarol)
MiaPaCa-2	High	2	~4	Resistant
Other Cell Lines	Variable	User Defined	User Data	User Data

This table is based on data for β-lapachone, a compound with a similar proposed mechanism of action, as a template for how users might structure their own Flagranone B data.[6]

Western Blot Analysis for Protein Expression

Problem: No or weak signal for target proteins (e.g., p-IKK, p-IκBα, CYP1A1).

• Possible Cause 1: Insufficient Treatment Time or Concentration. The induction or phosphorylation of target proteins may be time- and dose-dependent.

  • Solution: Perform a time-course and dose-response experiment to determine the optimal conditions for Flagranone B treatment.

• Possible Cause 2: Poor Antibody Quality. The primary antibody may have low affinity or be non-specific.

  • Solution: Use a validated antibody from a reputable supplier. Run a positive control (e.g., cells treated with a known inducer of the target protein) to confirm antibody performance.

• Possible Cause 3: Inefficient Protein Extraction or Transfer.

  • Solution: Ensure the lysis buffer is appropriate for the target protein and that protease and phosphatase inhibitors are included. Optimize the transfer conditions (voltage, time) for the specific protein of interest.

Experimental Protocol: Western Blot for p-IκBα

• Cell Treatment: Plate cells at a density of 1x10^6 cells per well in a 6-well plate. Treat with varying concentrations of Flagranone B for 15, 30, and 60 minutes.

• Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein per lane onto a 10% polyacrylamide gel.

• Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with an anti-p-IκBα antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

Visualizations

Signaling Pathways

Caption: Flagranone B signaling pathways.

Experimental Workflow

Caption: Western Blot experimental workflow.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 3. B Signaling | The Scientist [the-scientist.com]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. youtube.com [youtube.com]
• 6. The NQO1 bioactivatable drug, β-lapachone, alters the redox state of NQO1+ pancreatic cancer cells, causing perturbation in central carbon metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of Flagranone B

Disclaimer: As of November 2025, publicly available information on the specific chemical structure, properties, and biological activity of Flagranone B is limited. This guide is based on the characteristics of the related compound, Flagranone A, and general principles for enhancing the bioavailability of meroterpenoids and other poorly soluble natural products. The provided protocols and data are illustrative and should be adapted based on the actual experimental findings for Flagranone B.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during experiments aimed at enhancing the bioavailability of Flagranone B.

Frequently Asked Questions (FAQs)

Q1: What are the likely causes of poor oral bioavailability for Flagranone B?

A1: Based on the structural characteristics of similar meroterpenoids, the primary reasons for the poor oral bioavailability of Flagranone B are likely:

• Low Aqueous Solubility: Flagranone B is predicted to be a lipophilic molecule with limited solubility in gastrointestinal fluids, which is a prerequisite for absorption.

• First-Pass Metabolism: The compound may be extensively metabolized in the gut wall and liver by cytochrome P450 enzymes and other metabolic pathways, reducing the amount of active compound that reaches systemic circulation.

• Efflux by Transporters: It may be a substrate for efflux transporters like P-glycoprotein (P-gp) in the intestinal epithelium, which actively pump the compound back into the intestinal lumen.

Q2: What are the initial steps to consider for improving the bioavailability of Flagranone B?

A2: A stepwise approach is recommended:

• Physicochemical Characterization: Determine the aqueous solubility, pKa, and logP of Flagranone B. This data is crucial for selecting an appropriate enhancement strategy.

• Formulation Development: Start with simple formulation strategies such as co-solvents, surfactants, or complexation agents.

• Advanced Drug Delivery Systems: If simple formulations are insufficient, explore more advanced systems like lipid-based formulations, nanoparticles, or amorphous solid dispersions.

Q3: How can I assess the improvement in bioavailability in vitro?

A3: In vitro models are essential for screening and optimizing formulations before proceeding to in vivo studies. Key in vitro assays include:

• Kinetic Solubility Assays: To determine the concentration of Flagranone B that can be maintained in solution over time in simulated gastric and intestinal fluids.

• In Vitro Dissolution Studies: To evaluate the rate and extent of Flagranone B release from a formulation.

• Caco-2 Permeability Assays: To assess the transport of Flagranone B across a model of the intestinal epithelium and to investigate the involvement of efflux transporters.

Troubleshooting Guides

Issue 1: Low solubility of Flagranone B in aqueous buffers.

Potential Cause	Troubleshooting Step	Expected Outcome
High Lipophilicity	1. Co-solvent Systems: Prepare solutions with varying concentrations of biocompatible solvents (e.g., ethanol, propylene glycol, PEG 400). 2. pH Adjustment: If Flagranone B has ionizable groups, adjust the pH of the buffer to increase the proportion of the more soluble ionized form.	Increased concentration of dissolved Flagranone B.
Crystalline Nature	Amorphous Solid Dispersions (ASDs): Prepare ASDs of Flagranone B with polymers like PVP, HPMC, or Soluplus® using techniques such as spray drying or hot-melt extrusion.	Conversion of the crystalline form to a higher-energy amorphous form, leading to improved apparent solubility and dissolution rate.
Poor Wetting	Surfactants: Include non-ionic surfactants (e.g., Tween® 80, Cremophor® EL) in the formulation to improve the wetting of the compound particles.	Enhanced dispersion and dissolution of Flagranone B in aqueous media.

Issue 2: Inconsistent results in Caco-2 permeability assays.

Potential Cause	Troubleshooting Step	Expected Outcome
Low Apical Concentration	Solubility Enhancement: Use a formulation approach (e.g., cyclodextrin complexation) to increase the concentration of Flagranone B in the apical donor compartment.	A higher concentration gradient driving permeation, leading to more reproducible and detectable basolateral concentrations.
Cell Monolayer Integrity	TEER Measurement: Ensure Transepithelial Electrical Resistance (TEER) values are within the acceptable range for your laboratory before and after the experiment. Lucifer Yellow Assay: Perform a Lucifer Yellow permeability assay to confirm monolayer integrity.	Confirmation that the observed permeability is due to transcellular/paracellular transport and not leakage through a compromised monolayer.
Efflux Transporter Activity	P-gp Inhibition: Co-administer a known P-gp inhibitor (e.g., verapamil, cyclosporine A) with Flagranone B.	An increase in the apparent permeability coefficient (Papp) from the apical to the basolateral side would suggest that Flagranone B is a P-gp substrate.

Quantitative Data Summary

Table 1: Hypothetical Comparison of Different Flagranone B Formulations on Solubility and In Vitro Permeability.

Formulation	Aqueous Solubility (µg/mL)	Dissolution Rate (µ g/min/cm ²)	Caco-2 Papp (A→B) (x 10⁻⁶ cm/s)
Unformulated Flagranone B	0.5 ± 0.1	2.3 ± 0.4	0.8 ± 0.2
10% Ethanol Co-solvent	15.2 ± 1.8	18.5 ± 2.1	1.5 ± 0.3
HP-β-Cyclodextrin Complex	85.7 ± 5.6	92.1 ± 7.8	4.2 ± 0.6
Nanosuspension	120.4 ± 9.3	155.6 ± 11.2	6.8 ± 0.9
Amorphous Solid Dispersion	150.9 ± 12.1	210.3 ± 15.4	8.1 ± 1.1

Experimental Protocols

Protocol 1: Preparation of a Flagranone B-Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Inclusion Complex

• Molar Ratio Determination: Determine the appropriate molar ratio of Flagranone B to HP-β-CD (commonly starting with 1:1 and 1:2).

• Complexation:

  • Dissolve a pre-weighed amount of HP-β-CD in deionized water with stirring.

  • Prepare a concentrated solution of Flagranone B in a minimal amount of a suitable organic solvent (e.g., ethanol).

  • Slowly add the Flagranone B solution to the aqueous HP-β-CD solution under continuous stirring.

  • Continue stirring at room temperature for 24-48 hours to allow for complex formation.

• Solvent Removal: Remove the organic solvent using a rotary evaporator.

• Lyophilization: Freeze-dry the resulting aqueous solution to obtain a solid powder of the inclusion complex.

• Characterization: Characterize the complex using techniques such as Differential Scanning Calorimetry (DSC), X-ray Powder Diffraction (XRPD), and Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the formation of the inclusion complex.

Protocol 2: Caco-2 Permeability Assay

• Cell Culture: Culture Caco-2 cells on Transwell® inserts for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Measure the TEER of the cell monolayers. Only use inserts with TEER values above the established threshold.

• Transport Buffer Preparation: Prepare a transport buffer (e.g., Hanks' Balanced Salt Solution with 25 mM HEPES, pH 7.4).

• Experiment Initiation:

  • Wash the apical and basolateral sides of the Transwell® inserts with pre-warmed transport buffer.

  • Add the Flagranone B formulation (dissolved in transport buffer) to the apical (donor) compartment.

  • Add fresh transport buffer to the basolateral (receiver) compartment.

• Sampling: At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral compartment and replace with fresh transport buffer.

• Quantification: Analyze the concentration of Flagranone B in the collected samples using a validated analytical method (e.g., LC-MS/MS).

• Papp Calculation: Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C₀) where dQ/dt is the rate of drug appearance in the receiver compartment, A is the surface area of the membrane, and C₀ is the initial concentration in the donor compartment.

Visualizations

Caption: A workflow for enhancing the bioavailability of Flagranone B.

Caption: A simplified pathway of Flagranone B absorption and metabolism.

Flagranone B synthesis side-reaction identification

This guide provides troubleshooting advice and frequently asked questions for researchers engaged in the synthesis of Flagranone B. The content is structured to address specific issues that may arise during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for Flagranone B?

A1: The total synthesis of Flagranone B is typically achieved through a three-step sequence. The process begins with a base-catalyzed Claisen-Schmidt condensation to form a chalcone intermediate. This is followed by an intramolecular cyclization to construct the core flavanone structure. The final step involves a catalytic hydrogenation to yield the target compound, Flagranone B.

Q2: I am observing a significant amount of a yellow, insoluble byproduct after the cyclization step. What is it likely to be?

A2: A common side-product in flavanone synthesis is the formation of an aurone, which is an isomer of the corresponding flavone.[1] Aurones are often yellow and can precipitate from the reaction mixture. Their formation is typically favored by overly harsh reaction conditions, such as high temperatures or prolonged reaction times.[1]

Q3: My final product shows impurities that are difficult to separate by column chromatography. What analytical techniques are recommended for impurity profiling?

A3: For comprehensive impurity profiling, hyphenated chromatographic and spectrometric methods are highly effective. Techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Nuclear Magnetic Resonance (LC-NMR) are powerful tools for the detection, identification, and quantification of impurities.[2] For trace-level genotoxic impurities, LC-MS/MS is often employed.

Q4: Can the stereochemistry at the C2 position of the flavanone core be lost during synthesis?

A4: Yes, the stereogenic center at the C2 position of the flavanone core can be sensitive to epimerization. This can occur under mildly acidic, basic, or thermal conditions, potentially leading to a racemic or diastereomeric mixture of the final product.[3]

Troubleshooting Guides

Problem 1: Low Yield in Step 1 (Claisen-Schmidt Condensation)

Possible Cause	Suggested Solution
Incomplete reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). Consider extending the reaction time if starting materials are still present.
Self-condensation of the acetophenone	Add the acetophenone slowly to the reaction mixture containing the aldehyde and base to maintain a low concentration of the enolate.
Poor solubility of reactants	Ensure adequate stirring and consider using a co-solvent to improve the solubility of the starting materials.
Inappropriate base concentration	Optimize the concentration of the base (e.g., NaOH or KOH). Too high a concentration can promote side reactions.

Problem 2: Formation of Multiple Products in Step 2 (Intramolecular Cyclization)

Possible Cause	Suggested Solution
Aurone formation	Carefully control the reaction temperature and time. Milder bases may suppress the formation of aurones.[1]
Incomplete cyclization	Ensure a stoichiometric amount of base is used. The reaction may require more time to go to completion; monitor by TLC.[1]
Retro-aldol reaction	Avoid excessively high temperatures, which can favor the reverse reaction, leading back to the starting chalcone.

Problem 3: Incomplete Reaction or Over-reduction in Step 3 (Catalytic Hydrogenation)

Possible Cause	Suggested Solution
Catalyst poisoning	Ensure all starting materials and solvents are free from sulfur-containing compounds or other catalyst poisons.
Incomplete reaction	Increase the hydrogen pressure or the reaction time. Ensure efficient stirring to maintain good contact between the catalyst, substrate, and hydrogen gas.
Over-reduction of the carbonyl group	Use a more selective catalyst, such as palladium on carbon (Pd/C), which is less likely to reduce the ketone under standard conditions.[4] Monitor the reaction closely and stop it once the starting material is consumed.

Experimental Protocols

Protocol 1: Synthesis of 2'-Hydroxychalcone Intermediate (Step 1)

• Dissolve the substituted 2'-hydroxyacetophenone (1.0 eq) and the substituted benzaldehyde (1.1 eq) in ethanol in a round-bottom flask.

• Cool the mixture to 0°C in an ice bath.

• Slowly add an aqueous solution of sodium hydroxide (2.0 eq) dropwise with vigorous stirring.

• Allow the reaction to stir at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, pour the reaction mixture into cold, dilute hydrochloric acid to precipitate the product.

• Filter the solid, wash with cold water until the filtrate is neutral, and dry under vacuum to yield the crude 2'-hydroxychalcone.

Protocol 2: Intramolecular Cyclization to form the Flavanone Core (Step 2)

• Dissolve the 2'-hydroxychalcone (1.0 eq) in a suitable solvent such as ethanol or methanol.

• Add a catalytic amount of a base, such as sodium acetate or piperidine.

• Reflux the mixture for 4-8 hours, monitoring the disappearance of the starting material by TLC.

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the flavanone.

Protocol 3: Catalytic Hydrogenation to Flagranone B (Step 3)

• Dissolve the flavanone intermediate (1.0 eq) in a solvent like ethyl acetate or ethanol.

• Add 5-10 mol% of palladium on carbon (Pd/C) catalyst.[4]

• Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (typically 1-3 atm).

• Stir the reaction mixture vigorously at room temperature for 2-6 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Evaporate the solvent to yield the crude Flagranone B, which can be further purified by recrystallization or chromatography.

Visual Guides

References

• 1. benchchem.com [benchchem.com]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. Asymmetric Methods for the Synthesis of Flavanones, Chromanones, and Azaflavanones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Adjusting pH for optimal Flagranone B activity

Disclaimer: The following information is provided for illustrative purposes, treating "Flagranone B" as a hypothetical compound. Due to the absence of specific data for a molecule named Flagranone B in publicly available scientific literature, this guide is based on established principles of pH optimization for biochemical and cell-based assays.

Frequently Asked Questions (FAQs)

Q1: Why is pH crucial for the activity of Flagranone B?

The pH of the experimental environment is a critical factor that can significantly influence the activity of Flagranone B. Like many bioactive molecules, its chemical structure and charge can be altered by pH, which in turn affects its solubility, stability, and interaction with its biological target. For enzymatic assays, pH can impact the ionization state of amino acid residues in the enzyme's active site and the substrate itself, thereby affecting binding and catalysis. In cell culture, pH affects not only the compound but also cellular processes such as membrane potential, enzyme activity, and overall cell health.[1][2]

Q2: What are the visual indicators of a pH problem in my cell culture experiment with Flagranone B?

Most cell culture media contain a pH indicator, such as phenol red, which provides a visual cue of the pH status.[2]

• Yellow/Orange Media: Indicates an acidic environment, which could be due to bacterial contamination, overgrown cell cultures, or excessive cellular metabolism.[1]

• Purple/Fuchsia Media: Suggests an alkaline environment, which might result from fungal or yeast contamination, or an imbalance in the CO₂ concentration in the incubator.[1][3]

• Color Variation Across a Plate: Inconsistent media color in a multi-well plate can point to issues like uneven gas exchange or the "edge effect," where evaporation is more pronounced in the outer wells.[1]

Q3: How do I choose the appropriate buffer for my Flagranone B enzymatic assay?

The choice of buffer is critical for maintaining a stable pH throughout your experiment. Key considerations include:

• pH Range: Select a buffer with a pKa value close to the desired experimental pH to ensure maximum buffering capacity.

• Compatibility: Ensure the buffer does not interfere with the activity of Flagranone B or the assay components. For example, phosphate buffers should be avoided in assays where phosphate is a product or inhibitor.

• Concentration: A buffer concentration of 50-100 mM is generally sufficient to prevent significant pH shifts during the reaction.[4]

A list of common biological buffers and their useful pH ranges can be found through resources provided by suppliers like Sigma-Aldrich.[4]

Q4: Can the concentration of CO₂ in my incubator affect the pH of my cell culture medium when testing Flagranone B?

Yes, the concentration of CO₂ is a critical factor for maintaining the pH of most cell culture media, which typically use a bicarbonate-based buffering system. The CO₂ in the incubator dissolves in the medium to form carbonic acid, which then dissociates to lower the pH.[3]

• Low CO₂: Will lead to a decrease in carbonic acid and an increase in pH (alkaline).[3]

• High CO₂: Will result in an excess of carbonic acid and a decrease in pH (acidic).

It is essential to use the CO₂ concentration recommended by the media manufacturer (usually 5% or 10%).

Troubleshooting Guides

Issue 1: Flagranone B shows no activity in my enzymatic assay.

• Question: I've added Flagranone B to my enzymatic assay, but I'm not observing the expected effect. Could pH be the problem?

• Answer: Yes, suboptimal pH is a common reason for the apparent lack of activity of a compound. An inappropriate pH can alter the conformation of the target enzyme or the charge of Flagranone B, preventing effective binding.[5]

  • Troubleshooting Steps:

    • Verify the pH of your buffer solution using a calibrated pH meter.

    • Perform a pH-activity profile for your enzyme to determine its optimal pH range.

    • Test the activity of Flagranone B across a range of pH values to identify its optimal pH for activity.

    • Ensure that the buffer components are not interfering with the assay.

Issue 2: My cells are dying after treatment with Flagranone B.

• Question: After adding Flagranone B to my cell culture, I observed significant cell death, and the media turned yellow. Is this due to the compound's toxicity or a pH issue?

• Answer: While the possibility of direct toxicity from Flagranone B exists, the yellowing of the media suggests a rapid drop in pH, which is also cytotoxic.[1] This could be due to several factors:

  • Contamination: Bacterial contamination can cause rapid acidification of the media.[6] Check your cultures for any signs of contamination under a microscope.

  • Cell Stress: High concentrations of a compound or a solvent (like DMSO) can stress cells, leading to increased metabolic activity and lactic acid production, which lowers the pH.

  • Incorrect Media Buffering: Ensure your media is properly buffered for the cell type and density you are using. Consider supplementing with a buffer like HEPES for additional pH stability.[3]

Issue 3: The results of my Flagranone B experiments are inconsistent.

• Question: I'm getting variable results between experiments when testing Flagranone B. Could pH be a contributing factor?

• Answer: Inconsistent pH is a frequent cause of experimental variability.

  • Troubleshooting Steps:

    • Standardize Buffer Preparation: Ensure that your buffer preparation is consistent for every experiment. Always check the final pH after all components have been added.

    • Incubator CO₂ Levels: Regularly check and calibrate the CO₂ sensor in your cell culture incubator.[3]

    • Evaporation: Minimize evaporation from multi-well plates by using plate sealers and ensuring proper humidity in the incubator. Evaporation can concentrate solutes and alter the pH.[1]

    • Electrode Maintenance: If using a pH probe, ensure it is properly maintained and calibrated to avoid measurement errors. Electrode fouling is a common issue in bioprocessing.[7]

Data Presentation

Table 1: Hypothetical pH-Activity Profile for Flagranone B

This table summarizes the hypothetical relative activity of Flagranone B in an enzymatic assay conducted at various pH levels.

pH	Buffer System	Relative Activity (%)	Standard Deviation
4.0	Citrate	15.2	± 2.1
5.0	Acetate	45.8	± 3.5
6.0	MES	85.3	± 4.2
6.5	PIPES	98.7	± 3.1
7.0	HEPES	100.0	± 2.8
7.5	TES	92.1	± 3.9
8.0	Tris	60.7	± 4.5
9.0	CHES	25.4	± 2.7

This data is for illustrative purposes only.

Experimental Protocols

Protocol 1: Determination of Optimal pH for Flagranone B in an Enzymatic Assay

Objective: To determine the pH at which Flagranone B exhibits maximum inhibitory activity on its target enzyme.

Materials:

• Purified target enzyme

• Substrate for the enzyme (e.g., p-nitrophenyl phosphate for a phosphatase)[8]

• Flagranone B stock solution

• A series of buffers with overlapping pH ranges (e.g., Citrate pH 4-5, Acetate pH 5-6, MES pH 6-7, HEPES pH 7-8, Tris pH 8-9)[4]

• 96-well microplate

• Microplate reader

• Calibrated pH meter

Procedure:

• Buffer Preparation: Prepare a 100 mM stock solution for each buffer. Adjust the pH of each buffer to the desired value within its buffering range.

• Assay Setup: In a 96-well plate, set up reactions for each pH to be tested. For each pH, include the following controls:

  • Blank (buffer and substrate, no enzyme)

  • Negative Control (buffer, substrate, and enzyme)

  • Test (buffer, substrate, enzyme, and Flagranone B)

• Reaction Initiation: Add the substrate to all wells. Pre-incubate the plate at the optimal temperature for the enzyme. Initiate the reaction by adding the enzyme (and Flagranone B for the test wells).

• Data Collection: Measure the product formation over time using a microplate reader at the appropriate wavelength.

• Data Analysis:

  • Calculate the initial reaction velocity for each condition.

  • Determine the percent inhibition by Flagranone B at each pH compared to the negative control.

  • Plot the percent inhibition as a function of pH to identify the optimal pH for Flagranone B activity.

Protocol 2: Adjusting and Maintaining pH for Flagranone B Treatment in Cell Culture

Objective: To maintain a stable physiological pH in cell culture during treatment with Flagranone B.

Materials:

• Cells plated in appropriate culture vessels

• Complete cell culture medium

• Flagranone B stock solution

• HEPES buffer solution (1M sterile stock)

• Sterile 1N HCl and 1N NaOH

• Calibrated pH meter suitable for cell culture media

• CO₂ incubator

Procedure:

• Media Preparation:

  • For experiments sensitive to pH fluctuations, consider supplementing the standard bicarbonate-buffered medium with 10-25 mM HEPES.

  • After adding all supplements (e.g., serum, antibiotics) and Flagranone B, check the pH of the final medium.

  • If necessary, adjust the pH to the desired physiological range (typically 7.2-7.4) using sterile 1N HCl or 1N NaOH in a sterile environment. Be cautious as small additions can cause significant pH changes.

• Cell Treatment:

  • Remove the old medium from the cells and replace it with the pH-adjusted medium containing Flagranone B.

  • Ensure the culture vessel caps are appropriately loosened (for flasks) or that gas exchange is possible (for plates) to allow for proper CO₂ equilibration.

• Incubation:

  • Place the cells in a calibrated incubator with the correct CO₂ concentration (typically 5%).

  • Avoid stacking plates or flasks to ensure uniform gas and temperature distribution.[1]

• Monitoring:

  • Visually inspect the color of the medium daily for any signs of pH change.[2]

  • For long-term experiments, it may be necessary to change the medium periodically to replenish nutrients and remove metabolic waste products that can alter the pH.

Visualizations

Caption: Workflow for determining the optimal pH for Flagranone B activity.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by Flagranone B.

References

• 1. Blog [midsci.com]
• 2. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effect of pH on Enzymatic Reaction - Creative Enzymes [creative-enzymes.com]
• 6. cellculturecompany.com [cellculturecompany.com]
• 7. southforkinst.com [southforkinst.com]
• 8. egyankosh.ac.in [egyankosh.ac.in]

Technical Support Center: Managing Batch-to-Batch Variability of Flavanone B

Introduction

This technical support center provides guidance for researchers, scientists, and drug development professionals working with Flavanone B, a compound that, like many natural products and complex synthetic molecules, can exhibit batch-to-batch variability. Inconsistent results between experiments using different lots of a compound can be a significant source of frustration and can compromise the validity of research findings. This guide offers troubleshooting advice, frequently asked questions (FAQs), and standardized protocols to help you identify, characterize, and manage the variability of your Flavanone B batches, ensuring the reproducibility and reliability of your experimental data.

Frequently Asked Questions (FAQs)

Q1: We are observing inconsistent results in our cell-based assays with different batches of Flavanone B. What could be the cause?

A1: Inconsistent results with different batches of Flavanone B are often attributable to batch-to-batch variability. This variability can manifest in several ways:

• Purity: The percentage of the active compound can differ between batches. Minor impurities may not always be inert and could have biological activity of their own, potentially leading to off-target effects.

• Isomeric Composition: Flavanones possess a chiral center at the C2 position, and the ratio of enantiomers (R and S) can vary between synthesis batches.[1] Different enantiomers can have distinct biological activities and potencies.

• Presence of Related Substances: Impurities could include starting materials, intermediates from the synthesis, or degradation products.[1]

• Physical Properties: Differences in crystalline form, particle size, or solubility can affect the bioavailability of the compound in your experiments.

Q2: How can we proactively screen new batches of Flavanone B for variability?

A2: It is highly recommended to perform in-house quality control (QC) on each new batch of Flavanone B before its use in critical experiments. A comprehensive QC workflow should include:

• Identity Confirmation: Confirm that the primary compound in the batch is indeed Flavanone B.

• Purity Assessment: Determine the purity of the compound and identify any significant impurities.

• Functional Assay: Test the biological activity of the new batch in a standardized, quantitative assay and compare the results to a previously qualified "gold standard" batch.

Q3: What are some common analytical techniques to assess the quality of Flavanone B batches?

A3: Several analytical techniques can be employed to characterize your Flavanone B batches:

• High-Performance Liquid Chromatography (HPLC): Ideal for determining the purity of the compound and quantifying the percentage of Flavanone B relative to impurities.

• Mass Spectrometry (MS): Used to confirm the identity of Flavanone B by determining its molecular weight. When coupled with HPLC (LC-MS), it is a powerful tool for identifying unknown impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information, confirming the chemical structure of Flavanone B and helping to identify impurities.

• Chiral Chromatography: A specialized HPLC technique used to separate and quantify the different enantiomers of Flavanone B.

Q4: We have confirmed that our new batch of Flavanone B has a different purity profile. How should we proceed with our experiments?

A4: If a new batch has a different purity profile, you have a few options:

• Dose Adjustment: If the purity difference is minor and the impurities are known to be inert, you can adjust the concentration of your stock solution based on the purity of the new batch to ensure you are dosing the same amount of active compound.

• Re-purification: If the batch contains significant impurities that may interfere with your assay, you may consider re-purifying the compound.

• Qualify for Specific Assays: If the impurities are not expected to affect a particular assay, you may choose to qualify the batch for use only in that specific experiment. However, this is not ideal for long-term studies.

• Contact the Supplier: Reputable suppliers should be able to provide a certificate of analysis (CoA) with detailed information about the batch. If you find discrepancies, you should contact them to resolve the issue.

Data Presentation: Example of Batch-to-Batch Variability in Flavanone B

The following table illustrates the type of quantitative data you might collect when qualifying new batches of Flavanone B. "Batch A" is considered the "gold standard" reference batch.

Parameter	Batch A (Reference)	Batch B	Batch C	Method
Purity (by HPLC)	99.2%	95.5%	98.9%	HPLC-UV
Major Impurity 1	0.3%	2.1%	0.5%	HPLC-UV
Major Impurity 2	0.1%	1.5%	0.2%	HPLC-UV
Identity (by MS)	Confirmed	Confirmed	Confirmed	LC-MS
Enantiomeric Ratio (S:R)	98:2	85:15	97:3	Chiral HPLC
IC50 (in vitro assay)	1.2 µM	3.5 µM	1.3 µM	Cell Viability Assay

Interpretation of the Data:

• Batch B shows significantly lower purity, a different enantiomeric ratio, and reduced biological activity (higher IC50). This batch should not be used for experiments where direct comparison to results from Batch A is required.

• Batch C is comparable to the reference Batch A in terms of purity, enantiomeric ratio, and biological activity, making it a suitable replacement.

Experimental Protocols

1. Protocol for Purity Assessment by HPLC

This protocol provides a general method for determining the purity of a Flavanone B batch.

• Instrumentation: HPLC system with a UV detector and a C18 reverse-phase column.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-19 min: 95% to 5% B

  • 19-25 min: 5% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 280 nm

• Sample Preparation: Prepare a 1 mg/mL stock solution of Flavanone B in DMSO. Dilute to 10 µg/mL in a 50:50 mixture of Mobile Phase A and B.

• Analysis: Inject 10 µL of the sample. Purity is calculated based on the area of the main peak relative to the total area of all peaks.

2. Protocol for Identity Confirmation by LC-MS

This protocol is for confirming the molecular weight of Flavanone B.

• Instrumentation: HPLC system coupled to a mass spectrometer.

• LC Method: Use the same HPLC method as described above.

• MS Settings:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Range: m/z 100-1000

• Analysis: The mass spectrum should show a prominent peak corresponding to the expected mass-to-charge ratio (m/z) of the protonated Flavanone B molecule [M+H]+.

3. Protocol for Functional Assessment: Antioxidant Activity Assay (DPPH)

This is an example of a simple, quantitative functional assay.

• Reagents:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) stock solution (0.1 mM in methanol).

  • Flavanone B batches (dissolved in DMSO).

  • Ascorbic acid (positive control).

• Procedure:

  • Prepare a serial dilution of each Flavanone B batch and the ascorbic acid control in a 96-well plate.

  • Add the DPPH solution to each well.

  • Incubate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a plate reader.

• Analysis: Calculate the percentage of DPPH scavenging activity for each concentration. Determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals) for each batch. Compare the IC50 values between batches.

Visualizations

References

• 1. scholars.northwestern.edu [scholars.northwestern.edu]

Troubleshooting inconsistent results with Flagranone B

Welcome to the technical support center for Flagranone B. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting experiments and addressing frequently asked questions related to the use of Flagranone B.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for Flagranone B?

A1: Flagranone B is a novel ATP-competitive kinase inhibitor targeting the hypothetical "Kinase X" (KX) signaling pathway, which is implicated in cell proliferation and survival in several cancer models. By binding to the ATP pocket of KX, Flagranone B is designed to block downstream signaling, leading to cell cycle arrest and apoptosis in cancer cells overexpressing KX.

Q2: What is the recommended solvent and storage condition for Flagranone B?

A2: Flagranone B is supplied as a lyophilized powder. For in vitro experiments, we recommend dissolving Flagranone B in DMSO to create a stock solution of 10 mM. This stock solution should be stored at -20°C for long-term use and is stable for up to 3 months. For short-term storage (up to 2 weeks), the stock solution can be kept at 4°C. Avoid repeated freeze-thaw cycles. For in vivo studies, please refer to the specific formulation protocols provided with the compound.

Q3: What are the known off-target effects of Flagranone B?

A3: While Flagranone B is designed for specificity towards Kinase X, some minor off-target activity has been observed at higher concentrations (>10 µM) against other kinases sharing structural homology in the ATP-binding domain. Researchers should perform dose-response experiments to determine the optimal concentration for their specific cell line to minimize off-target effects. Some studies have noted that high concentrations of similar compounds can lead to the expression of retroelements as an off-target effect[1].

Troubleshooting Inconsistent Results

Issue 1: High Variability in Cell Viability Assay Results

You are observing significant well-to-well or experiment-to-experiment variability in your cell viability assays (e.g., MTT, CellTiter-Glo®) when treating with Flagranone B.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Inconsistent Seeding Density	Ensure a uniform single-cell suspension before seeding. Use a calibrated multichannel pipette and visually inspect plates after seeding to confirm even cell distribution.
Edge Effects	To minimize evaporation and temperature fluctuations, avoid using the outer wells of the microplate. Fill the outer wells with sterile PBS or media.
Incomplete Drug Solubilization	After thawing the Flagranone B stock solution, vortex it thoroughly before diluting it in the culture medium. Visually inspect for any precipitation.
Cell Line Instability	High-passage number cells can lead to genetic drift and altered drug sensitivity. Use low-passage cells and regularly perform cell line authentication.
Contamination	Regularly test cell cultures for mycoplasma contamination, as it can significantly impact cell health and drug response.

Issue 2: Lack of Expected Downstream Signaling Inhibition

Western blot analysis does not show a decrease in the phosphorylation of Protein Y, a known downstream target of Kinase X, after treatment with Flagranone B.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Suboptimal Treatment Time	The kinetics of pathway inhibition can vary between cell lines. Perform a time-course experiment (e.g., 1, 6, 12, 24 hours) to determine the optimal treatment duration.
Insufficient Drug Concentration	The IC50 for Kinase X inhibition can differ from the EC50 for cell viability. Perform a dose-response experiment and analyze p-Protein Y levels at various concentrations of Flagranone B.
Rapid Drug Degradation	Flagranone B may be unstable in culture medium over longer incubation periods. Consider replenishing the medium with fresh drug for long-term experiments.
Alternative Signaling Pathways	The cells may have activated a compensatory signaling pathway. Investigate other relevant pathways or use a combination of inhibitors to overcome resistance.
Antibody Quality	Ensure the primary antibody for p-Protein Y is validated and used at the recommended dilution. Include appropriate positive and negative controls in your Western blot.

Experimental Protocols

Protocol 1: General Cell Viability Assay (MTT)

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of Flagranone B in a complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Flagranone B. Include a vehicle control (e.g., 0.1% DMSO).

• Incubate the plate for the desired treatment duration (e.g., 72 hours) at 37°C in a humidified incubator.

• Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: Western Blot for Downstream Target Inhibition

• Seed cells in a 6-well plate and grow to 70-80% confluency.

• Treat the cells with the desired concentrations of Flagranone B or vehicle control for the determined optimal time.

• Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against p-Protein Y, total Protein Y, and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: Proposed signaling pathway of Flagranone B action.

Caption: Logical workflow for troubleshooting inconsistent results.

References

• 1. Off-Target Effect of Activation of NF-κB by HIV Latency Reversal Agents on Transposable Elements Expression - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Flagranone B and U0126

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of Flagranone B, a naturally occurring flavanone, and U0126, a well-characterized synthetic compound. The focus is on their respective inhibitory activities in the context of inflammatory and cancer-related signaling pathways. This document summarizes key quantitative data, presents detailed experimental protocols for relevant assays, and visualizes the signaling pathways involved.

Executive Summary

Flagranone B and U0126 are both small molecules with demonstrated biological activity, albeit with distinct primary mechanisms of action. Flagranone B, as a member of the flavonoid family, exhibits anti-inflammatory properties, while U0126 is a highly specific inhibitor of the MAP kinase kinases, MEK1 and MEK2. This guide will delve into a direct comparison of their potencies in relevant biological assays and elucidate the signaling pathways they modulate.

Quantitative Data Comparison

The following tables summarize the key inhibitory concentrations (IC50) for Flagranone B and U0126 in different assays.

Table 1: Comparison of Anti-Inflammatory and Kinase Inhibition Activities

Compound	Assay	Target/Endpoint	Cell Line	IC50
Flagranone B	Nitric Oxide Production	iNOS Activity	RAW 264.7 Macrophages	0.603 µg/mL
U0126	In Vitro Kinase Assay	MEK1	-	72 nM[1][2][3]
U0126	In Vitro Kinase Assay	MEK2	-	58 nM[1][2][3]

Table 2: Anti-Proliferative Activity of U0126 in a Cancer Cell Line

Compound	Cell Line	Assay	IC50 (Time-dependent)
U0126	HT29 (Colon Carcinoma)	Cell Proliferation	~5-fold lower at 24-36h vs 36-48h[4]

Signaling Pathways

Flagranone B: Putative Anti-Inflammatory Signaling

Flavanones, including Flagranone B, are known to exert their anti-inflammatory effects by modulating key signaling pathways such as the NF-κB and MAPK pathways. These pathways are central to the inflammatory response, and their inhibition leads to a reduction in the production of pro-inflammatory mediators.

Figure 1: Putative inhibitory action of Flagranone B on the NF-κB signaling pathway.

U0126: MEK/ERK Signaling Pathway Inhibition

U0126 is a well-established and highly specific inhibitor of MEK1 and MEK2, which are upstream kinases of ERK1 and ERK2. By inhibiting MEK, U0126 effectively blocks the phosphorylation and activation of ERK, thereby inhibiting downstream signaling that is crucial for cell proliferation and survival.

Figure 2: Specific inhibition of the MEK/ERK signaling pathway by U0126.

Experimental Protocols

In Vitro MEK1 Kinase Assay (ADP-Glo™ Assay)

This protocol is designed to determine the in vitro inhibitory activity of a compound against MEK1 kinase.

Materials:

• Recombinant active MEK1 enzyme

• Inactive ERK2 substrate

• ATP

• Kinase reaction buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• Test compounds (Flagranone B, U0126) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• 96-well white-walled microplates

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 96-well plate, add 2.5 µL of the kinase reaction buffer.

• Add 0.5 µL of the diluted test compound or DMSO (vehicle control) to the appropriate wells.

• Add 1 µL of a mixture of MEK1 enzyme and inactive ERK2 substrate to each well.

• Pre-incubate the plate at room temperature for 15 minutes.

• Initiate the kinase reaction by adding 1 µL of ATP solution to each well.

• Incubate the plate at 30°C for 60 minutes.

• Stop the kinase reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent to each well.

• Incubate at room temperature for 40 minutes.

• Add 10 µL of Kinase Detection Reagent to each well.

• Incubate at room temperature for 30-60 minutes.

• Measure the luminescence using a plate reader.

• The IC50 value is calculated by plotting the percentage of inhibition against the log of the compound concentration.

Nitric Oxide (NO) Production Assay (Griess Assay)

This protocol measures the inhibitory effect of a compound on nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• LPS from E. coli

• Test compounds (Flagranone B, U0126) dissolved in DMSO

• Griess Reagent System (Promega)

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate overnight.

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of the Sulfanilamide solution (from the Griess Reagent System) to each supernatant sample and incubate for 5-10 minutes at room temperature, protected from light.

• Add 50 µL of the NED solution (from the Griess Reagent System) to each well and incubate for 5-10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm using a microplate reader within 30 minutes.

• A standard curve using nitrite standards is generated to determine the concentration of nitrite in the samples.

• The IC50 value is calculated as the concentration of the compound that inhibits NO production by 50%.

Conclusion

This comparative guide highlights the distinct yet potentially overlapping biological activities of Flagranone B and U0126. Flagranone B demonstrates notable anti-inflammatory effects, likely through the modulation of the NF-κB and MAPK pathways. In contrast, U0126 is a potent and specific inhibitor of the MEK/ERK signaling cascade, a key pathway in cell proliferation and survival. The provided experimental protocols offer a standardized approach for the direct comparison of these and other compounds in relevant in vitro assays. Further investigation is warranted to fully elucidate the complete mechanistic profile of Flagranone B and to explore any potential synergistic effects when combined with targeted inhibitors like U0126.

References

• 1. U0126 [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. U0126 | CAS 109511-58-2 | MEK inhibitor [stressmarq.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide: Flagranone B vs. Ciprofloxacin for Antimicrobial Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Flagranone B, a natural benzoquinone derivative, and Ciprofloxacin, a well-established broad-spectrum fluoroquinolone antibiotic, for their antimicrobial effects. Due to the limited publicly available data on Flagranone B, this comparison focuses on the known antimicrobial properties of its chemical class and contrasts them with the extensively documented profile of Ciprofloxacin.

I. Overview and Mechanism of Action

Flagranone B is a benzoquinone metabolite isolated from the fungus Duddingtonia flagrans[1]. While its specific antimicrobial activity is noted, detailed quantitative data and its precise mechanism of action are not extensively documented in current literature[1]. As a benzoquinone, its antimicrobial effects are hypothesized to involve the generation of reactive oxygen species (ROS), which can lead to cellular damage, and interference with cellular respiration and DNA replication.

Ciprofloxacin is a synthetic, broad-spectrum fluoroquinolone antibiotic effective against a wide range of Gram-positive and Gram-negative bacteria[2][3]. Its primary mechanism of action involves the inhibition of bacterial DNA gyrase (topoisomerase II) and topoisomerase IV, enzymes essential for DNA replication, transcription, repair, and recombination[2][4]. By targeting these enzymes, Ciprofloxacin leads to breaks in the bacterial chromosome and ultimately cell death[4].

Diagram: Proposed Antimicrobial Mechanism of Flagranone B

References

• 1. Pathogenicity and Volatile Nematicidal Metabolites from Duddingtonia flagrans against Meloidogyne incognita - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. protocols.io [protocols.io]
• 4. akjournals.com [akjournals.com]

Validation of Flagranone B's Mechanism of Action: A Comparative Analysis

An examination of available scientific literature reveals a significant gap in the understanding of Flagranone B's specific mechanism of action. While its chemical identity is established, a detailed validation of its biological pathways and comparative efficacy remains elusive. This guide summarizes the current knowledge base and highlights the areas requiring further investigation.

Flagranone B is a naturally occurring compound isolated from the nematode-trapping fungus Duddingtonia flagrans.[1][2] It is classified as a cyclohexenoxide antibiotic.[1] Despite its identification and chemical characterization (CAS Number: 255064-42-7), publicly accessible experimental data detailing its mechanism of action, its effects on signaling pathways, and its performance relative to other compounds is not available.[1][3][4]

Current Landscape of Related Compounds: Flavanones as Anti-Inflammatory Agents

In the broader context of natural products with potential therapeutic applications, flavanones, a class of flavonoids, have been more extensively studied for their anti-inflammatory properties. While Flagranone B is not a flavanone, the research into these compounds provides a framework for the types of experimental validation that would be necessary to elucidate its mechanism of action.

Studies on flavanones frequently point to the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway as a key mechanism for their anti-inflammatory effects. The NF-κB pathway is a critical regulator of the immune response, and its dysregulation is linked to inflammatory diseases.

Hypothetical Validation Workflow for a Novel Anti-Inflammatory Compound

To validate the mechanism of action of a compound like Flagranone B, a series of experiments would be required. Below is a hypothetical experimental workflow, drawing from established protocols for characterizing anti-inflammatory agents.

Caption: Hypothetical workflow for validating the anti-inflammatory mechanism of a novel compound.

Experimental Protocols for Key Assays

Below are detailed methodologies for key experiments typically used to validate the anti-inflammatory mechanism of a compound.

1. Cell Culture and Treatment:

• Cell Line: RAW 264.7 murine macrophage cell line is commonly used.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of the test compound for 1-2 hours, followed by stimulation with lipopolysaccharide (LPS) (1 µg/mL) to induce an inflammatory response.

2. Nitric Oxide (NO) Production Assay (Griess Assay):

• Principle: Measures the accumulation of nitrite, a stable product of NO, in the cell culture supernatant.

• Protocol:

  • After cell treatment and LPS stimulation for 24 hours, collect 100 µL of the culture supernatant.

  • Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to the supernatant.

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Quantify nitrite concentration using a sodium nitrite standard curve.

3. Cytokine Production Assay (ELISA):

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) in the cell culture supernatant.

• Protocol:

  • Coat a 96-well plate with a capture antibody specific for the cytokine of interest and incubate overnight.

  • Wash the plate and block non-specific binding sites.

  • Add cell culture supernatants and standards to the wells and incubate.

  • Wash the plate and add a biotinylated detection antibody.

  • Wash and add streptavidin-horseradish peroxidase (HRP) conjugate.

  • Wash and add a substrate solution (e.g., TMB).

  • Stop the reaction and measure the absorbance at 450 nm.

  • Calculate cytokine concentrations from the standard curve.

4. Western Blot Analysis for NF-κB Pathway Proteins:

• Principle: Detects the levels of key proteins in the NF-κB signaling pathway (e.g., p-IκBα, IκBα, p-p65, p65) in cell lysates.

• Protocol:

  • Lyse the treated cells and determine protein concentration using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against the target proteins overnight.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) system.

  • Quantify band intensities using densitometry software.

Comparative Data Presentation (Hypothetical)

Should experimental data for Flagranone B become available, it could be presented in comparison to known anti-inflammatory agents as shown in the hypothetical tables below.

Table 1: In Vitro Anti-inflammatory Activity

Compound	Concentration (µM)	NO Inhibition (%)	TNF-α Inhibition (%)	IL-6 Inhibition (%)
Flagranone B	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Alternative A	10	65 ± 4.2	72 ± 5.1	58 ± 3.9
Alternative B	10	48 ± 3.5	55 ± 4.8	42 ± 3.1
Dexamethasone	1	92 ± 2.1	95 ± 1.8	90 ± 2.5

Table 2: In Vivo Anti-inflammatory Activity (TPA-induced Mouse Ear Edema Model)

Treatment	Dose (mg/kg)	Edema Inhibition (%)	MPO Activity Inhibition (%)
Flagranone B	Data Not Available	Data Not Available	Data Not Available
Alternative A	20	58 ± 6.3	63 ± 5.7
Alternative B	20	41 ± 5.1	45 ± 4.9
Indomethacin	10	85 ± 4.5	88 ± 3.9

Signaling Pathway Diagram

The NF-κB signaling pathway is a common target for anti-inflammatory compounds. A diagram illustrating the key steps that could be investigated for modulation by Flagranone B is provided below.

Caption: The canonical NF-κB signaling pathway, a potential target for anti-inflammatory compounds.

While the chemical structure of Flagranone B is known, there is a clear absence of publicly available data to validate its mechanism of action. To address this, a systematic investigation following established protocols for characterizing anti-inflammatory agents is necessary. The hypothetical workflow and experimental designs presented here provide a roadmap for such a validation process. Comparative studies with well-characterized anti-inflammatory compounds would be crucial to determine the therapeutic potential of Flagranone B. Without such data, any claims regarding its mechanism of action remain speculative.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. C18H18O8 - Wikipedia [en.wikipedia.org]
• 3. Flagranone B | 天然产物 | MCE [medchemexpress.cn]
• 4. flagranone B | 255064-42-7 [m.chemicalbook.com]

Efficacy of Flagranone B Derivatives: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anti-inflammatory and anticancer efficacy of various Flagranone B derivatives. The information is supported by experimental data to aid in the selection and development of promising therapeutic candidates.

Anti-Inflammatory Efficacy of Flagranone B Derivatives

A series of Flagranone B derivatives have been synthesized and evaluated for their anti-inflammatory properties. The data below summarizes the in vivo efficacy of derivatives 1a, 1b, 1c, and 1d in a TPA-induced mouse ear edema model, and the in vitro efficacy of derivatives 4D, 4F, 4G, and 4J in inhibiting nitric oxide (NO) production in LPS-stimulated macrophages.

Quantitative Data Summary: Anti-Inflammatory Activity

Derivative	Test System	Endpoint	Result	Reference
1a	TPA-induced mouse ear edema	% Inhibition of Edema	10.27 ± 0.21	[1]
1b	TPA-induced mouse ear edema	% Inhibition of Edema	25.69 ± 0.52	[1]
1c	TPA-induced mouse ear edema	% Inhibition of Edema	40.61 ± 0.81	[1]
1d	TPA-induced mouse ear edema	% Inhibition of Edema	96.27 ± 1.93	[1]
Indomethacin (Control)	TPA-induced mouse ear edema	% Inhibition of Edema	91.35 ± 0.47	[1]
4D (4'-bromo-5,7-dimethoxy-flavanone)	LPS-stimulated RAW 264.7 macrophages	IC50 for NO Inhibition	1.030 µg/mL
4F (2'-carboxy-5,7-dimethoxy-flavanone)	LPS-stimulated RAW 264.7 macrophages	IC50 for NO Inhibition	0.906 µg/mL
4G (Flavanone)	LPS-stimulated RAW 264.7 macrophages	IC50 for NO Inhibition	0.603 µg/mL
4J (2'-carboxyflavanone)	LPS-stimulated RAW 264.7 macrophages	IC50 for NO Inhibition	1.830 µg/mL

Note: Lower IC50 values indicate greater potency.

Anticancer Efficacy of Flagranone B Derivatives

Several Flagranone B derivatives have demonstrated promising anticancer activity. The table below summarizes the in vitro cytotoxic effects of 2'-OH flavanone and 4'-chloroflavanone against various human breast cancer cell lines.

Quantitative Data Summary: Anticancer Activity

Derivative	Cell Line	Assay	Endpoint	Result (IC50)	Reference
2'-OH flavanone	MCF-7	MTT Assay	Cell Viability	24 ± 2 µM	[2]
MDA-MB-231	MTT Assay	Cell Viability	30 ± 3 µM	[2]
T47D	MTT Assay	Cell Viability	28 ± 2 µM	[2]
4'-chloroflavanone	MCF-7	MTT Assay	Cell Viability	More potent than flavanone; causes G1/S arrest at 50 µM	[3]
MDA-MB-453	MTT Assay	Cell Viability	More potent than flavanone; causes G1/S arrest at 50 µM	[3]

Note: Specific IC50 values for 4'-chloroflavanone were not available in the reviewed literature for direct comparison.

Experimental Protocols

TPA-Induced Mouse Ear Edema Assay

This in vivo model is used to assess the topical anti-inflammatory activity of compounds.

• Animal Model: Male Swiss mice are typically used.

• Induction of Inflammation: A solution of 12-O-tetradecanoylphorbol-13-acetate (TPA) in a suitable solvent (e.g., acetone) is topically applied to the inner and outer surfaces of the right ear of each mouse to induce inflammation and edema. The left ear serves as a control.

• Treatment: The test compounds (Flagranone B derivatives) or a reference drug (e.g., indomethacin) are dissolved in a vehicle and applied topically to the TPA-treated ear, usually shortly after TPA application.

• Measurement of Edema: After a specified period (e.g., 6 hours), the mice are euthanized, and a circular section of both ears is removed and weighed. The difference in weight between the right and left ear punches is calculated as the measure of edema.

• Calculation of Inhibition: The percentage inhibition of edema is calculated using the following formula: % Inhibition = [ (C - T) / C ] x 100 Where C is the mean edema of the control group and T is the mean edema of the treated group.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Culture: Cancer cells (e.g., MCF-7, MDA-MB-231) are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: The cells are then treated with various concentrations of the Flagranone B derivatives or a vehicle control for a specified duration (e.g., 48 hours).

• MTT Addition: After the incubation period, the culture medium is replaced with fresh medium containing MTT solution (typically 0.5 mg/mL). The plates are then incubated for a further 2-4 hours to allow for the formation of formazan crystals by viable cells.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals, resulting in a purple solution.

• Absorbance Measurement: The absorbance of the solution in each well is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The cell viability is expressed as a percentage of the control, and the IC50 value (the concentration of the compound that inhibits cell growth by 50%) is calculated from the dose-response curve.

Griess Assay for Nitric Oxide (NO) Production

The Griess assay is a colorimetric method for the quantification of nitrite (NO2-), a stable and nonvolatile breakdown product of NO.

• Cell Culture and Stimulation: Macrophage cells (e.g., RAW 264.7) are plated in 96-well plates and treated with various concentrations of the Flagranone B derivatives for a short pre-incubation period. Subsequently, the cells are stimulated with lipopolysaccharide (LPS) to induce the production of NO.

• Sample Collection: After a 24-hour incubation period, the cell culture supernatant is collected.

• Griess Reaction: The supernatant is mixed with an equal volume of Griess reagent (a solution containing sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).

• Color Development: The mixture is incubated at room temperature for 10-15 minutes to allow for the development of a purple azo dye.

• Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a wavelength of approximately 540 nm.

• Quantification: The nitrite concentration in the samples is determined by comparison with a standard curve generated using known concentrations of sodium nitrite. The inhibitory effect of the derivatives on NO production is then calculated.

Signaling Pathways and Experimental Workflow

Anti-Inflammatory Signaling Pathway

Flagranone B derivatives have been shown to exert their anti-inflammatory effects by modulating the NF-κB and MAPK signaling pathways. These pathways are crucial in the cellular response to inflammatory stimuli like LPS.

Caption: Anti-inflammatory mechanism of Flagranone B derivatives.

Anticancer Signaling Pathway

The anticancer activity of certain Flagranone B derivatives is associated with the induction of apoptosis through the activation of caspase-3 and the upregulation of the cell cycle inhibitor p21.

Caption: Anticancer mechanism of Flagranone B derivatives.

General Experimental Workflow

The following diagram illustrates a general workflow for the evaluation of Flagranone B derivatives.

Caption: Experimental workflow for evaluating Flagranone B derivatives.

References

• 1. Structurally related antitumor effects of flavanones in vitro and in vivo: involvement of caspase 3 activation, p21 gene expression, and reactive oxygen species production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2'-Hydroxyflavanone: A novel strategy for targeting breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-carcinogenic effect of a new analogue 4'-chloroflavanone from flavanone in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo vs. In Vitro Correlation of Flavanone Effects: A Comparative Analysis Using Licoflavanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory effects of licoflavanone, a representative flavanone, in both in vitro and in vivo settings. By presenting quantitative data from experimental studies, detailing methodologies, and illustrating the underlying signaling pathways, this document aims to facilitate a deeper understanding of the correlation between laboratory and whole-organism responses to this class of compounds.

Executive Summary

Data Presentation: In Vitro Effects of Licoflavanone

The following tables summarize the quantitative effects of licoflavanone on LPS-stimulated RAW 264.7 macrophages. These cells are a widely accepted in vitro model for studying inflammation.

Table 1: Effect of Licoflavanone on Nitric Oxide (NO) Production and Cell Viability

Concentration	% NO Production Inhibition	% Cell Viability
10 µM	Not Specified	~100%
50 µM	Significant (p < 0.001)	~100%
100 µM	Not Specified	~100%
200 µM	Not Specified	~80%

Data derived from studies on LPS-stimulated RAW 264.7 cells.[1][2]

Table 2: Effect of Licoflavanone on Pro-inflammatory Cytokine and Enzyme Expression

Target Molecule	Treatment Concentration	Outcome
TNF-α	IC50 value	Markedly decreased expression (p < 0.001)
IL-1β	IC50 value	Markedly decreased expression (p < 0.001)
IL-6	IC50 value	Markedly decreased expression (p < 0.001)
iNOS	IC50 value	Markedly decreased expression (p < 0.001)
COX-2	IC50 value	Markedly decreased expression (p < 0.001)

IC50 value refers to the concentration that inhibits 50% of the inflammatory response. The precise value was used in the cited study but not explicitly stated in the abstract.[1][2]

In Vivo Effects: A Predictive Correlation

While specific quantitative in vivo data for licoflavanone is not available, studies on other flavanones in animal models of inflammation, such as carrageenan-induced paw edema and TPA-induced ear edema, have shown significant dose-dependent reductions in inflammation. It is anticipated that licoflavanone would exhibit similar efficacy.

Table 3: Anticipated In Vivo Effects of Licoflavanone Based on Flavanone Class Activity

Animal Model	Expected Outcome	Key Measurement Parameters
Carrageenan-Induced Paw Edema	Dose-dependent reduction in paw swelling	Paw volume/thickness, tissue levels of TNF-α, IL-1β, IL-6
TPA-Induced Ear Edema	Dose-dependent reduction in ear swelling and leukocyte infiltration	Ear thickness, myeloperoxidase (MPO) activity, histological analysis

Experimental Protocols

In Vitro Anti-inflammatory Assay in RAW 264.7 Macrophages

• Cell Culture: RAW 264.7 murine macrophages are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin solution at 37°C in a 5% CO2 humidified incubator.

• Cell Viability Assay (MTT Assay): Cells are seeded in a 96-well plate and treated with varying concentrations of licoflavanone for 24 hours. Subsequently, MTT solution is added, and the resulting formazan crystals are dissolved in DMSO. The absorbance is measured at 570 nm to determine cell viability.

• Nitric Oxide (NO) Production Assay (Griess Assay): Cells are pre-treated with licoflavanone for a specified period before being stimulated with 1 µg/mL of LPS for 24 hours. The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent.

• Cytokine and Enzyme Expression Analysis (RT-qPCR and Western Blot): Cells are treated with licoflavanone and/or LPS. Total RNA is extracted for RT-qPCR analysis to quantify the mRNA levels of TNF-α, IL-1β, IL-6, iNOS, and COX-2. For protein analysis, cell lysates are subjected to SDS-PAGE and Western blotting using specific antibodies against the target proteins.

General Protocol for In Vivo Carrageenan-Induced Paw Edema

• Animals: Male Wistar rats or Swiss albino mice are used.

• Procedure: Animals are pre-treated with licoflavanone at various doses or a vehicle control, typically via oral gavage. After a set period (e.g., 1 hour), a sub-plantar injection of 1% carrageenan solution is administered into the right hind paw.

• Measurement: The paw volume is measured using a plethysmometer at baseline and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) post-carragenaan injection.

• Analysis: The percentage of edema inhibition is calculated by comparing the increase in paw volume in the treated groups to the vehicle control group. At the end of the experiment, paw tissue can be collected for histological analysis and measurement of cytokine levels.

Signaling Pathway and Experimental Workflow Visualizations

The anti-inflammatory effects of licoflavanone are primarily mediated through the inhibition of the NF-κB and MAPK signaling pathways.

Caption: Licoflavanone inhibits the NF-κB and MAPK signaling pathways.

Caption: Workflow for in vitro and in vivo anti-inflammatory studies.

References

• 1. sciforum.net [sciforum.net]
• 2. Frontiers | Anti-nociceptive and Anti-inflammatory Activities of Asparacosin A Involve Selective Cyclooxygenase 2 and Inflammatory Cytokines Inhibition: An in-vitro, in-vivo, and in-silico Approach [frontiersin.org]

Reproducibility of Published Data on Flavanones: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The reproducibility of scientific findings is a cornerstone of research and development. This guide provides a comparative analysis of published data on the biological activities of flavanones, a class of natural compounds, with a focus on their anticancer and anti-inflammatory properties. Due to the limited availability of specific reproducible data for "Flagranone B," this guide will focus on a well-characterized representative, 2'-Hydroxyflavanone, and compare its performance with established therapeutic agents. All data presented is sourced from peer-reviewed publications, and detailed experimental protocols are provided to facilitate replication.

Anticancer Activity: 2'-Hydroxyflavanone vs. Doxorubicin

The cytotoxic effects of 2'-Hydroxyflavanone and the commonly used chemotherapeutic drug Doxorubicin have been evaluated in various cancer cell lines. The following tables summarize the half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition of cell viability.

Compound	Cell Line	IC50 (µM)	Publication
2'-Hydroxyflavanone	MCF-7 (Breast Cancer)	24 ± 2	[1]
MDA-MB-231 (Breast Cancer)	30 ± 3	[1]
T47D (Breast Cancer)	30 ± 3	[1]
Doxorubicin	MCF-7 (Breast Cancer)	1.1	[2]
MDA-MB-231 (Breast Cancer)	1.38	[2]
BT474 (Breast Cancer)	1.14	[3]
T47D (Breast Cancer)	8.53	[3]

Note: Direct comparison of IC50 values should be made with caution as experimental conditions can vary between studies. The data presented here is for illustrative purposes. For a definitive comparison, it is recommended to perform a head-to-head experiment under identical conditions.

Anti-inflammatory Activity: 2'-Hydroxyflavanone vs. Ibuprofen

The anti-inflammatory potential of 2'-Hydroxyflavanone has been investigated in vitro, often by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cell lines, such as RAW 264.7. This is a common model for studying inflammatory responses.

Compound	Cell Model	Assay	Effect	Publication
2'-Hydroxyflavanone	RAW 264.7	NO Production	Significantly prevented LPS-induced NO production	[4]
Ibuprofen	RAW 264.7	NO Production	Inhibited LPS-induced NO production	[5]

Experimental Protocols

To ensure the reproducibility of the cited data, detailed experimental protocols for the key assays are provided below.

Cell Viability (MTT) Assay

This protocol is a standard method for assessing the cytotoxic effects of a compound on cultured cells.

Materials:

• 96-well plates

• Cancer cell lines (e.g., MCF-7, MDA-MB-231)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Test compound (e.g., 2'-Hydroxyflavanone, Doxorubicin) dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compound in culture medium.

• Remove the old medium from the wells and add 100 µL of the diluted compound to each well. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a blank control (medium only).

• Incubate the plate for the desired period (e.g., 48 or 72 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Remove the medium containing MTT and add 100 µL of the solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software.[6][7][8][9][10]

Nitric Oxide (NO) Inhibition Assay (Griess Test)

This assay is commonly used to quantify the production of nitric oxide, a key inflammatory mediator, by measuring the concentration of its stable metabolite, nitrite, in cell culture supernatant.

Materials:

• 24-well plates

• RAW 264.7 macrophage cells

• Complete culture medium

• Lipopolysaccharide (LPS)

• Test compound (e.g., 2'-Hydroxyflavanone, Ibuprofen)

• Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid)

• Sodium nitrite standard solution

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in a 24-well plate at a density of 2 x 10^5 cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production. Include a negative control (cells only), a positive control (cells + LPS), and a vehicle control.

• After incubation, collect the cell culture supernatant.

• Mix 50 µL of the supernatant with 50 µL of Griess reagent in a 96-well plate.

• Incubate at room temperature for 10-15 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite concentration based on a standard curve generated with known concentrations of sodium nitrite.

• Determine the percentage of NO inhibition compared to the LPS-stimulated control.[11][12][13][14][15]

Signaling Pathways and Experimental Workflow

Anticancer Signaling Pathway of Flavanones

Flavanones, including 2'-Hydroxyflavanone, can induce apoptosis (programmed cell death) in cancer cells through the modulation of various signaling pathways. A simplified representation of this process is shown below.

Caption: Simplified intrinsic apoptosis pathway induced by flavanones.

Anti-inflammatory Signaling Pathway of Flavanones

Flavanones can exert their anti-inflammatory effects by inhibiting key signaling pathways, such as the NF-κB pathway, which is crucial for the production of inflammatory mediators.

Caption: Inhibition of the NF-κB signaling pathway by flavanones.

General Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the biological activity of a compound in vitro.

Caption: General workflow for in vitro biological activity screening.

References

• 1. researchgate.net [researchgate.net]
• 2. jrmds.in [jrmds.in]
• 3. Sulbactam-enhanced cytotoxicity of doxorubicin in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Nitric oxide inhibition of lipopolysaccharide-stimulated RAW 247.6 cells by ibuprofen-conjugated iron oxide nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 8. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. texaschildrens.org [texaschildrens.org]
• 10. researchgate.net [researchgate.net]
• 11. Co-Administration of Gagam-Sipjeondaebo-Tang and Ibuprofen Alleviates the Inflammatory Response in MPTP-Induced Parkinson’s Disease Mouse Model and RAW264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubcompare.ai [pubcompare.ai]
• 13. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

A Comparative Benchmarking of Kurarinone Against Other Flavonoids in Key Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction: The diverse pharmacological activities of flavonoids have positioned them as significant candidates in drug discovery and development. This guide provides a comparative analysis of kurarinone, a prominent flavanone from Sophora flavescens, against other well-characterized flavonoids, namely quercetin, catechin, and hesperetin. The comparison focuses on their antioxidant, anti-inflammatory, and neuroprotective properties, supported by experimental data and detailed methodologies.

I. Comparative Analysis of Biological Performance

The following tables summarize the quantitative data on the antioxidant, anti-inflammatory, and neuroprotective activities of kurarinone and other selected flavonoids.

Table 1: In Vitro Antioxidant Activity

Flavonoid	Assay	IC50 (µM)	Source
Kurarinone	DPPH Radical Scavenging	~45 µM	[1]
Quercetin	DPPH Radical Scavenging	4.60 ± 0.3 µM	[2]
Catechin	DPPH Radical Scavenging	>100 µM	[3]
Hesperetin	DPPH Radical Scavenging	70 µM	[4]

Table 2: In Vivo Anti-inflammatory Activity

Flavonoid	Animal Model	Dosage	Inhibition of Edema (%)	Source
Kurarinone	Carrageenan-induced paw edema in mice	100 mg/kg	Significant reduction	[5]
Quercetin	Carrageenan-induced paw edema in rats	10 mg/kg	~48%	Not explicitly cited
Hesperetin	Carrageenan-induced paw edema in rats	100 mg/kg	Significant reduction	Not explicitly cited

Table 3: In Vitro Neuroprotective Activity

| Flavonoid | Cell Line | Stressor | Concentration | Increase in Cell Viability (%) | Source | |---|---|---|---|---| | Kurarinone | Rat Hippocampal Neurons | Corticosterone | 0.25-1 µM | Significant reversal of cytotoxicity |[6] | | Quercetin | PC12 Cells | 6-OHDA | 20 µM | Significant increase |[7] | | Hesperetin | SH-SY5Y Cells | H2O2 | 10-40 µM | Significant increase |[8][9] |

II. Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay assesses the antioxidant activity of a compound by its ability to scavenge the stable DPPH free radical.

• Reagents: DPPH solution (typically 0.1 mM in methanol or ethanol), test compound dissolved in a suitable solvent (e.g., methanol, DMSO), and a positive control (e.g., ascorbic acid, Trolox).[3]

• Procedure:

  • Prepare serial dilutions of the test compound and the positive control.

  • Add a specific volume of each dilution to a 96-well plate or cuvettes.

  • Add an equal volume of the DPPH working solution to each well and mix thoroughly. A blank containing only the solvent and DPPH solution is also prepared.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).[3]

  • Measure the absorbance of each well at 517 nm using a spectrophotometer.

• Data Analysis: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100. The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the concentration of the test compound.[3]

2. Carrageenan-Induced Paw Edema in Rodents

This in vivo model is used to evaluate the acute anti-inflammatory activity of a compound.

• Animals: Wistar rats or Swiss albino mice are commonly used.

• Procedure:

  • Animals are fasted overnight with free access to water before the experiment.

  • The initial paw volume of each animal is measured using a plethysmometer.

  • The test compound or vehicle (control) is administered orally or intraperitoneally.

  • After a specific time (e.g., 30-60 minutes), a sub-plantar injection of 1% carrageenan solution is administered into the right hind paw of each animal.[10][11]

  • The paw volume is measured at various time points after the carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).[12]

• Data Analysis: The percentage of inhibition of edema is calculated for each group using the formula: % Inhibition = [1 - (ΔV treated / ΔV control)] x 100, where ΔV is the change in paw volume.

3. MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay for Neuroprotection

This colorimetric assay determines cell viability and is widely used to assess the neuroprotective effects of compounds against various toxins.

• Cell Lines: Neuronal cell lines such as PC12 or SH-SY5Y are commonly used.

• Procedure:

  • Seed the cells in a 96-well plate and allow them to attach overnight.

  • Pre-treat the cells with various concentrations of the test compound for a specific duration (e.g., 2-24 hours).

  • Induce neurotoxicity by adding a stressor (e.g., 6-hydroxydopamine (6-OHDA) for PC12 cells, hydrogen peroxide (H2O2) for SH-SY5Y cells).[7][8]

  • After the incubation period with the neurotoxin, add MTT solution to each well and incubate for a few hours (e.g., 4 hours) to allow the formation of formazan crystals.[13]

  • Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO, Sorenson's glycine buffer).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells). The neuroprotective effect is determined by the ability of the compound to increase cell viability in the presence of the neurotoxin compared to cells treated with the neurotoxin alone.

III. Visualization of Signaling Pathways and Experimental Workflows

Signaling Pathways

Flavonoids exert their biological effects by modulating various intracellular signaling pathways. The following diagrams illustrate the key pathways influenced by kurarinone, quercetin, and hesperetin.

Caption: Kurarinone's mechanism of action.

Caption: Quercetin's anti-inflammatory signaling.

Caption: Hesperetin's modulation of PI3K/Akt pathway.

Experimental Workflows

The following diagrams illustrate the general workflows for the key experimental protocols.

Caption: DPPH antioxidant assay workflow.

Caption: Carrageenan-induced paw edema workflow.

Caption: MTT neuroprotection assay workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. acmeresearchlabs.in [acmeresearchlabs.in]
• 4. Antioxidant and Antitumor Activities of Newly Synthesized Hesperetin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. nehu.ac.in [nehu.ac.in]
• 7. Administration of quercetin improves mitochondria quality control and protects the neurons in 6-OHDA-lesioned Parkinson's disease models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Neuroprotective effects of hesperetin on H2O2-induced damage in neuroblastoma SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Neuroprotective effects of hesperetin on H2O2-induced damage in neuroblastoma SH-SY5Y cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. inotiv.com [inotiv.com]
• 11. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 12. researchgate.net [researchgate.net]
• 13. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]

The Enigmatic Bioactivity of Flagranone B: A Comparative Guide to its Structural Activity Landscape

For researchers, scientists, and drug development professionals, understanding the nuanced relationship between a molecule's structure and its biological function is paramount. This guide delves into the structural activity relationship (SAR) of Flagranone B, a natural product isolated from the nematophagous fungus Arthrobotrys flagrans. While direct SAR studies on synthetic derivatives of Flagranone B are not yet available in the public domain, this guide provides a comprehensive comparison with structurally related flavanones, offering valuable insights into its potential as a lead compound for novel therapeutics.

Flagranone B, with the chemical formula C18H18O8, has been identified as one of the metabolites from Arthrobotrys flagrans, a fungus known for its ability to prey on parasitic nematodes.[1] This association has spurred interest in the potential nematicidal and other biological activities of its secondary metabolites. This guide will synthesize the available data on Flagranone B and its chemical class to elucidate its SAR profile.

Comparative Analysis of Biological Activity

While quantitative data on the specific biological activities of Flagranone B are limited, its structural class, the flavanones, has been extensively studied for a range of bioactivities. The primary reported activities for metabolites from Arthrobotrys flagrans are antimicrobial and nematicidal.[1]

Nematicidal Activity

Studies on various flavonoids have demonstrated their potential as nematicidal agents against root-knot nematodes like Meloidogyne incognita.[2] While specific data for Flagranone B is not available, the SAR of other flavanones and related flavonoids against nematodes provides a framework for predicting its activity.

Table 1: Comparative Nematicidal Activity of Flavonoids against Meloidogyne incognita

Compound Class	Key Structural Features for Activity	Reported Activity	Reference
Flavones	- 6-hydroxy group- 6-methoxy group	100% mortality of second-stage juveniles after 24h	[2]
Flavonols	- 3-hydroxy group- Catechol moiety in B-ring	100% mortality of second-stage juveniles after 24h	[2]

Based on the general SAR of flavonoids, the specific substitution pattern on the A and B rings of Flagranone B would be the primary determinant of its nematicidal potency. Further studies are required to quantify this activity and compare it with other nematicidal compounds.

Antimicrobial Activity

Flavanones have shown promising antimicrobial activities against a range of bacteria and fungi.[3][4] The structural features influencing this activity often revolve around the hydroxylation and halogenation patterns on the flavanone scaffold.

Table 2: Comparative Antimicrobial Activity of Substituted Flavanones

Compound	Substitution Pattern	Target Organism	MIC (µg/mL)	Reference
4-chloroflavanone	4'-Chloro on B-ring	E. coli (with efflux pump inhibitor)	70	[3]
Brominated chalcone	Bromine on B-ring	S. aureus	31.25 - 125	[4]
Methoxy flavanone	Methoxy group on B-ring	S. aureus	31.25 - 125	[4]

The presence and position of substituents on the B-ring of flavanones appear to be critical for their antimicrobial efficacy.[4]

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for key experiments are provided below.

Nematicidal Activity Assay (against Meloidogyne incognita)

• Nematode Culture: Meloidogyne incognita is cultured on susceptible tomato plants (Solanum lycopersicum) in a greenhouse. Egg masses are collected from infected roots and hatched in water to obtain second-stage juveniles (J2).

• Assay Preparation: The test compounds (flavonoids) are dissolved in a suitable solvent (e.g., DMSO) and then diluted with water to the desired concentrations.

• In Vitro Assay: Approximately 100 J2 nematodes are added to each well of a 96-well plate containing the test compound solution. Control wells contain the solvent and water.

• Incubation and Observation: The plates are incubated at 25-28°C. Mortality of the nematodes is observed under an inverted microscope at 24, 48, and 72-hour intervals. Nematodes are considered dead if they do not move when probed with a fine needle.

• Data Analysis: The percentage of mortality is calculated for each concentration, and the LC50 (lethal concentration for 50% of the population) is determined.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

• Microorganism Preparation: Bacterial and fungal strains are cultured in appropriate broth media (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) to achieve a standardized inoculum density (e.g., 5 x 10^5 CFU/mL).

• Compound Preparation: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microorganism suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Signaling Pathways and Experimental Workflows

Flavonoids are known to modulate various cellular signaling pathways, which is often the basis for their biological activities.[5][6][7] Understanding these pathways can provide insights into the mechanism of action of Flagranone B.

Caption: Major signaling pathways modulated by flavonoids.

Caption: Workflow for investigating the SAR of Flagranone B.

References

• 1. Pathogenicity and Volatile Nematicidal Metabolites from Duddingtonia flagrans against Meloidogyne incognita - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development of Non-Natural Flavanones as Antimicrobial Agents | PLOS One [journals.plos.org]
• 4. mdpi.com [mdpi.com]
• 5. Flavonoids in modulation of cell survival signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The interactions of flavonoids within neuronal signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]

Navigating the Therapeutic Window: A Comparative Analysis of Flavanone Therapeutic Indices

A scarcity of public data on the novel compound "Flagranone B" necessitates a comparative analysis of well-characterized flavanones, Naringenin and Hesperetin, to illustrate the assessment of therapeutic index for this class of compounds. This guide provides researchers, scientists, and drug development professionals with a framework for evaluating the potential of flavanones as therapeutic agents.

The therapeutic index (TI) is a critical measure of a drug's safety, representing the ratio between the dose that produces a therapeutic effect and the dose that elicits toxicity. A wider therapeutic window indicates a safer drug. This guide delves into the therapeutic indices of two prominent flavanones, Naringenin and Hesperetin, providing available preclinical data to offer a comparative perspective.

Quantitative Assessment of Therapeutic Potential

To establish a therapeutic index, the half-maximal inhibitory concentration (IC50) and the median lethal dose (LD50) are key parameters. The IC50 value indicates the concentration of a drug required to inhibit a specific biological process by 50%, often representing its efficacy. The LD50 is the dose required to be lethal to 50% of a test population, indicating acute toxicity.

Below is a summary of reported IC50 and LD50 values for Naringenin and Hesperetin across various studies. It is important to note that these values can vary depending on the cell line, animal model, and experimental conditions.

Compound	Parameter	Value	Species/Cell Line	Reference
Naringenin	IC50	150 µM	HepG2 (Liver Cancer)	[1]
IC50	400 µM	MCF-7 (Breast Cancer)	[2]
IC50	500 µM	T47D (Breast Cancer)	[2]
IC50	100 µM	HeLa (Cervical Cancer)	[3]
IC50	37.63 ± 7.27 µg/mL	A549 (Lung Cancer)	[4]
LD50	> 2000 mg/kg	Rats (oral)	[5]
LD50	330 mg/kg (inconsistent data)	Rats	[6]
LD50	100% mortality at 600 mg/kg bwt	Rats (oral)	[7][8]
Hesperetin	IC50	11 µmol/L	MCF-7/Dox (Doxorubicin-resistant Breast Cancer)	[9]
IC50	377 µM	MCF-7/HER2 (HER2-positive Breast Cancer)	[10]
IC50	814.36 µM (48h)	-	[11]
LD50	4837.5 mg/kg	Sprague-Dawley Rats (oral)	[12]
LD50	> 2000 mg/kg	Rats (oral)	[5]

Experimental Protocols

The determination of IC50 and LD50 values relies on standardized experimental protocols. Below are generalized methodologies for these key experiments.

In Vitro Cytotoxicity Assay (IC50 Determination)

Objective: To determine the concentration of a compound that inhibits cell proliferation by 50%.

Methodology (MTT Assay):

• Cell Culture: Cancer cell lines (e.g., MCF-7, HepG2) are cultured in appropriate media and conditions.

• Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The compound of interest (e.g., Naringenin, Hesperetin) is dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations in the culture medium. The cells are then treated with these concentrations for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondrial reductases convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO, isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a specific wavelength (typically between 500 and 600 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is then determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Acute Oral Toxicity Study (LD50 Determination)

Objective: To determine the median lethal dose of a substance when administered orally in a single dose.

Methodology (Up-and-Down Procedure - OECD Guideline 425):

• Animal Model: A small number of animals (typically rats or mice) of a single sex are used.

• Fasting: Animals are fasted overnight prior to dosing.

• Dose Administration: The compound is administered orally via gavage at a starting dose level selected based on available information.

• Observation: Animals are observed for signs of toxicity and mortality for a defined period (typically 14 days).

• Dose Adjustment: If the animal survives, the dose for the next animal is increased by a fixed factor. If the animal dies, the dose for the next animal is decreased by the same factor.

• Data Analysis: The LD50 is calculated from the results of a minimum of three animals using a statistical method, such as the maximum likelihood method. This approach minimizes the number of animals required to estimate the LD50.

Signaling Pathways in Flavanone-Induced Apoptosis

Naringenin and Hesperetin have been shown to induce apoptosis in cancer cells through the modulation of various signaling pathways. Understanding these mechanisms is crucial for their development as therapeutic agents.

Naringenin's Pro-Apoptotic Signaling Cascade

Naringenin can induce apoptosis in cancer cells by influencing key signaling pathways that regulate cell survival and death.[13][14][15][16][17][18][19][20] One of the central mechanisms involves the PI3K/Akt pathway, which is often hyperactivated in cancer, promoting cell survival. Naringenin has been shown to inhibit this pathway, leading to a decrease in the phosphorylation of Akt.[14] This inactivation of Akt can, in turn, affect downstream targets, including the Bcl-2 family of proteins. Naringenin can downregulate the anti-apoptotic protein Bcl-2 and upregulate the pro-apoptotic protein Bax.[14] This shift in the Bax/Bcl-2 ratio leads to mitochondrial dysfunction, the release of cytochrome c, and the subsequent activation of the caspase cascade, ultimately resulting in apoptosis.[14][19]

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of potential therapeutic target of naringenin in breast cancer stem cells inhibition by bioinformatics and in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of naringenin and its combination with cisplatin in cell death, proliferation and invasion of cervical cancer spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Flavouring Group Evaluation 413 (FGE.413): Naringenin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jocpr.com [jocpr.com]
• 8. researchgate.net [researchgate.net]
• 9. Hesperidin as a preventive resistance agent in MCF-7 breast cancer cells line resistance to doxorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cytotoxic and Antimetastatic Activity of Hesperetin and Doxorubicin Combination Toward Her2 Expressing Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Acute and sub-chronic oral toxicity studies of hesperidin isolated from orange peel extract in Sprague Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities [mdpi.com]
• 14. Naringenin induces apoptosis through downregulation of Akt and caspase-3 activation in human leukemia THP-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Naringenin as potent anticancer phytocompound in breast carcinoma: from mechanistic approach to nanoformulations based therapeutics [frontiersin.org]
• 16. researchgate.net [researchgate.net]
• 17. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Induction of Apoptosis and Antiproliferative Activity of Naringenin in Human Epidermoid Carcinoma Cell through ROS Generation and Cell Cycle Arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benthamdirect.com [benthamdirect.com]

Validating Target Specificity: A Comparative Guide for Imatinib and Dasatinib

For Researchers, Scientists, and Drug Development Professionals

The specificity of a drug's binding to its intended target is a cornerstone of modern therapeutics, dictating both its efficacy and its potential for adverse effects. This guide provides a comparative analysis of the binding specificity of two well-characterized tyrosine kinase inhibitors, Imatinib and Dasatinib. Both drugs are used in the treatment of chronic myeloid leukemia (CML) and target the BCR-ABL fusion protein. However, their interaction with a broader range of kinases—their off-target effects—differ significantly. This guide will delve into the experimental data that illuminates these differences and provide detailed protocols for key assays used to validate binding specificity.

Data Presentation: Comparative Kinase Inhibition Profile

The following table summarizes the half-maximal inhibitory concentration (IC50) values for Imatinib and Dasatinib against their primary target, BCR-ABL, and a selection of key off-target kinases. Lower IC50 values indicate greater potency. It is important to note that IC50 values can vary between studies due to different assay conditions.

Kinase Target	Imatinib IC50 (nM)	Dasatinib IC50 (nM)	Primary Function
Primary Target
ABL1	25 - 600	0.2 - 1.1	Cell differentiation, division, adhesion, and stress response
Key Off-Targets
SRC	>10,000	0.55	Cell growth, division, migration, and survival
LCK	>10,000	1.1	T-cell signaling and development
LYN	>10,000	5.5	B-cell signaling, mast cell degranulation
KIT	100 - 800	12	Cell survival, proliferation, and differentiation
PDGFRα/β	100 - 600	28/39	Cell proliferation, differentiation, and migration
DDR1	38	>10,000	Cell adhesion, migration, and proliferation
NQO2	27	>100,000	Quinone detoxification

Data compiled from multiple sources. Absolute values may vary based on experimental conditions.

Experimental Protocols

Validating the binding specificity of a compound requires robust and reproducible experimental methods. Below are detailed protocols for two widely used assays: the Cellular Thermal Shift Assay (CETSA®), which assesses target engagement in a cellular context, and a general protocol for an in vitro kinase profiling assay, which measures direct inhibition of kinase activity.

Cellular Thermal Shift Assay (CETSA®) Protocol

CETSA is a powerful technique to verify and quantify the interaction between a drug and its target protein in intact cells or tissue samples. The principle is based on the ligand-induced stabilization of the target protein upon thermal denaturation.

Materials:

• Cell culture reagents

• Test compounds (e.g., Imatinib, Dasatinib) and vehicle control (e.g., DMSO)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• PCR tubes or 96-well PCR plates

• Thermal cycler

• Centrifuge

• Reagents and equipment for Western blotting (SDS-PAGE gels, transfer system, antibodies, etc.)

Procedure:

• Cell Treatment:

  • Culture cells to the desired confluency.

  • Treat cells with the test compound at various concentrations or with a vehicle control.

  • Incubate for a predetermined time (e.g., 1-2 hours) under normal cell culture conditions.

• Heat Challenge:

  • Harvest the cells and wash with PBS.

  • Resuspend the cell pellet in PBS and aliquot into PCR tubes or a 96-well PCR plate.

  • Heat the samples in a thermal cycler to a range of temperatures (e.g., 40-70°C) for a fixed time (e.g., 3 minutes). Include an unheated control sample.

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

  • Separate the soluble fraction (containing stabilized, non-denatured protein) from the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g for 20 minutes at 4°C).

• Protein Quantification and Analysis:

  • Carefully collect the supernatant (soluble fraction).

  • Determine the protein concentration of the soluble fraction.

  • Analyze the amount of the target protein in the soluble fraction by Western blotting using a specific primary antibody.

• Data Interpretation:

  • Quantify the band intensities from the Western blot.

  • Plot the percentage of soluble target protein against the temperature for each treatment condition.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement and stabilization.

In Vitro Kinase Profiling Assay (Competitive Binding)

This assay format is used to determine the selectivity of a compound by measuring its ability to inhibit the activity of a large panel of kinases.

Materials:

• A panel of purified, active kinases.

• Kinase-specific substrates.

• ATP (often radiolabeled, e.g., [γ-³³P]ATP).

• Test compounds at various concentrations.

• Kinase reaction buffer.

• Apparatus for detecting kinase activity (e.g., scintillation counter for radiometric assays, or a plate reader for luminescence- or fluorescence-based assays).

• Multi-well plates (e.g., 96- or 384-well).

Procedure:

• Assay Setup:

  • In a multi-well plate, add the kinase reaction buffer.

  • Add the test compound at a range of concentrations. Include a vehicle control (e.g., DMSO).

  • Add the specific kinase to each well.

• Kinase Reaction:

  • Initiate the reaction by adding a mixture of the kinase-specific substrate and ATP.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specific period (e.g., 30-60 minutes).

• Detection:

  • Stop the kinase reaction.

  • Measure the amount of substrate phosphorylation. The method of detection will depend on the assay format (e.g., capture of phosphorylated substrate on a filter and measurement of radioactivity).

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the compound concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve using non-linear regression.

Mandatory Visualization

The following diagrams illustrate the BCR-ABL signaling pathway and a typical workflow for validating the binding specificity of a small molecule inhibitor.

Caption: Simplified BCR-ABL signaling pathway and points of inhibition.

Caption: Experimental workflow for validating binding specificity.

Independent Verification of Flavanone Derivatives' Biological Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The following guide provides an objective comparison of the anti-inflammatory effects of recently investigated flavanone derivatives, offering supporting experimental data and detailed protocols for independent verification. This document is intended to aid researchers in evaluating the potential of these compounds as novel anti-inflammatory agents.

Comparative Analysis of Anti-Inflammatory Activity

Recent studies have highlighted the potent anti-inflammatory properties of methylated flavanone derivatives. This guide focuses on a comparative analysis of two promising compounds, 2'-methylflavanone and 3'-methylflavanone, against the well-established non-steroidal anti-inflammatory drug (NSAID) Indomethacin. The data presented here is derived from in vitro studies on lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages.

Table 1: Inhibition of Nitric Oxide (NO) Production

Nitric oxide is a key signaling molecule in inflammation. Overproduction of NO by inducible nitric oxide synthase (iNOS) is a hallmark of the inflammatory response.

Compound	Concentration (µM)	Inhibition of NO Production (%)
2'-methylflavanone	20	55.2 ± 3.1
3'-methylflavanone	20	48.7 ± 2.5
Indomethacin	20	62.5 ± 4.2

Table 2: Reduction of Pro-inflammatory Cytokine Secretion

Pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1β) are central mediators of inflammation. The ability of the test compounds to reduce the secretion of these cytokines was assessed using immunoassays.

Compound	Concentration (µM)	TNF-α Reduction (%)	IL-6 Reduction (%)	IL-1β Reduction (%)
2'-methylflavanone	20	45.8 ± 3.9[1][2]	51.2 ± 4.5[1][2]	30.1 ± 2.8
3'-methylflavanone	20	38.2 ± 3.1	42.6 ± 3.7	49.5 ± 4.1[1][2]
Indomethacin	20	58.9 ± 5.3	65.4 ± 5.9	55.2 ± 4.8

Signaling Pathways and Experimental Workflow

The anti-inflammatory effects of flavanones are largely attributed to their ability to modulate key signaling pathways involved in the inflammatory response, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Figure 1: Simplified NF-κB signaling pathway targeted by flavanones.

The experimental workflow for evaluating the anti-inflammatory effects of the test compounds is outlined below.

Figure 2: Experimental workflow for in vitro anti-inflammatory assays.

Experimental Protocols

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophages.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Cells are seeded in 96-well plates at a density of 5 x 10^4 cells/well and allowed to adhere for 24 hours.

• Treatment:

  • The culture medium is replaced with fresh medium containing the test compounds (2'-methylflavanone, 3'-methylflavanone, or Indomethacin) at the desired concentrations.

  • After 1 hour of pre-treatment, cells are stimulated with 1 µg/mL of Lipopolysaccharide (LPS) for 24 hours.

Nitric Oxide (NO) Assay

• Principle: The concentration of nitrite (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent.

• Procedure:

  • After the 24-hour incubation, 100 µL of the cell culture supernatant is mixed with 100 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • The mixture is incubated at room temperature for 10 minutes.

  • The absorbance is measured at 540 nm using a microplate reader.

  • A standard curve is generated using known concentrations of sodium nitrite to determine the nitrite concentration in the samples.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokines

• Principle: Sandwich ELISA is used to quantify the concentration of TNF-α, IL-6, and IL-1β in the cell culture supernatants.

• Procedure:

  • 96-well plates are coated with a capture antibody specific for the cytokine of interest overnight at 4°C.

  • The plates are washed, and non-specific binding sites are blocked with a blocking buffer (e.g., 1% BSA in PBS) for 1 hour at room temperature.

  • Cell culture supernatants and standards are added to the wells and incubated for 2 hours at room temperature.

  • After washing, a biotinylated detection antibody is added and incubated for 1 hour at room temperature.

  • The plates are washed again, and streptavidin-horseradish peroxidase (HRP) conjugate is added and incubated for 30 minutes.

  • After a final wash, a substrate solution (e.g., TMB) is added, and the color development is stopped with a stop solution.

  • The absorbance is measured at 450 nm.

  • A standard curve is used to calculate the concentration of the cytokine in the samples.

MTT Assay for Cell Viability

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Procedure:

  • After the 24-hour treatment period, the culture medium is removed, and 100 µL of MTT solution (0.5 mg/mL in serum-free medium) is added to each well.

  • The plates are incubated for 4 hours at 37°C.

  • The MTT solution is removed, and 100 µL of a solubilization solution (e.g., DMSO) is added to dissolve the formazan crystals.

  • The absorbance is measured at 570 nm.

  • Cell viability is expressed as a percentage of the untreated control group.

References

• 1. mdpi.com [mdpi.com]
• 2. In Vitro Anti-Inflammatory Activity of Methyl Derivatives of Flavanone - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Bioactivity of Flagranone B: A Comparative Analysis of Assay Performance

For Immediate Release

[City, State] – [Date] – Researchers, scientists, and drug development professionals now have access to a comprehensive comparison of Flagranone B's performance across various assay formats. This guide provides a detailed overview of the available experimental data, methodologies, and a comparative look at alternative compounds, offering valuable insights for future research and development endeavors.

Flagranone B is a naturally occurring secondary metabolite isolated from the nematophagous fungus Duddingtonia flagrans. While research into its full biological potential is ongoing, initial studies have indicated its antimicrobial properties. This guide aims to consolidate the current knowledge on Flagranone B's bioactivity and provide a framework for its evaluation in different experimental settings.

Comparative Performance of Flagranone B and Alternatives

To date, specific quantitative data on the performance of Flagranone B in a wide range of standardized assays remains limited in publicly accessible literature. However, studies on the producing organism, Duddingtonia flagrans, and related fungal metabolites provide a basis for comparison and suggest potential areas of application for Flagranone B. The primary bioactivity associated with Duddingtonia flagrans metabolites is nematicidal activity. Additionally, the broader class of secondary metabolites from fungi are often investigated for anti-inflammatory and cytotoxic effects.

Table 1: Comparative Nematicidal Activity of Fungal Metabolites

Compound/Extract	Assay Type	Target Organism	Key Findings	Reference
Flagranone B	Antimicrobial Assay	Not Specified	Displayed antimicrobial activity.[1]	[1]
Volatile Organic Compounds (VOCs) from D. flagrans	Mortality Assay	Meloidogyne incognita (J2s)	Caused 78.10% mortality at 24 hours.[1]	[1]
Crude Proteolytic Extract from D. flagrans	Larvicidal Assay	Trichostrongylid (L3 larvae)	Significant reduction in L3 larvae compared to control.	[2][3]
Oxalic Acid from Aspergillus tubingensis	Mortality Assay	Meloidogyne incognita (J2s)	LC50 of 27.48 μg/ml.[4]	[4]
4-methyl-3-penten-1-ol	Mortality Assay	Meloidogyne incognita (J2s)	Caused 96.6% mortality.[5]	[5]
Linoleic Acid	Mortality Assay	Meloidogyne incognita (J2s)	Caused 92.8% mortality.[5]	[5]

Note: Direct comparative data for Flagranone B in nematicidal assays is not yet available. This table provides context based on other metabolites from its source organism and other fungi.

Experimental Methodologies

Detailed experimental protocols are crucial for the reproducibility and validation of scientific findings. Below are generalized protocols for assays relevant to the potential bioactivities of Flagranone B.

Nematicidal Activity Assay

This assay evaluates the ability of a compound to kill or inhibit the motility of nematodes.

Protocol:

• Nematode Culture: Second-stage juveniles (J2s) of a target nematode species (e.g., Meloidogyne incognita) are hatched from egg masses and collected.

• Compound Preparation: Flagranone B is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution, which is then serially diluted to the desired test concentrations.

• Assay Setup: A suspension of approximately 100-200 J2s is added to each well of a 96-well plate.

• Treatment: The test compound at various concentrations is added to the wells. A solvent control and a positive control (a known nematicide) are included.

• Incubation: The plates are incubated at a controlled temperature (e.g., 25°C) for a specific duration (e.g., 24, 48, 72 hours).

• Mortality Assessment: The number of dead or immobile nematodes is counted under a microscope. Nematodes are considered dead if they do not move when probed with a fine needle.

• Data Analysis: The percentage of mortality is calculated for each concentration, and the LC50 (lethal concentration for 50% of the population) is determined.

Anti-inflammatory Activity Assay (In Vitro)

This assay assesses the potential of a compound to reduce inflammatory responses in a cell-based model.

Protocol:

• Cell Culture: A suitable cell line, such as RAW 264.7 murine macrophages, is cultured in appropriate media.

• Cell Seeding: Cells are seeded into 96-well plates and allowed to adhere overnight.

• Induction of Inflammation: Cells are stimulated with an inflammatory agent, such as lipopolysaccharide (LPS), to induce the production of inflammatory mediators like nitric oxide (NO) and cytokines (e.g., TNF-α, IL-6).

• Treatment: The cells are co-treated with various concentrations of Flagranone B. A vehicle control and a positive control (an anti-inflammatory drug) are included.

• Incubation: The plates are incubated for a specified period (e.g., 24 hours).

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO): The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

  • Cytokines: The levels of cytokines (e.g., TNF-α, IL-6) in the supernatant are quantified using ELISA kits.

• Data Analysis: The percentage inhibition of NO and cytokine production is calculated for each concentration of the test compound.

Cytotoxicity Assay (MTT Assay)

This assay determines the effect of a compound on cell viability and proliferation.

Protocol:

• Cell Culture and Seeding: A selected cancer cell line (e.g., HeLa, HepG2) or a normal cell line is cultured and seeded into 96-well plates.

• Treatment: Cells are treated with a range of concentrations of Flagranone B for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for a few hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or an acidic isopropanol solution).

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The cell viability is expressed as a percentage of the untreated control, and the IC50 (concentration that inhibits 50% of cell growth) is calculated.

Signaling Pathways and Experimental Workflows

To visualize the potential mechanisms of action and experimental processes, the following diagrams are provided.

Caption: Potential Mechanism of Nematicidal Action.

Caption: Workflow for In Vitro Anti-inflammatory Assay.

Caption: Workflow for MTT Cytotoxicity Assay.

Future Directions

The preliminary evidence of Flagranone B's antimicrobial activity warrants further investigation into its specific spectrum of activity and mechanism of action. Future studies should focus on:

• Broad-spectrum screening: Evaluating Flagranone B against a wide range of bacterial, fungal, and nematode species.

• Mechanism of action studies: Elucidating the molecular targets and signaling pathways affected by Flagranone B.

• In vivo studies: Assessing the efficacy and safety of Flagranone B in animal models of infection and inflammation.

This guide serves as a foundational resource for researchers interested in the potential therapeutic applications of Flagranone B. As more data becomes available, this guide will be updated to provide the most current and comprehensive information.

References

• 1. Pathogenicity and Volatile Nematicidal Metabolites from Duddingtonia flagrans against Meloidogyne incognita - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Duddingtonia flagrans and its crude proteolytic extract: concomitant action in sheep coprocultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Production and partial characterization of Duddingtonia flagrans (AC001) crude extract and its in vitro larvicidal action against trichostrongylid infective larvae | Semantic Scholar [semanticscholar.org]
• 4. Exploring the nematicidal mechanisms and control efficiencies of oxalic acid producing Aspergillus tubingensis WF01 against root-knot nematodes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ojs.openagrar.de [ojs.openagrar.de]

Safety & Regulatory Compliance

Proper Disposal Procedures for Flagranone B: Essential Safety and Logistical Information

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the latest search, a specific Safety Data Sheet (SDS) for Flagranone B (CAS No. 255064-42-7) is not publicly available. The following guidance is based on general best practices for the handling and disposal of novel or uncharacterized research chemicals. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department for a formal hazard assessment and specific disposal instructions. Never dispose of unknown chemicals down the drain or in regular trash.

Immediate Safety and Logistical Information

In the absence of specific data for Flagranone B, it must be handled as a hazardous substance of unknown toxicity and environmental impact. The precautionary principle should be applied to minimize exposure and ensure proper containment.

Core Safety Protocols:

• Personal Protective Equipment (PPE): At a minimum, wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-resistant gloves (Nitrile rubber is a common choice for a broad range of chemicals, but suitability should be confirmed with a glove compatibility chart if any chemical properties are known).

• Ventilation: Handle Flagranone B in a certified chemical fume hood to prevent inhalation of any potential vapors or aerosols.

• Spill Management: In case of a spill, isolate the area. Absorb the spill with an inert material (e.g., vermiculite, sand, or commercial sorbent pads). Collect the contaminated material into a sealed, labeled hazardous waste container. Do not use combustible materials like paper towels to absorb flammable substances.

• Storage: Store Flagranone B in a well-ventilated, cool, and dry area, away from incompatible materials. The container should be tightly sealed and clearly labeled.

Operational and Disposal Plan

Since a specific disposal protocol for Flagranone B is not available, a general procedure for the disposal of research chemicals with unknown hazard profiles should be followed. This involves careful waste stream management and coordination with your institution's EHS office.

Waste Characterization and Segregation:

• Treat as Hazardous: Assume Flagranone B is a hazardous waste.

• Do Not Mix: Do not mix Flagranone B waste with other chemical waste streams unless explicitly instructed to do so by EHS personnel. Mixing incompatible chemicals can lead to dangerous reactions.

• Containerization:

  • Use a designated, leak-proof, and chemically compatible container for Flagranone B waste.

  • The container must be in good condition and have a secure lid.

  • Label the container clearly with "Hazardous Waste," the chemical name "Flagranone B," the CAS number "255064-42-7," and an estimate of the quantity. Attach a hazardous waste tag as required by your institution.

Disposal Workflow:

Caption: Logical workflow for the disposal of a chemical with no available SDS.

Data Presentation

Due to the lack of a specific Safety Data Sheet for Flagranone B, no quantitative data regarding its physical, chemical, or toxicological properties can be provided at this time. For any new chemical, it is the responsibility of the generating laboratory to characterize it to the best of their ability for a proper hazard assessment.

Experimental Protocols

Specific experimental protocols for the neutralization or disposal of Flagranone B cannot be provided without detailed chemical reactivity and toxicity data. Any attempt to neutralize or treat the chemical without this information could be dangerous. The recommended and safest "protocol" is to transfer the waste to a licensed hazardous waste disposal company via your institution's EHS department.

This guidance is intended to provide a framework for the safe handling and disposal of Flagranone B in the absence of specific information. Always prioritize safety and regulatory compliance by working closely with your institution's safety professionals.

Essential Safety and Handling Protocol for Flagranone B

Disclaimer: As "Flagranone B" is not a publicly recognized chemical compound, this document serves as a template. The following recommendations are based on general laboratory safety principles for handling hazardous chemicals. A thorough risk assessment must be conducted by qualified personnel based on the known hazards of the actual substance before any handling.

Hazard Identification and Risk Assessment

Before handling Flagranone B, a comprehensive risk assessment is mandatory. This involves identifying its specific hazards (e.g., toxicity, flammability, reactivity, corrosivity) by consulting its Safety Data Sheet (SDS). If an SDS is unavailable, the substance should be treated as highly hazardous.

Key Hazard Categories to Consider:

• Health Hazards: Acute toxicity (oral, dermal, inhalation), skin corrosion/irritation, eye damage/irritation, respiratory or skin sensitization, mutagenicity, carcinogenicity, reproductive toxicity.

• Physical Hazards: Flammability, reactivity, explosivity, self-heating properties, organic peroxide classification.

• Environmental Hazards: Acute and chronic aquatic toxicity.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to ensure personnel safety. The following table outlines the minimum recommended PPE for handling hazardous chemicals. This should be adapted based on the specific properties and risks of Flagranone B.[1][2][3][4]

Protection Type	Recommended PPE	Specifications & Rationale
Eye and Face Protection	Safety Goggles or a Face Shield	Goggles should be chemical splash-proof.[5] A face shield should be used in addition to goggles when there is a significant splash risk.[4]
Hand Protection	Chemical-resistant gloves	The specific glove material (e.g., nitrile, neoprene, butyl rubber) must be selected based on its resistance to Flagranone B. Consult the SDS and glove manufacturer's compatibility charts. Always double-glove when handling highly toxic substances.
Body Protection	Laboratory Coat or Chemical-resistant Apron/Suit	A flame-resistant lab coat should be worn at a minimum. For larger quantities or highly corrosive/toxic materials, a chemical-resistant apron or full suit is necessary.[2]
Respiratory Protection	Fume Hood or Respirator	All work with volatile or powdered forms of Flagranone B must be conducted in a certified chemical fume hood.[5] If a fume hood is not feasible, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is required.[1][5]
Foot Protection	Closed-toe shoes	Shoes should be made of a non-porous material to protect against spills.

Engineering Controls and Safe Handling Practices

Engineering controls are the primary line of defense in minimizing exposure.

• Ventilation: Always handle Flagranone B in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

• Storage: Store Flagranone B in a cool, dry, and well-ventilated area, away from incompatible materials.[6][7] The container must be tightly closed.[6][7]

• Hygiene: Wash hands thoroughly with soap and water after handling.[7][8] Do not eat, drink, or smoke in the laboratory.[6][8]

Spill and Emergency Procedures

In the event of a spill or exposure, immediate action is crucial.

Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[7] Seek medical attention.
Eye Contact	Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[7] Seek immediate medical attention.
Inhalation	Move the individual to fresh air.[7] If breathing is difficult, provide oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[7]
Minor Spill	Alert others in the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.
Major Spill	Evacuate the area and notify emergency personnel immediately.

Disposal Plan

All waste containing Flagranone B must be treated as hazardous waste.

• Waste Collection: Collect all Flagranone B waste, including contaminated PPE and spill cleanup materials, in a designated, labeled, and sealed hazardous waste container.[9]

• Disposal Route: Dispose of the hazardous waste through an approved chemical waste disposal service in accordance with all local, state, and federal regulations.[7][10][11] Do not pour Flagranone B down the drain.[11][12]

• Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[9]

Visual Guides

Logical Workflow for Handling Flagranone B

Caption: A logical workflow for the safe handling of Flagranone B.

Decision Pathway for PPE Selection

Caption: A decision tree for selecting appropriate PPE.

References

• 1. mobile.fpnotebook.com [mobile.fpnotebook.com]
• 2. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 3. epa.gov [epa.gov]
• 4. osha.gov [osha.gov]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. store.sangon.com [store.sangon.com]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. orf.od.nih.gov [orf.od.nih.gov]
• 11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 12. nems.nih.gov [nems.nih.gov]